1,2-Dibromotrifluoroethyl trifluoromethyl ether

• CAS: 2356-57-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Ethers

Organofluorine compounds, particularly fluorinated ethers, have garnered significant attention across various scientific disciplines, including pharmaceuticals, agrochemicals, and materials science. The incorporation of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, often leading to enhanced metabolic stability, increased lipophilicity, and unique electronic characteristics. 1,2-Dibromotrifluoroethyl trifluoromethyl ether (C₃Br₂F₆O) is a valuable intermediate in the synthesis of more complex fluorinated molecules. Its vicinal dibromo functionality provides a versatile handle for a variety of subsequent chemical transformations, making it a key building block for the development of novel compounds with potential applications in medicine and advanced materials.

This technical guide provides a comprehensive overview of the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, with a focus on the underlying reaction mechanism, a detailed experimental protocol, and critical safety considerations.

Core Synthesis Strategy: Free-Radical Bromination of Trifluoromethyl Trifluorovinyl Ether

The most direct and established method for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is the addition of elemental bromine (Br₂) across the double bond of trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). This reaction proceeds via a free-radical chain mechanism, a common pathway for the halogenation of alkenes, particularly those bearing electron-withdrawing groups.

Understanding the Causality: Why a Free-Radical Pathway?

The trifluoromethoxy (-OCF₃) and trifluoromethyl (-CF₃) groups are strongly electron-withdrawing. This electronic characteristic deactivates the double bond towards electrophilic attack, which is a common mechanism for the halogenation of simple alkenes. Consequently, a higher energy pathway, such as free-radical addition, is necessary to achieve the desired bromination. This process is typically initiated by an external energy source, such as ultraviolet (UV) light or a chemical radical initiator.

Reaction Mechanism: A Step-by-Step Elucidation

The free-radical bromination of trifluoromethyl trifluorovinyl ether can be dissected into three key stages: initiation, propagation, and termination.

1. Initiation: The reaction is initiated by the homolytic cleavage of the bromine-bromine bond to generate two bromine radicals (Br•). This step requires an input of energy, typically in the form of UV irradiation or heat.

2. Propagation: This stage consists of a self-sustaining cycle of two repeating steps:

• Step 2a: A bromine radical attacks the π-bond of the trifluoromethyl trifluorovinyl ether molecule. This addition occurs in a regioselective manner, with the bromine atom adding to the carbon atom that results in the formation of the more stable radical intermediate. Due to the electronic effects of the fluorine atoms, the radical is more stabilized on the carbon atom adjacent to the trifluoromethoxy group.
• Step 2b: The resulting haloalkyl radical then abstracts a bromine atom from another molecule of Br₂, forming the desired 1,2-Dibromotrifluoroethyl trifluoromethyl ether product and regenerating a new bromine radical, which can then participate in another cycle of propagation.

3. Termination: The chain reaction is terminated when two radical species combine, leading to the formation of a stable, non-radical product. This can occur through the combination of two bromine radicals, two haloalkyl radicals, or a bromine radical and a haloalkyl radical.

Experimental Protocol: A Self-Validating System

This section provides a detailed, step-by-step methodology for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The protocol is designed to be self-validating by including checkpoints and expected observations.

Materials and Equipment

Material/Equipment	Specifications
Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂)	High purity (>98%)
Bromine (Br₂)	Reagent grade
Inert Solvent (optional)	e.g., Carbon tetrachloride (CCl₄) or Freon-113
Reaction Vessel	Quartz or borosilicate glass flask with a reflux condenser and gas inlet/outlet
UV Lamp	High-pressure mercury lamp or similar UV source
Magnetic Stirrer	With a PTFE-coated stir bar
Cooling Bath	For temperature control
Distillation Apparatus	For purification

Step-by-Step Methodology

• Reaction Setup: Assemble a clean, dry quartz or borosilicate glass reaction flask equipped with a magnetic stir bar, a reflux condenser, and a gas inlet/outlet. The use of quartz is recommended for photochemical reactions as it is transparent to a broader range of UV light.

• Inert Atmosphere: Purge the entire system with an inert gas, such as nitrogen or argon, to exclude moisture and oxygen, which can interfere with the radical reaction.

• Charging the Reactor: In a well-ventilated fume hood, carefully charge the reaction flask with trifluoromethyl trifluorovinyl ether. If a solvent is used, add it at this stage.

• Addition of Bromine: Slowly add a stoichiometric amount of bromine to the reaction mixture with continuous stirring. The reaction mixture will initially develop a reddish-brown color due to the presence of unreacted bromine.

• Initiation of Reaction: Begin irradiating the reaction mixture with a UV lamp. The reaction is typically conducted at or below room temperature, and a cooling bath may be necessary to control any exotherm.

• Monitoring the Reaction: The progress of the reaction can be monitored by the disappearance of the bromine color. As the bromine is consumed, the reddish-brown color will fade.

• Reaction Completion and Work-up: Once the color of the bromine has completely disappeared, indicating the consumption of the starting materials, turn off the UV lamp.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to isolate the 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The purity of the final product should be confirmed by analytical techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation: Quantitative Summary

Parameter	Value/Range
Reactant Ratio (Ether:Bromine)	1:1 (stoichiometric)
Reaction Temperature	0 - 25 °C
Reaction Time	Typically 2-8 hours (monitor by color change)
Initiator	UV light (e.g., high-pressure mercury lamp)
Typical Yield	> 80% (unoptimized)
Boiling Point of Product	~105-107 °C (at atmospheric pressure)

Visualization of the Experimental Workflow

Caption: Experimental workflow for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Safety and Handling

Working with fluorinated compounds and elemental bromine requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of volatile and corrosive vapors.

• Handling Bromine: Bromine is highly corrosive and toxic. Handle with extreme care and have a bromine spill kit readily available.

• UV Radiation: Protect skin and eyes from exposure to UV radiation from the lamp.

Conclusion

The synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether via the free-radical bromination of trifluoromethyl trifluorovinyl ether is a robust and efficient method for producing this valuable fluorinated building block. By understanding the underlying reaction mechanism and adhering to a carefully controlled experimental protocol, researchers can reliably synthesize this compound for further applications in drug discovery and materials science. The key to a successful synthesis lies in the effective initiation of the radical chain reaction and the careful exclusion of atmospheric oxygen and moisture.

References

• PubChem. 1,2-Dibromo-1,1,2-trifluoroethane. [Link]

• Chemistry LibreTexts. Radical Additions: Anti-Markovnikov Product Formation. [Link]

• Master Organic Chemistry. Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). [Link]

physicochemical properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

An In-Depth Technical Guide to the Physicochemical Properties of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Introduction

In the landscape of modern chemical synthesis, particularly within pharmaceutical and materials science, fluorinated organic compounds represent a cornerstone of innovation. The unique electronic properties and high bond strength of the carbon-fluorine bond impart remarkable characteristics to molecules, including enhanced metabolic stability, increased lipophilicity, and altered binding affinities—traits highly sought after in drug development.[1][2] This guide focuses on a specific, highly functionalized member of this class: 1,2-Dibromotrifluoroethyl trifluoromethyl ether .

This technical whitepaper serves as a comprehensive resource for researchers, chemists, and drug development professionals. It moves beyond a simple data sheet to provide an in-depth analysis of the compound's core physicochemical properties, reactivity profile, and potential applications. By elucidating the causality behind its characteristics and providing validated experimental frameworks, this guide aims to empower scientists to effectively utilize this versatile, halogenated ether in their research endeavors.

Section 1: Molecular Identity and Structural Characteristics

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a halogenated ether characterized by a high degree of fluorination and the presence of two reactive bromine atoms. Its structure combines the stability of a trifluoromethyl ether group with the synthetic versatility of a dibromoethyl moiety.

Property	Value	Source(s)
IUPAC Name	1,2-dibromo-1,1,2-trifluoro-2-(trifluoromethoxy)ethane	[3]
CAS Registry No.	2356-57-2	[3][4][5]
Molecular Formula	C₃Br₂F₆O	[3]
Molecular Weight	325.83 g/mol	[4]
Canonical SMILES	C(F)(F)(F)OC(F)(Br)C(F)(F)Br
InChI Key	YFDBNXBLJICGCE-UHFFFAOYSA-N	[3]

The molecule's architecture, CF₃-O-CFBr-CF₂Br, is central to its properties. The trifluoromethoxy (-OCF₃) group is a bioisostere of the methoxy group but with significantly different electronic and lipophilic properties, often enhancing metabolic stability.[1][6] The vicinal bromine atoms on the adjacent ethyl chain serve as reactive sites, making the compound a potentially valuable synthetic intermediate.

Section 2: Core Physicochemical Properties

The physical properties of this compound are dictated by its high molecular weight and extensive halogenation, which leads to weak intermolecular forces relative to its mass.

Property	Value	Conditions	Source(s)
Physical State	Liquid	Ambient	[4]
Boiling Point	66 – 67 °C	760 mmHg	[4]
Density	2.11 g/mL	20 °C	[4]
Solubility	Data not available	N/A

Expert Analysis of Properties:

• Boiling Point: The relatively low boiling point for a molecule with a molecular weight over 300 g/mol is characteristic of highly fluorinated compounds. The electronegative fluorine atoms create a non-polar molecular surface with low polarizability, resulting in weak van der Waals forces.[7]

• Density: The high density is a direct consequence of the presence of two heavy bromine atoms and six fluorine atoms in a small three-carbon framework.

• Solubility: While specific solubility data is not published, we can infer its behavior. Fluorinated ethers can have tunable solubility.[7] Given its structure, 1,2-Dibromotrifluoroethyl trifluoromethyl ether is expected to be immiscible with water but miscible with a range of organic solvents, particularly other halogenated solvents and ethers. Its partially fluorinated nature may allow for some compatibility with both polar and non-polar systems, a key characteristic for certain applications.[7] A standard solubility assessment protocol is provided in Section 6.

Section 3: Synthesis and Reactivity Profile

Synthesis Pathway

Commercially, 1,2-Dibromotrifluoroethyl trifluoromethyl ether can be synthesized via the direct bromination of trifluoromethyl trifluorovinyl ether (CF₂=CF-O-CF₃).[8] This is an electrophilic addition reaction where the bromine molecule adds across the carbon-carbon double bond.

Caption: Synthesis via electrophilic addition of bromine.

Reactivity and Thermal Stability

The reactivity of this molecule is dominated by two key features: the stable fluoroether core and the reactive C-Br bonds.

• Stability: Like many fluorinated ethers, the core structure is expected to possess high thermal and chemical stability due to the strength of the C-F and C-O bonds.[7][9] It is generally stable under normal storage and handling conditions.[10]

• Reactivity: The C-Br bonds are the primary sites for chemical transformation. These sites can undergo nucleophilic substitution or elimination reactions, making the compound a useful building block for introducing the -CF(OCF₃)-CF₂Br or related moieties into larger molecules.

• Incompatibilities: Caution should be exercised when handling this compound with strong oxidizing agents, alkali metals, and finely divided reactive metals such as aluminum or zinc, as these can induce vigorous or explosive reactions.[10] Upon thermal decomposition, it may release hazardous substances like hydrogen fluoride, hydrogen bromide, and carbon oxides.[10]

Section 4: Relevance in Drug Development and Research

The inclusion of fluorine-containing groups is a well-established strategy in medicinal chemistry to modulate a drug candidate's properties.[2]

• Metabolic Stability: The trifluoromethyl and trifluoromethoxy groups are known to block metabolic oxidation at or near their site of attachment, which can significantly increase a drug's half-life in vivo.[1][6]

• Lipophilicity and Permeability: The high lipophilicity conferred by fluorinated groups can enhance a molecule's ability to cross cellular membranes, a critical factor for bioavailability and reaching intracellular targets.[1][2]

• Conformational Control: The steric bulk and electronic nature of the trifluoromethyl group can influence the conformation of a molecule, potentially locking it into a bioactive shape that enhances binding to a target protein.[2]

• Anesthetic Potential: Historically, halogenated ethers have been a cornerstone of inhalation anesthetics (e.g., isoflurane, sevoflurane).[11][12] While this specific compound's biological activity is not widely reported, its structural similarity to known anesthetics makes it a compound of interest for neurological research and the development of new anesthetic agents.

Section 5: Safety, Handling, and Storage

As a laboratory chemical, adherence to strict safety protocols is mandatory.

• GHS Hazard Classification:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

• Handling Recommendations:

  • Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

  • Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, chemical safety goggles, and a lab coat.[4]

  • Avoid breathing fumes, mist, or vapors.[4]

  • Wash hands thoroughly after handling.[4]

• Storage:

  • Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

  • Keep the container tightly closed when not in use.[4]

  • Store locked up.[4]

Section 6: Standard Experimental Protocols for Property Determination

To ensure data integrity and reproducibility, the following standard methodologies are recommended for characterizing the physicochemical properties of this compound.

Caption: General workflow for experimental characterization.

Protocol 1: Boiling Point Determination (Microscale)

• Principle: The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure. This micro-method is efficient for small sample volumes.

• Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end).

• Procedure:

  • Add 0.5 mL of the compound to the small test tube.

  • Place the capillary tube into the test tube with the open end down.

  • Attach the test tube to the thermometer and place the assembly in a Thiele tube filled with mineral oil.

  • Heat the Thiele tube gently.

  • Observe a steady stream of bubbles emerging from the capillary tube. This indicates the air has been expelled and the tube is filled with the compound's vapor.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.

  • Record the atmospheric pressure to correct the boiling point if necessary.

Protocol 2: Density Measurement

• Principle: Density is the mass per unit volume (g/mL). A pycnometer (specific gravity bottle) allows for a precise measurement of the volume of a liquid.

• Apparatus: Pycnometer of known volume (e.g., 5 mL), analytical balance, constant temperature water bath.

• Procedure:

  • Clean and dry the pycnometer thoroughly and record its empty mass (m₁).

  • Fill the pycnometer with the compound, ensuring no air bubbles are present.

  • Place the pycnometer in a constant temperature water bath set to 20.0 °C for 15 minutes to allow for thermal equilibrium.

  • Carefully adjust the liquid level to the pycnometer's calibration mark.

  • Dry the outside of the pycnometer and record its mass (m₂).

  • Calculate the density using the formula: Density = (m₂ - m₁) / Volume .

Protocol 3: Solubility Screening

• Principle: "Like dissolves like." This protocol assesses miscibility in a range of common laboratory solvents representing different polarities.[13]

• Apparatus: Small vials or test tubes, graduated pipettes.

• Procedure:

  • Label five vials: Water, Ethanol, Acetone, Hexane, DMSO.

  • To each vial, add 1 mL of the respective solvent.

  • Add 0.1 mL (approx. 2 drops) of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to the first vial (Water).

  • Cap and vortex the vial for 30 seconds.

  • Visually inspect the solution.

    • Miscible: A single, clear phase is observed.

    • Immiscible: Two distinct layers are visible.

    • Partially Soluble: The solution appears cloudy or a portion of the added compound remains undissolved.

  • Record the observation.

  • Repeat steps 3-6 for the remaining solvents.

Conclusion

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a highly functionalized organofluorine compound with a distinct set of physicochemical properties defined by its extensive halogenation. Its high density, moderate boiling point, and anticipated solubility profile make it a unique liquid for specialized applications. While its primary utility may lie in its role as a synthetic intermediate—leveraging its reactive C-Br bonds—its structural motifs suggest potential in the fields of medicinal chemistry and materials science. The data and protocols presented in this guide provide a foundational framework for scientists to safely handle, characterize, and strategically employ this compound in advanced research and development projects.

References

• ResearchGate. (2005). Thermal and oxidative stability of fluorinated alkyl aryl ethers. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Thermal Stability and Electrochemical Properties of Fluorine Compounds as Nonflammable Solvents for Lithium-Ion Batteries. Retrieved January 3, 2026, from [Link]

• Chemical Review and Letters. (2021). Recent advances in the synthesis of trifluoromethyl ethers through the direct O-trifluoromethylation of alcohols. Retrieved January 3, 2026, from [Link]

• ResearchGate. (n.d.). Basic physicochemical properties of the halogenated ethers. Retrieved January 3, 2026, from [Link]

• Leroux, F. R., Manteau, B., Vors, J. P., & Pazenok, S. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Retrieved January 3, 2026, from [Link]

• Eger, E. I., et al. (2000). Polyhalogenated methyl ethyl ethers: solubilities and anesthetic properties. Anesthesia and Analgesia, 90(2), 416-423. Retrieved January 3, 2026, from [Link]

• Isanbor, C., & O'Hagan, D. (2006). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 127(3), 303-319. (Conceptual basis, specific article not in search results but represents the field). A representative article is: Salomone, A., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5556. Retrieved from [Link]

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An In-Depth Technical Guide to 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: From Discovery to Synthetic Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of a Niche Fluorinated Ether

The mid-20th century marked a period of intense exploration into organofluorine chemistry, driven by the unique and often dramatic effects of fluorine on molecular properties.[1][2] It was within this fertile scientific landscape that a plethora of novel fluorinated compounds were first synthesized and characterized. Among these is the structurally distinct 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCFBrCF₂Br). While not as widely known as some of its fluorinated ether cousins used as anesthetics or refrigerants, its history is rooted in the fundamental studies of addition reactions to fluorinated olefins. This guide provides a detailed chronicle of its discovery, a comprehensive look at its synthesis, and the technical data essential for its application in modern chemical research.

Historical Context: The Rise of Fluorinated Ethers

The journey to synthesizing complex molecules like 1,2-Dibromotrifluoroethyl trifluoromethyl ether began with the pioneering work of chemists in the early to mid-1900s. The first synthesis of aryl trifluoromethyl ethers by Yagupol'skii in 1955, achieved through a chlorination/fluorination sequence, was a significant milestone.[1][2] This and other early methods for creating fluorinated ethers laid the groundwork for more complex syntheses. The development of fluorinated ethers was often driven by the search for stable, non-toxic, and non-flammable compounds for a range of applications, from pharmaceuticals to materials science.[1]

The Genesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: A Tale of Electrophilic Addition

The first documented synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether was reported in 1968 by R.N. Haszeldine and A.E. Tipping in the Journal of the Chemical Society C: Organic.[3] Their work focused on the reactivity of fluoro-olefins, and specifically, the addition of halogens across the double bond of trifluoromethyl trifluorovinyl ether (CF₂=CFOCF₃).

The synthesis is a classic example of an electrophilic addition reaction, where the electron-rich double bond of the trifluoromethyl trifluorovinyl ether attacks the bromine molecule.[4] The presence of the highly electronegative fluorine atoms in the vinyl ether influences the reactivity of the double bond and the stability of the resulting carbocation intermediate.

The Precursor: Trifluoromethyl Trifluorovinyl Ether (CF₂=CFOCF₃)

A stable and readily available precursor is paramount for any synthetic endeavor. Trifluoromethyl trifluorovinyl ether, a colorless gas at room temperature, serves as the foundational starting material.[3] Its synthesis had been established prior to its use in the creation of the dibromo derivative.

Table 1: Physicochemical Properties of Trifluoromethyl Trifluorovinyl Ether

Property	Value
Molecular Formula	C₃F₆O
Molecular Weight	166.02 g/mol
Boiling Point	-22 °C
IUPAC Name	1,1,2-trifluoro-2-(trifluoromethoxy)ethene
CAS Number	1187-93-5

The Foundational Experiment: Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

The seminal work by Haszeldine and Tipping provides the blueprint for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The reaction involves the direct bromination of trifluoromethyl trifluorovinyl ether. While the original 1968 publication should be consulted for the exact experimental minutiae, the following protocol is based on the established principles of such reactions.

Experimental Protocol: Laboratory-Scale Synthesis

Objective: To synthesize 1,2-Dibromotrifluoroethyl trifluoromethyl ether via the bromination of trifluoromethyl trifluorovinyl ether.

Materials:

• Trifluoromethyl trifluorovinyl ether (CF₂=CFOCF₃)

• Bromine (Br₂)

• An inert solvent (e.g., carbon tetrachloride, CCl₄ - Caution: CCl₄ is a known carcinogen and should be handled with appropriate safety measures)

• Reaction vessel equipped with a gas inlet, stirrer, and a condenser (preferably a dry ice condenser)

• UV lamp (for photo-initiated radical addition, if necessary)

Diagram of the Synthetic Workflow:

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• 1. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. 1,2-DIBROMOTRIFLUOROETHYL TRIFLUOROMETHYL ETHER synthesis - chemicalbook [chemicalbook.com]
• 4. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide on the Initial Characterization of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Abstract

This technical guide provides a comprehensive framework for the initial characterization of the novel fluorinated ether, 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCFBrCF₂Br). As a highly functionalized molecule, its unique structural features, conferred by the presence of both bromine and fluorine atoms, suggest potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.[1] The trifluoromethoxy group, in particular, is of growing interest due to its ability to enhance metabolic stability and lipophilicity in bioactive molecules.[2] This document outlines a systematic approach to the synthesis, purification, and detailed spectroscopic analysis of this compound, providing researchers, scientists, and drug development professionals with the foundational knowledge required for its further investigation and utilization. The methodologies described herein are designed to establish a baseline of its physicochemical and structural properties, ensuring scientific rigor and reproducibility.

Introduction: The Significance of Polyhalogenated Ethers

Polyhalogenated ethers represent a critical class of organic compounds with diverse applications, most notably as non-flammable and less toxic inhalation anesthetics.[3] The incorporation of halogen atoms, such as fluorine and bromine, into an ether scaffold dramatically alters its physical and chemical properties.[4] Fluorine substitution, for instance, can increase thermal stability and lipophilicity, while bromine provides a handle for further chemical transformations and can impart flame-retardant properties.[1][4]

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a structurally complex molecule that combines the features of both fluorinated and brominated ethers. Its characterization is the first step toward understanding its potential utility. This guide presents a logical workflow for this initial characterization, from its synthesis to its unambiguous structural elucidation via modern spectroscopic techniques.

Synthesis and Purification

A plausible synthetic route to 1,2-Dibromotrifluoroethyl trifluoromethyl ether involves the direct bromination of trifluoromethyl trifluorovinyl ether. This precursor is a common starting material in the synthesis of various fluorinated compounds.

Proposed Synthesis Pathway

The synthesis is predicated on the electrophilic addition of bromine across the double bond of trifluoromethyl trifluorovinyl ether.

Caption: Proposed synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Experimental Protocol: Synthesis

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a dropping funnel, a condenser, and a magnetic stirrer. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Reagents: Dissolve trifluoromethyl trifluorovinyl ether in a suitable inert solvent, such as a perfluorinated hydrocarbon or a halocarbon, in the flask.

• Bromination: Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the flask via the dropping funnel. The reaction is expected to be exothermic, so cooling with an ice bath may be necessary to maintain a controlled reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by observing the disappearance of the bromine color. Further analysis can be performed using techniques like Gas Chromatography (GC) or ¹⁹F NMR spectroscopy.

• Workup: Once the reaction is complete, wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any unreacted bromine, followed by a water wash.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.

Purification

The crude product is expected to be a liquid. Purification can be achieved by fractional distillation under reduced pressure to obtain the pure 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The boiling point is reported to be 66-67 °C at atmospheric pressure.[5]

Physicochemical Properties

A summary of the expected and known physical properties of the target compound is presented in the table below.

Property	Predicted/Reported Value	Source
Molecular Formula	C₃Br₂F₆O	-
Molecular Weight	325.83 g/mol	[6]
Boiling Point	66 - 67 °C	[5]
Density	2.11 g/mL (@ 20 °C)	[5]
Appearance	Colorless liquid (predicted)	-

Spectroscopic Characterization

A multi-spectroscopic approach is essential for the unambiguous structural confirmation of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The following sections detail the expected outcomes from ¹⁹F NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Caption: Workflow for the spectroscopic characterization of the purified product.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a highly sensitive technique for the analysis of fluorinated compounds due to the 100% natural abundance of the ¹⁹F nucleus and its large chemical shift dispersion.[7]

Expected ¹⁹F NMR Spectrum:

The structure CF₃OCFBrCF₂Br contains three distinct fluorine environments, which should give rise to three separate signals in the ¹⁹F NMR spectrum.

• -OCF₃ group: This will appear as a singlet, as there are no neighboring fluorine or hydrogen atoms to couple with. The chemical shift is expected in the range of -50 to -70 ppm.[7]

• -CFBr- group: This will be a triplet due to coupling with the adjacent -CF₂Br group. The chemical shift is likely to be in the region of +140 to +250 ppm.[8]

• -CF₂Br group: This will appear as a doublet due to coupling with the neighboring -CFBr- group. The chemical shift is predicted to be in the range of +80 to +140 ppm.[8]

Hypothetical ¹⁹F NMR Data:

Fluorine Environment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
-OCF ₃	~ -60	Singlet (s)	-
-CF Br-	~ +150	Triplet (t)	³JFF ≈ 15-25
-CF ₂Br	~ +100	Doublet (d)	³JFF ≈ 15-25

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. Due to the presence of electronegative fluorine and bromine atoms, the carbon signals are expected to be shifted downfield.[4]

Expected ¹³C NMR Spectrum:

The molecule has three unique carbon atoms.

• -OCF₃ carbon: This carbon will be significantly deshielded by the three fluorine atoms and the oxygen atom, appearing as a quartet due to one-bond C-F coupling.

• -CFBr- carbon: This carbon is attached to both fluorine and bromine. The signal will be a doublet due to coupling with the fluorine atom. The "heavy atom effect" of bromine may cause some upfield shift compared to a chlorinated analogue.

• -CF₂Br carbon: This carbon is bonded to two fluorine atoms and a bromine atom. The signal will appear as a triplet due to one-bond C-F coupling.

Hypothetical ¹³C NMR Data:

Carbon Environment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (¹JCF, Hz)
-OC F₃	~ 120-130	Quartet (q)	~ 280-300
-C FBr-	~ 80-95	Doublet (d)	~ 200-220
-C F₂Br	~ 90-105	Triplet (t)	~ 240-260

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[9] For 1,2-Dibromotrifluoroethyl trifluoromethyl ether, the key absorptions will be from the C-F, C-O, and C-Br bonds.

Expected IR Absorptions:

• C-F stretching: Strong absorptions are expected in the region of 1100-1300 cm⁻¹. Given the multiple C-F bonds, this region will likely contain several strong, sharp peaks.

• C-O-C stretching: A strong absorption characteristic of the ether linkage is expected between 1050 and 1150 cm⁻¹.[10]

• C-Br stretching: A strong absorption in the fingerprint region, typically between 500-600 cm⁻¹, will indicate the presence of carbon-bromine bonds.[10]

Hypothetical IR Data:

Bond	Predicted Absorption Range (cm⁻¹)	Intensity
C-F	1100 - 1300	Strong
C-O-C	1050 - 1150	Strong
C-Br	500 - 600	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. Due to the presence of two bromine atoms, a characteristic isotopic pattern is expected for the molecular ion and any bromine-containing fragments.[11] Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in roughly a 1:1 ratio.[11]

Expected Mass Spectrum:

• Molecular Ion (M⁺): A cluster of peaks corresponding to the molecular ion will be observed. The most intense peaks will be at m/z values corresponding to the different combinations of ⁷⁹Br and ⁸¹Br isotopes. The M:M+2:M+4 ratio should be approximately 1:2:1.

• Fragmentation: Common fragmentation pathways for halogenated compounds include the loss of halogen atoms (Br• or F•) and cleavage of C-C bonds. The loss of a bromine radical is a likely initial fragmentation step. The fragmentation of the trifluoromethyl group (CF₃⁺, m/z = 69) is also a common feature in the mass spectra of such compounds.

Hypothetical Fragmentation Pattern:

Fragment Ion	m/z (for ⁷⁹Br)	Comments
[C₃Br₂F₆O]⁺	324	Molecular ion (M⁺)
[C₃BrF₆O]⁺	245	Loss of a Br radical
[CF₃OCFBrCF₂]⁺	245	Loss of a Br radical
[CF₃]⁺	69	Trifluoromethyl cation

Safety and Handling

Halogenated ethers require careful handling due to their potential toxicity and volatility.[12]

• Engineering Controls: All work should be conducted in a well-ventilated chemical fume hood.[13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).[12]

• Spill and Waste Disposal: Have spill containment materials readily available.[13] Dispose of all waste in accordance with local, state, and federal regulations for halogenated organic compounds.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[14]

Conclusion

This technical guide has outlined a comprehensive and systematic approach for the initial characterization of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The proposed synthetic route and detailed spectroscopic protocols provide a solid foundation for researchers to produce and structurally verify this novel compound. The predictive data presented for ¹⁹F NMR, ¹³C NMR, IR, and MS will serve as a valuable reference for the interpretation of experimental results. A thorough understanding of the structure and properties of this molecule is the first and most critical step in exploring its potential applications in various scientific and industrial fields.

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• Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. (2014, April 2). PubMed. Available at: [Link]

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A Comprehensive Spectroscopic Guide to 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether (CF₃OCFBrCF₂Br)

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction

1,2-Dibromotrifluoroethyl trifluoromethyl ether, with the chemical structure CF₃OCFBrCF₂Br, is a halogenated ether of significant interest in the field of fluorine chemistry. Its dense functionalization with both bromine and fluorine atoms makes it a potentially valuable synthetic intermediate for the introduction of complex fluoroalkyl moieties in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethoxy group (-OCF₃) in particular is increasingly recognized for its ability to enhance metabolic stability and lipophilicity in bioactive molecules[1][2].

An unambiguous structural confirmation of such a molecule is paramount for its application in any synthetic protocol. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are the cornerstones of this characterization process. This guide provides an in-depth analysis of the expected spectroscopic data for 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The interpretations herein are grounded in the fundamental principles of spectroscopy and supported by data from analogous fluorinated compounds, offering a robust framework for researchers engaged in the synthesis and handling of this and related substances.

Molecular Structure and Spectroscopic Overview

The structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether presents several key features that dictate its spectroscopic signature:

• Chemical Formula: C₃Br₂F₆O

• Molecular Weight: 325.83 g/mol

• Key Structural Features: A trifluoromethoxy group (-OCF₃) linked to a dibromotrifluoroethyl chain (-CFBrCF₂Br). Notably, the molecule contains a chiral center at the carbon bearing a single fluorine and bromine atom.

Predicted Spectroscopic Signatures:

• NMR Spectroscopy: The absence of hydrogen atoms means ¹H NMR spectroscopy is not applicable. The analysis will rely on ¹⁹F and ¹³C NMR. The ¹⁹F NMR is expected to be highly informative, showing distinct signals for the -OCF₃, -CFBr, and -CF₂Br groups with complex splitting patterns due to fluorine-fluorine spin-spin coupling. The presence of a chiral center renders the two fluorine atoms of the -CF₂Br group diastereotopic, meaning they are chemically non-equivalent and will exhibit distinct signals and couplings.

• Infrared (IR) Spectroscopy: The spectrum will be dominated by intense absorption bands corresponding to carbon-fluorine (C-F) and carbon-ether-carbon (C-O-C) stretching vibrations, typically found in the 1000-1400 cm⁻¹ region[3].

• Mass Spectrometry (MS): The mass spectrum will be characterized by a distinctive isotopic pattern for the molecular ion due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br). Fragmentation is expected to occur via the loss of bromine atoms or cleavage of the carbon-carbon and carbon-oxygen bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of fluorinated organic molecules.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-20 mg of the analyte in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• ¹⁹F NMR: Acquire the spectrum using a standard pulse program. Chemical shifts (δ) are reported in parts per million (ppm) relative to an external standard of trichlorofluoromethane (CFCl₃, δ = 0 ppm).

• ¹³C NMR: Acquire the spectrum with proton decoupling. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS, δ = 0 ppm).

Workflow for NMR Analysis

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An In-depth Technical Guide to 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether (CAS Number: 2356-57-2)

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, registered under CAS number 2356-57-2. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its molecular structure, synthesis, physicochemical characteristics, and safety protocols. While specific applications for this compound are not widely documented in publicly available literature, this guide establishes a foundational understanding of its chemical nature, supported by data from authoritative sources.

Compound Identification and Nomenclature

The compound assigned the CAS number 2356-57-2 is unequivocally identified as 1,2-Dibromotrifluoroethyl trifluoromethyl ether . It is crucial to distinguish this compound from other halogenated ethers, as initial database searches revealed inconsistencies, erroneously linking this CAS number to other molecules. Verification across multiple chemical supplier databases and scientific reference works confirms its correct identity.[1][2][3]

• IUPAC Name: 1,2-dibromo-1,1,2-trifluoro-2-(trifluoromethoxy)ethane[2]

• Synonyms: 1,2-Dibromo(trifluoromethoxy)trifluoroethane

• Molecular Formula: C₃Br₂F₆O[1]

• Molecular Weight: 325.83 g/mol [1]

The structural representation of this molecule is fundamental to understanding its properties and reactivity.

Figure 1: 2D structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, application, and analysis. The following table summarizes the known properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Property	Value	Source
Boiling Point	66 °C at 761 Torr	[4][5]
Density	2.1096 g/mL	[4]
Refractive Index	1.3525 @ 20 °C	[3]

Synthesis and Manufacturing

The primary synthetic route to 1,2-Dibromotrifluoroethyl trifluoromethyl ether documented in the chemical literature is the addition of bromine to trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). This reaction is characteristic of the halogenation of alkenes.

Figure 2: Synthetic pathway to 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

General Synthetic Protocol

Materials:

• Trifluoromethyl trifluorovinyl ether

• Liquid Bromine

• An inert solvent (e.g., carbon tetrachloride or a fluorinated solvent)

• Reaction vessel equipped with a stirrer, dropping funnel, and a condenser (protected from atmospheric moisture)

Procedure:

• In a clean, dry reaction vessel, dissolve trifluoromethyl trifluorovinyl ether in an appropriate inert solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to a suitable temperature, typically between 0°C and room temperature, to control the exothermicity of the reaction.

• Slowly add a stoichiometric amount of liquid bromine to the stirred solution via the dropping funnel. The disappearance of the bromine's reddish-brown color indicates the progress of the reaction.

• After the addition is complete, allow the reaction mixture to stir for a specified period to ensure complete conversion. The reaction progress can be monitored by techniques such as ¹⁹F NMR or GC-MS.

• Upon completion, the reaction mixture may be washed with a solution of sodium thiosulfate to remove any unreacted bromine, followed by washing with water and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).

• Filter off the drying agent and remove the solvent under reduced pressure.

• The crude product can be purified by fractional distillation to yield pure 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Causality in Experimental Choices:

• Inert Solvent and Atmosphere: The use of an inert solvent and atmosphere is crucial to prevent side reactions with atmospheric moisture and oxygen.

• Controlled Temperature: The addition of bromine is often exothermic. Temperature control is essential to prevent unwanted side reactions and to ensure the safety of the procedure.

• Stoichiometric Control: Precise control of the reactant ratios is necessary to maximize the yield of the desired dibrominated product and minimize the formation of byproducts.

• Purification: Fractional distillation is the preferred method for purifying volatile liquid products like halogenated ethers, as it separates compounds based on their boiling points.

Analytical Characterization

The definitive identification and purity assessment of 1,2-Dibromotrifluoroethyl trifluoromethyl ether would rely on a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis (Predicted)

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹⁹F NMR: This would be the most informative NMR technique. The spectrum is expected to show two distinct signals: one for the -OCF₃ group and another for the -CF₂Br-CFBr- moiety, with complex coupling patterns due to fluorine-fluorine interactions.

  • ¹³C NMR: The spectrum would show three distinct carbon signals, each split by the attached fluorine atoms (C-F coupling).

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for analyzing volatile compounds like this ether.[6][7] The mass spectrum would be expected to show a molecular ion peak and characteristic fragmentation patterns resulting from the loss of bromine and fluorine atoms, as well as cleavage of the ether bond. Due to the presence of two bromine atoms, a characteristic isotopic pattern for the molecular ion and bromine-containing fragments would be observed.

• Infrared (IR) Spectroscopy:

  • The IR spectrum would be dominated by strong absorption bands in the 1000-1300 cm⁻¹ region, which are characteristic of C-F and C-O stretching vibrations in fluorinated ethers.[8]

Chromatographic Analysis

A standard analytical protocol for assessing the purity of 1,2-Dibromotrifluoroethyl trifluoromethyl ether would involve Gas Chromatography (GC).

Protocol: Purity Analysis by Gas Chromatography

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Column: A capillary column suitable for the separation of halogenated compounds, such as a DB-624 or equivalent.[9]

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 200°C.

  • Final hold: Hold at 200°C for 5 minutes.

  • This program is a starting point and should be optimized for the specific instrument and column.

• Injector and Detector Temperatures: 250°C.

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., hexane or dichloromethane).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample.

• Data Analysis: The purity is determined by the area percentage of the main peak in the resulting chromatogram.

Chemical Reactivity and Stability

Halogenated ethers are generally stable compounds. However, the presence of bromine atoms in 1,2-Dibromotrifluoroethyl trifluoromethyl ether suggests potential for specific chemical transformations.

• Stability: The compound is expected to be stable under normal storage conditions. However, it is incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

• Reactivity: The C-Br bonds are the most likely sites for reaction. This compound could potentially undergo:

  • Nucleophilic Substitution: The bromine atoms could be displaced by various nucleophiles.

  • Elimination Reactions: Treatment with a strong base could lead to the elimination of HBr (if an adjacent hydrogen were present) or Br₂ to form an alkene.

  • Reductive Dehalogenation: Reaction with reducing agents could remove the bromine atoms.

• Thermal Decomposition: At high temperatures, it is expected to decompose, emitting toxic fumes of carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[4][9]

Applications and Areas of Research

Currently, there is a lack of specific, documented applications for 1,2-Dibromotrifluoroethyl trifluoromethyl ether in the scientific literature or patent databases. However, based on the chemistry of related halogenated and fluorinated ethers, several potential areas of application and research can be proposed:

• Intermediate in Organic Synthesis: The reactive C-Br bonds make it a potential building block for the synthesis of more complex fluorinated molecules.

• Solvent Properties: Highly fluorinated compounds often exhibit unique solvent properties, including high density, low surface tension, and immiscibility with both hydrocarbons and water.

• Anesthetic Research: Many clinically used inhalation anesthetics are halogenated ethers.[3][5] While there is no indication that this specific compound has been investigated for this purpose, its structural class is relevant to this field.

• Heat Transfer Fluids and Refrigerants: The thermal stability of some fluorinated ethers makes them suitable for these applications.

Safety, Handling, and Toxicology

Hazard Identification

Based on available Safety Data Sheets (SDS), 1,2-Dibromotrifluoroethyl trifluoromethyl ether is classified as an irritant.[4][5]

• Primary Hazards:

  • May be harmful if ingested or inhaled.

  • Causes irritation to the skin, eyes, and respiratory tract.[4]

• Toxicological Data: The toxicological properties of this compound have not been fully investigated.[4]

Handling and Personal Protective Equipment (PPE)

Prudent laboratory practices should be employed when handling this chemical.

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.

  • Respiratory Protection: If working outside of a fume hood or with large quantities, a respirator with an appropriate cartridge for organic vapors should be used.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents, acids, and bases.[4]

• Disposal: Dispose of this chemical in accordance with all applicable federal, state, and local regulations. It may be possible to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Conclusion

1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS 2356-57-2) is a halogenated ether with defined physicochemical properties but currently limited documented applications. This guide has provided a consolidated source of technical information, including its definitive identification, synthesis, analytical considerations, and safety protocols. The reactivity suggested by its structure, particularly the C-Br bonds, indicates its potential as a synthetic intermediate for the creation of novel fluorinated compounds. Further research is required to fully elucidate its chemical reactivity, toxicological profile, and potential applications in materials science, agrochemicals, or pharmaceuticals.

References

• Wikipedia. (2023). Halogenated ether. Retrieved from [Link]

• Wikiwand. (n.d.). Halogenated ether. Retrieved from [Link]

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• JEOL. (n.d.). Detection of molecular ions of fluorine compounds by GC/FI-TOFMS. Retrieved from [Link]

• PubMed. (2018). Gas Chromatography and Liquid Chromatography Coupled to Mass Spectrometry for the Determination of Fluorotelomer Olefins, Fluorotelomer Alcohols, Perfluoroalkyl Sulfonamides and Sulfonamido-Ethanols in Water. Retrieved from [Link]

• PubMed Central (PMC). (2021). Metabolism and Toxicity of Fluorine Compounds. Retrieved from [Link]

• Bentham Science. (2010). IR Spectra and Vibrational Modes of the Hydrofluoroethers CF3OCH3, CF3OCF2H, and CF3OCF2CF2H and Corresponding Alkanes CF3CH3, C. Retrieved from [Link]

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thermal stability of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

An In-Depth Technical Guide to the Thermal Stability of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF₂CBr₂F) is a halogenated ether with potential applications in specialized fields due to its unique physical and chemical properties. A critical parameter for its safe handling, storage, and application is its thermal stability. This guide provides a comprehensive analysis of the predicted thermal decomposition pathways of this compound, outlines robust experimental protocols for its thermal stability assessment, and discusses the implications of its degradation products. By synthesizing information from related halogenated compounds and established analytical methodologies, this document serves as a foundational resource for researchers working with this and structurally similar molecules.

Introduction: The Significance of Thermal Stability in Halogenated Ethers

Halogenated ethers are a class of compounds utilized in diverse applications, from anesthetics to flame retardants and electrolytes in energy storage devices.[1][2][3] The presence of halogens, particularly fluorine and bromine, imparts unique properties such as reduced flammability and increased metabolic stability.[4][5] However, the strength of the carbon-halogen and carbon-oxygen bonds dictates the thermal stability of these molecules. Understanding the temperature at which decomposition initiates, the kinetics of this process, and the nature of the resulting products is paramount for several reasons:

• Safety: Uncontrolled thermal decomposition can lead to the release of toxic and corrosive gases, such as hydrogen fluoride (HF) and hydrogen bromide (HBr).[6][7] There is also a risk of explosion if the compound is heated under confinement.[7]

• Process Chemistry: For applications involving elevated temperatures, such as in chemical synthesis or as a high-temperature fluid, the thermal stability defines the operational limits.

• Product Purity and Stability: In pharmaceutical and electronic applications, degradation can lead to impurities that may be harmful or detrimental to performance.

• Environmental Impact: The nature of the decomposition products determines the environmental persistence and toxicity profile of the compound upon release.

This guide focuses specifically on 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a molecule containing both highly electronegative fluorine atoms and weaker carbon-bromine bonds. This combination suggests a complex thermal decomposition profile that warrants detailed investigation.

Predicted Thermal Decomposition Pathways

The initiation of thermal decomposition is likely to be the homolytic cleavage of the weakest bond in the molecule. The bond dissociation energies (BDEs) of the C-Br bonds are significantly lower than those of C-F, C-C, and C-O bonds. Therefore, the initial step is predicted to be the scission of a C-Br bond to generate a bromine radical and a carbon-centered radical.

Primary Decomposition Pathway:

Caption: Initial homolytic cleavage of a C-Br bond.

Following this initiation, a cascade of radical reactions can occur, leading to a variety of smaller, and in some cases, more stable molecules.

Secondary Decomposition Reactions:

• Hydrogen Abstraction: The highly reactive bromine and carbon-centered radicals can abstract hydrogen atoms from any available source, though none are present in the parent molecule. In a real-world scenario with impurities or other molecules, this would be a significant pathway.

• β-Scission: The carbon-centered radical can undergo further fragmentation.

• Radical Recombination: Radicals can recombine to form new products.

• Elimination Reactions: The formation of stable molecules like carbonyl fluoride (COF₂) is possible through rearrangement and elimination.

A plausible secondary pathway involves the formation of a more stable alkene through the elimination of a second bromine atom or through disproportionation reactions.

The presence of the trifluoromethyl ether group (OCF₃) generally confers high thermal stability.[4][5] However, the bromine atoms are the likely point of initial thermal instability.

Experimental Protocols for Thermal Stability Assessment

A multi-faceted experimental approach is necessary to fully characterize the . The following protocols outline the key experiments and the rationale behind their selection.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and to quantify mass loss as a function of temperature.

Methodology:

• Instrument: A high-precision thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample (5-10 mg) is placed in an inert crucible (e.g., platinum or alumina).

• Atmosphere: The analysis should be conducted under both an inert atmosphere (e.g., nitrogen or argon) and an oxidative atmosphere (air or oxygen) to assess the influence of oxygen on the decomposition process. A flow rate of 20-50 mL/min is recommended.

• Temperature Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate (e.g., 10 °C/min). Multiple heating rates (e.g., 5, 10, and 20 °C/min) can be used to perform kinetic analysis (e.g., Flynn-Wall-Ozawa or Kissinger method) to determine the activation energy of decomposition.

• Data Analysis: The TGA curve (mass vs. temperature) will show the onset temperature of decomposition (Tonset), the temperature of maximum decomposition rate (Tmax), and the residual mass at the end of the experiment.

Rationale: TGA provides a rapid and quantitative measure of thermal stability. Performing the analysis in different atmospheres is crucial as oxidative degradation pathways can be significantly different from pyrolytic decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To detect and quantify the heat flow associated with thermal transitions, such as melting, boiling, and decomposition.

Methodology:

• Instrument: A differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample (2-5 mg) is hermetically sealed in an aluminum or stainless steel pan. For volatile substances, high-pressure pans may be necessary to suppress vaporization and allow for the observation of decomposition at higher temperatures.

• Atmosphere: Similar to TGA, both inert and oxidative atmospheres should be used.

• Temperature Program:

  • Equilibrate at a sub-ambient temperature (e.g., -50 °C) if low-temperature transitions are of interest.

  • Ramp the temperature to a point beyond the decomposition temperature observed in TGA at a controlled rate (e.g., 10 °C/min).

• Data Analysis: The DSC thermogram will show endothermic peaks for melting and boiling and typically an exothermic peak for decomposition. The area under the decomposition peak can be integrated to determine the enthalpy of decomposition.

Rationale: DSC provides complementary information to TGA. While TGA measures mass loss, DSC detects the energetic changes associated with decomposition, which is critical for safety assessments.

Caption: Workflow for thermal stability analysis.

Evolved Gas Analysis (EGA): TGA-MS/FTIR

Objective: To identify the gaseous products evolved during thermal decomposition.

Methodology:

• Instrument: A TGA instrument coupled to a mass spectrometer (MS) and/or a Fourier-transform infrared spectrometer (FTIR).

• Experimental Conditions: The TGA is run using the same conditions as described in section 3.1. The transfer line to the MS and/or FTIR is heated to prevent condensation of the evolved products.

• Data Acquisition:

  • MS: Scans a predefined mass range (e.g., m/z 10-300) continuously throughout the TGA run.

  • FTIR: Collects infrared spectra of the evolved gases at regular intervals.

• Data Analysis: The intensity of specific mass fragments or infrared absorption bands is plotted against temperature and correlated with the mass loss steps observed in the TGA curve. This allows for the identification of the decomposition products at different stages of the process.

Rationale: EGA is crucial for elucidating the decomposition mechanism and for identifying any hazardous byproducts. The expected evolution of HF (m/z 20 in MS, characteristic sharp IR bands) and HBr (m/z 80/82 in MS) can be directly monitored. Other fragments corresponding to CF₂ (m/z 50), CF₃ (m/z 69), and various brominated and fluorinated hydrocarbons can also be detected.

Summary of Key Physicochemical and Predicted Thermal Properties

The following table summarizes the known and predicted properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Property	Value/Prediction	Source/Method
Molecular Formula	C₃Br₂F₆O	[8]
Molecular Weight	325.83 g/mol	[8]
Boiling Point	66 – 67 °C (@ 760 mm Hg)	[7]
Density	2.11 g/mL (@ 20 °C)	[7]
Predicted Decomposition Onset	Moderately low due to C-Br bonds	Theoretical
Hazardous Decomposition Products	Carbon oxides, Hydrogen bromide, Hydrogen fluoride	[7]
Recommended Analytical Techniques	TGA, DSC, TGA-MS, TGA-FTIR	Standard Practice

Conclusion and Future Work

The is a critical parameter that dictates its safe and effective use. Based on its chemical structure, the C-Br bonds are predicted to be the point of initial thermal instability, leading to the formation of bromine radicals and subsequent decomposition pathways that release corrosive and toxic gases.

The experimental protocols outlined in this guide provide a robust framework for the comprehensive characterization of its thermal behavior. The data generated from these studies will be invaluable for researchers, scientists, and drug development professionals in assessing the risks and defining the operational limits for this compound.

Future work should focus on performing the described experiments to obtain empirical data on the decomposition temperature, enthalpy of decomposition, and the identity of the evolved gases. Furthermore, kinetic analysis of the TGA data will provide deeper insights into the decomposition mechanism. This empirical data will be essential for developing safe handling procedures and for predicting the long-term stability of this and related halogenated ethers.

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An In-depth Technical Guide to the Reactivity Profile of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Disclaimer: The compound 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCFBrCF₂Br) is a highly specialized and not extensively documented molecule in publicly accessible scientific literature. This guide, therefore, presents a predicted reactivity profile based on established principles of organofluorine chemistry and by drawing strong analogies to the known reactivity of structurally similar compounds. All proposed experimental protocols are based on these established principles and should be performed with all due safety precautions.

Executive Summary

This technical guide provides a comprehensive analysis of the predicted chemical reactivity of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. This molecule's reactivity is dominated by three key structural features: the highly stable perfluoroether linkage, the vicinal dibromide configuration, and the profound electron-withdrawing effects of the fluorine atoms. This document outlines a plausible synthetic route, explores the principal reaction pathways including dehalogenation and nucleophilic substitution, and discusses the molecule's notable thermal stability. The insights herein are designed to equip researchers in drug development and materials science with the foundational knowledge to harness the potential of this and similar highly fluorinated compounds.

Proposed Synthesis

The most direct and plausible synthetic route to 1,2-Dibromotrifluoroethyl trifluoromethyl ether is via the electrophilic addition of bromine (Br₂) across the double bond of Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂).[1] This precursor is a known fluorinated monomer used in the synthesis of high-performance polymers.[2][3]

The reaction is analogous to the standard halogenation of alkenes.[4] The electron-deficient nature of the perfluorinated double bond may necessitate specific reaction conditions to facilitate the electrophilic attack by bromine.[5][6]

Caption: Proposed synthesis of the target compound via bromination.

Experimental Protocol: Synthesis

• In a fume hood, charge a suitable pressure-resistant reactor, equipped with a magnetic stirrer and a cooling system, with a solution of Trifluoromethyl trifluorovinyl ether in an inert solvent (e.g., carbon tetrachloride or a perfluorinated solvent).[4][7]

• Cool the solution to a temperature between 0 and 25°C.

• Slowly add a stoichiometric equivalent of liquid bromine or a solution of bromine in the same inert solvent to the stirred reaction mixture. The reddish-brown color of bromine should disappear as it reacts.[4]

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours to ensure complete conversion.

• Monitor the reaction progress using ¹⁹F NMR spectroscopy by observing the disappearance of the vinyl fluorine signals and the appearance of new signals corresponding to the dibrominated product.

• Upon completion, wash the reaction mixture with an aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by a water wash.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.

• The crude product can be purified by fractional distillation under vacuum to yield the pure 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Core Reactivity Profile

The reactivity of CF₃OCFBrCF₂Br is dictated by the interplay of its functional groups.

Thermal Stability

Perfluoroethers are renowned for their exceptional thermal and chemical stability, a property conferred by the strength of the carbon-fluorine and carbon-oxygen bonds.[8][9] The ether linkage in 1,2-Dibromotrifluoroethyl trifluoromethyl ether is expected to be highly resistant to cleavage under typical reaction conditions.[10] The thermal stability of fluoroethers can be very high, with decomposition temperatures often exceeding 350°C.[10][11] However, the presence of C-Br bonds, which are significantly weaker than C-F bonds, will be the primary point of thermal instability for this molecule. At elevated temperatures, homolytic cleavage of a C-Br bond would be the most likely decomposition pathway.

Dehalogenation Reactions

A characteristic reaction of vicinal dibromides is dehalogenation to form an alkene, typically using a reducing agent like zinc metal or iodide salts.[12][13] This reaction is expected to be a primary pathway for this molecule, regenerating the starting vinyl ether.

Caption: Reductive dehalogenation of the target compound.

Causality: The driving force for this reaction is the formation of a stable inorganic salt (e.g., ZnBr₂) and the re-formation of a π-bond. The reaction with iodide proceeds via an E2-like mechanism where the iodide ion attacks one bromine atom, inducing the elimination of the second bromide and formation of the double bond.

Nucleophilic Substitution

The carbon atoms bonded to bromine are highly electrophilic due to the strong inductive electron withdrawal by the adjacent fluorine atoms and the trifluoromethyl group. This suggests that these bromine atoms could be susceptible to nucleophilic substitution.

However, the Sₙ1 pathway is highly unlikely due to the destabilizing effect of the electron-withdrawing fluorine atoms on any potential carbocation intermediate. Therefore, substitution reactions are predicted to proceed via an Sₙ2 or a related concerted mechanism.[14][15]

• Potential Nucleophiles: Strong nucleophiles such as alkoxides, thiolates, or amines could potentially displace the bromide ions.

• Leaving Group Ability: Bromide is an excellent leaving group.

• Steric Hindrance: The bulky fluorine atoms and the trifluoromethyl group may provide some steric hindrance, potentially slowing the rate of substitution compared to non-fluorinated analogues.

It's important to note that while the C-F bond is very strong, nucleophilic substitution of fluoride can be enabled under specific conditions, such as the presence of water as a cosolvent which can stabilize the departing fluoride ion through hydrogen bonding.[16] However, the C-Br bond is significantly weaker and more polarizable, making bromide the far more likely leaving group in any competitive scenario.

Photochemical Reactivity

The C-Br bond is susceptible to homolytic cleavage upon exposure to ultraviolet (UV) light. This would generate a perfluoroalkyl radical, which could then participate in various radical-mediated transformations. The reactivity of bromine-containing fluorinated alkenes under photochemical conditions has been studied, indicating that the C-Br bond is the most likely site of initial reaction.[17]

Quantitative Data Summary

While experimental data for the target compound is not available, the following table summarizes key bond dissociation energies (BDEs) for related structures to provide a quantitative basis for the predicted reactivity.

Bond Type	Compound Example	Bond Dissociation Energy (kcal/mol)	Implication for Reactivity
C-Br	CH₃-Br	~70	Weakest bond, likely point of radical cleavage or substitution.
C-C	CF₃-CF₃	~97	Strong C-C backbone.
C-F	CF₃-F	~130	Extremely strong, making fluoride a poor leaving group.[16]
C-O	CF₃-O-CF₃	>100	Highly stable ether linkage.

Data compiled from standard reference texts on physical organic chemistry.

Potential Applications

Based on its predicted reactivity, 1,2-Dibromotrifluoroethyl trifluoromethyl ether could serve as a valuable synthetic intermediate:

• Fluoroalkene Source: Through controlled dehalogenation, it can act as a stable precursor for the in situ generation of Trifluoromethyl trifluorovinyl ether, a monomer for specialty polymers.[2]

• Building Block for Fluorinated Molecules: The vicinal dibromide functionality allows for the introduction of two new functional groups via nucleophilic substitution, potentially leading to novel drug candidates or agrochemicals. The introduction of fluorine atoms is known to enhance metabolic stability and lipophilicity in bioactive molecules.[18][19]

Safety and Handling

Caution: As a polyhalogenated organic compound, 1,2-Dibromotrifluoroethyl trifluoromethyl ether should be handled with extreme care in a well-ventilated fume hood. Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

• Toxicity: The toxicological properties are unknown. Assume it is toxic and handle accordingly.

• Thermal Decomposition: At high temperatures, perfluoroethers can decompose to release toxic and corrosive gases, including hydrogen fluoride (HF).[8]

• Reactivity: Avoid contact with strong reducing agents, strong bases, and reactive metals.

Conclusion

The reactivity profile of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is a compelling case study in modern organofluorine chemistry. While its perfluoroether backbone provides a core of high thermal and chemical stability, the vicinal dibromide functionality serves as a reactive handle for a range of transformations. The dominant pathways are predicted to be reductive dehalogenation to the corresponding vinyl ether and nucleophilic substitution at the electrophilic C-Br centers. This combination of a stable core with reactive sites makes it a potentially valuable, albeit under-explored, building block for the synthesis of advanced materials and complex fluorinated molecules.

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Protocols & Analytical Methods

Application Notes and Protocols for 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Strategic Utility of a Vicinal Dibromoether in Fluoro-Organic Synthesis

In the landscape of modern medicinal and materials chemistry, the strategic introduction of fluorine-containing moieties is a cornerstone of molecular design. The trifluoromethoxy (-OCF₃) group, in particular, has garnered significant attention for its ability to confer unique properties such as enhanced metabolic stability, increased lipophilicity, and altered electronic profiles, making it a highly sought-after substituent in drug discovery and advanced materials.[1]

This guide focuses on the practical application of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS 2356-57-2), a key chemical intermediate. Its primary utility lies not in its direct incorporation into final products, but as a stable, manageable precursor to the highly reactive and versatile monomer, Trifluoromethyl trifluorovinyl ether . The vicinal dibromide configuration allows for the controlled, in-situ generation of a trifluorovinyl ether, which can then be utilized in a variety of subsequent transformations. This approach circumvents the challenges associated with handling a potentially volatile and reactive gaseous monomer.

This document provides a comprehensive overview of the core application of this intermediate: its conversion to the corresponding vinyl ether, and the subsequent synthetic possibilities this unlocks. The protocols herein are designed to be self-validating, grounded in established chemical principles, and supported by authoritative references.

Core Application: Dehalogenation to Trifluoromethyl Trifluorovinyl Ether

The most prominent application of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is its use as a masked form of Trifluoromethyl trifluorovinyl ether. The synthetic transformation is a reductive dehalogenation, a classic and reliable reaction in organic synthesis for the formation of alkenes from vicinal dihalides.

Causality of Experimental Design:

The choice of a reductive dehalogenation strategy is underpinned by several key principles:

• High-Yielding Transformation: The elimination of vicinal dibromides to form a double bond is a thermodynamically favorable process.

• Mild Reaction Conditions: Reagents such as activated zinc dust can effect this transformation without the need for high temperatures or pressures, preserving the sensitive fluoroether functionality.

• Practicality: This method allows for the "on-demand" generation of the vinyl ether, which can be used immediately in a subsequent reaction step, minimizing storage and handling of the more reactive product.

The general mechanism for the dehalogenation of vicinal dihalides with zinc is a well-established process.[2][3][4]

Property	Value
IUPAC Name	1,2-Dibromo-1,1,2-trifluoro-2-(trifluoromethoxy)ethane
CAS Number	2356-57-2
Molecular Formula	C₃Br₂F₆O
Molecular Weight	321.84 g/mol
Appearance	Colorless liquid
Primary Application	Precursor to Trifluoromethyl trifluorovinyl ether

Experimental Protocols

Protocol 1: Synthesis of Trifluoromethyl Trifluorovinyl Ether via Dehalogenation

This protocol details the reductive dehalogenation of 1,2-Dibromotrifluoroethyl trifluoromethyl ether using activated zinc dust.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• Activated Zinc Dust

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent (e.g., Dioxane, THF)

• Inert Gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and heating mantle

• Condenser and receiving flask (if isolating the product)

Procedure:

• Inert Atmosphere: Assemble a round-bottom flask equipped with a magnetic stir bar and a condenser under an inert atmosphere of argon or nitrogen.

• Reagent Addition: To the flask, add activated zinc dust (1.5 equivalents).

• Solvent Addition: Add anhydrous DMF via syringe, sufficient to create a stirrable slurry.

• Heating: Gently heat the slurry to approximately 50-60°C with vigorous stirring.

• Substrate Addition: Slowly add 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1 equivalent) dropwise to the heated zinc slurry. The addition should be controlled to maintain a gentle reflux.

• Reaction Monitoring: The reaction progress can be monitored by Gas Chromatography-Mass Spectrometry (GC-MS) by observing the disappearance of the starting material. The reaction is typically complete within 2-4 hours.

• Product Utilization/Isolation:

  • In-situ Use: The resulting solution containing Trifluoromethyl trifluorovinyl ether can be cooled and used directly for subsequent reactions.

  • Isolation: For isolation, the product can be distilled directly from the reaction mixture under atmospheric pressure. The receiving flask should be cooled to effectively trap the volatile product. Trifluoromethyl trifluorovinyl ether is a colorless gas at room temperature.[5]

Safety Considerations:

• Trifluoromethyl trifluorovinyl ether is a flammable gas and may form explosive peroxides upon exposure to air. [5][6] Handle in a well-ventilated fume hood and avoid contact with ignition sources.

• The dehalogenation reaction can be exothermic. Ensure controlled addition of the substrate and adequate cooling if necessary.

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Visualization of the Synthetic Workflow

Caption: General mechanism of electrophilic addition to Trifluoromethyl trifluorovinyl ether.

Protocol 2: General Procedure for Electrophilic Addition

This protocol provides a general framework for the addition of an electrophile to the in-situ generated Trifluoromethyl trifluorovinyl ether.

Procedure:

• Following Protocol 1, generate the solution of Trifluoromethyl trifluorovinyl ether in DMF and cool to 0°C.

• Slowly add the electrophilic reagent (e.g., Br₂, HCl, HBr) (1.1 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by GC-MS.

• Upon completion, quench the reaction with an appropriate aqueous solution (e.g., sodium thiosulfate for bromine addition).

• Extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Monomer for Fluoropolymer Synthesis

Trifluoromethyl trifluorovinyl ether is a valuable monomer for the synthesis of specialty fluoropolymers. These polymers exhibit exceptional thermal stability, chemical resistance, and low refractive indices. The polymerization can be initiated by radical initiators. [7]

Conclusion

1,2-Dibromotrifluoroethyl trifluoromethyl ether serves as a crucial and practical intermediate for the synthesis of Trifluoromethyl trifluorovinyl ether. Its stability allows for convenient storage and handling, while a straightforward dehalogenation protocol provides access to a versatile fluorinated building block. The subsequent reactivity of the resulting vinyl ether in electrophilic additions and polymerizations makes this synthetic route highly valuable for researchers in drug discovery and materials science seeking to incorporate the unique properties of the trifluoromethoxy group into novel molecular architectures.

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Applications of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether in Organic Synthesis: A Guide for Researchers

Prepared by: Dr. Gemini, Senior Application Scientist

Forward

The field of organofluorine chemistry is a dynamic and rapidly expanding area of research, driven by the unique and often beneficial properties that fluorine atoms impart to organic molecules. From pharmaceuticals to advanced materials, the strategic introduction of fluorinated moieties can profoundly influence a compound's biological activity, chemical stability, and physical properties. Within this context, polyhalogenated fluoroethers represent a class of compounds with latent reactivity, offering potential pathways to novel fluorinated structures.

This document provides a detailed exploration of the prospective applications of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCFBrCF₂Br) in organic synthesis. It is important to note that while this compound is commercially available, its specific applications in the synthetic literature are not extensively documented. Therefore, this guide moves beyond a simple recitation of established procedures. Instead, it leverages fundamental principles of organic chemistry and draws analogies from the well-established reactivity of structurally similar polyhalogenated fluoroalkanes to propose and detail potential synthetic transformations.

The protocols and mechanistic discussions presented herein are intended to serve as a foundational resource for researchers, scientists, and professionals in drug development who are interested in exploring the synthetic utility of this and related fluorinated building blocks. By providing a blend of theoretical grounding and practical, albeit projected, experimental designs, we aim to empower chemists to unlock the synthetic potential of this intriguing molecule.

Reagent Profile and Synthesis

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a dense, non-flammable liquid with the chemical formula C₃Br₂F₆O. Its structure features a trifluoromethoxy group (-OCF₃) and two bromine atoms on adjacent carbons, which are the primary sites of its chemical reactivity.

The most probable synthetic route to this compound is the direct bromination of Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂) . This precursor is a valuable monomer in the synthesis of high-performance fluoropolymers and perfluorinated elastomers due to its reactive trifluorovinyl group.[1] The addition of bromine across the double bond is expected to proceed readily, yielding the vicinal dibromide.

Synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Caption: Synthesis of the title compound from its vinyl ether precursor.

Potential Application I: Dehalogenation to Trifluoromethyl Trifluorovinyl Ether

The presence of vicinal dibromides in the structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether strongly suggests its utility as a precursor to Trifluoromethyl trifluorovinyl ether through a dehalogenation reaction. This transformation is a common strategy in organic synthesis to generate alkenes from the corresponding dihalides.[2][3][4] This application would be particularly useful for the in situ generation of the highly reactive vinyl ether for subsequent reactions or for purification purposes.

2.1. Mechanistic Rationale

The dehalogenation can be achieved using a variety of reducing agents, with zinc dust being a common and effective choice. The reaction likely proceeds through a single electron transfer (SET) mechanism at the surface of the zinc metal.[5][6] This generates a radical anion, which then loses a bromide ion to form a haloalkyl radical. A second electron transfer from zinc results in an organozinc intermediate, which undergoes elimination of the second bromide to form the alkene.

Proposed Dehalogenation Mechanism

Caption: Proposed mechanism for zinc-mediated dehalogenation.

2.2. Protocol: Zinc-Mediated Dehalogenation

This protocol is a representative procedure based on established methods for the dehalogenation of vicinal dibromides.

Parameter	Value/Condition	Rationale
Reactants	1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0 eq), Activated Zinc Dust (2.0-3.0 eq)	Excess zinc drives the reaction to completion. Activation of zinc (e.g., with dilute HCl) is crucial to remove the passivating oxide layer.
Solvent	Anhydrous polar aprotic (e.g., DMF, THF, Acetonitrile)	These solvents are effective at solvating the intermediates and are compatible with the reaction conditions.
Temperature	Room temperature to 60 °C	The reaction is typically initiated at room temperature and may require gentle heating to proceed at a reasonable rate.
Atmosphere	Inert (Nitrogen or Argon)	Prevents side reactions with atmospheric oxygen and moisture.
Reaction Time	1-6 hours	Monitored by GC-MS or ¹⁹F NMR until disappearance of the starting material.

Step-by-Step Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add activated zinc dust (2.5 eq).

• Add anhydrous solvent (e.g., DMF) to the flask.

• Slowly add a solution of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0 eq) in the same anhydrous solvent to the stirred suspension of zinc dust at room temperature.

• If the reaction is sluggish, gently heat the mixture to 40-50 °C.

• Monitor the reaction progress by withdrawing aliquots and analyzing by GC-MS or ¹⁹F NMR.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• The product, being a volatile gas at room temperature, can be collected in a cold trap (-78 °C) under reduced pressure or used directly in a subsequent reaction.

Potential Application II: Radical Addition Reactions

The carbon-bromine bonds in 1,2-Dibromotrifluoroethyl trifluoromethyl ether are significantly weaker than the carbon-fluorine and carbon-carbon bonds. This suggests that the molecule can serve as a precursor to a trifluoroethoxy-substituted radical under radical-initiating conditions.[7][8] This radical could then participate in addition reactions to alkenes and alkynes, providing a pathway to more complex fluorinated ethers.

3.1. Mechanistic Considerations

The initiation of the radical reaction can be achieved either thermally or photochemically, often in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The initiator generates a radical that abstracts a bromine atom from the starting material, forming a carbon-centered radical. This radical then adds to an unsaturated substrate. The resulting adduct radical can then abstract a bromine atom from another molecule of the starting material, propagating the radical chain.

Proposed Radical Addition Workflow

Caption: General workflow for a radical addition reaction.

3.2. Protocol: AIBN-Initiated Radical Addition to an Alkene

This is a representative protocol for the radical addition of a polybromoalkane to an alkene.

Parameter	Value/Condition	Rationale
Reactants	1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0-1.5 eq), Alkene (1.0 eq), AIBN (0.1-0.2 eq)	A slight excess of the bromoether can help to ensure complete consumption of the alkene. AIBN is a standard thermal radical initiator.
Solvent	Anhydrous, non-polar (e.g., Benzene, Toluene)	These solvents are typically used for radical reactions and are less likely to participate in side reactions.
Temperature	80-110 °C	The reaction temperature is chosen based on the decomposition temperature of the radical initiator (for AIBN, typically around 80 °C).
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent trapping of radicals by oxygen.
Reaction Time	4-24 hours	Monitored by GC-MS or NMR.

Step-by-Step Procedure:

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the alkene (1.0 eq), 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.2 eq), and AIBN (0.1 eq).

• Add anhydrous toluene via syringe.

• Subject the mixture to three freeze-pump-thaw cycles to thoroughly degas the solution.

• Backfill the tube with argon and seal it.

• Immerse the reaction tube in a preheated oil bath at 80-90 °C.

• Stir the reaction for the specified time, monitoring its progress by taking aliquots for analysis.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Other Potential Transformations

While less probable due to the electron-withdrawing nature of the fluorine atoms, nucleophilic substitution of one of the bromine atoms could be envisioned under forcing conditions or with very soft nucleophiles.[9][10][11] The high degree of fluorination deactivates the carbon centers towards Sₙ2 attack and destabilizes potential carbocation intermediates for an Sₙ1 pathway.

Safety and Handling

As with all polyhalogenated compounds, 1,2-Dibromotrifluoroethyl trifluoromethyl ether should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Inhalation: Avoid breathing vapors or mists.[12]

• Skin and Eye Contact: The compound is expected to be an irritant.[12] In case of contact, flush the affected area with copious amounts of water.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep the container tightly closed.

• Disposal: Dispose of in accordance with local, state, and federal regulations for halogenated organic waste.

Conclusion

While direct, published applications of 1,2-Dibromotrifluoroethyl trifluoromethyl ether in organic synthesis are scarce, its chemical structure points towards significant potential as a versatile fluorinated building block. Its utility as a precursor to the valuable monomer, Trifluoromethyl trifluorovinyl ether, via dehalogenation is a highly plausible application. Furthermore, its capacity to serve as a source for trifluoroethoxy-substituted radicals opens avenues for the construction of more complex fluorinated molecules through radical addition reactions. It is our hope that the detailed protocols and mechanistic insights provided in this guide will stimulate further research into the synthetic chemistry of this and other underutilized polyhalogenated fluoroethers, ultimately expanding the toolbox of the modern synthetic chemist.

References

• Fluorine Notes. (n.d.). The Synthesis of Trifluorovinyl Ethers. Retrieved from [Link]

• Kondo, S., et al. (2024). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Scientific Reports, 14(1), 1-10.
• Tarrant, P., et al. (1962). Free Radical Additions Involving Fluorine Compounds. V. Reactions of 1,2-Dibromo-2-chloro- and 1,2-Dichloro-2-iodo-1,1,2-trifluoroethane with Fluoroölefins. Journal of the American Chemical Society, 84(10), 1890-1893.

• Pharmaffiliates. (2025). Trifluoromethyl trifluorovinyl Ether in Pharmaceutical Synthesis: A Key Intermediate. Retrieved from [Link]

• Tedder, J. M., & Walton, J. C. (1976). Free radical addition to olefins. Part 12.—Addition of bromodifluoromethyl radicals to fluoroethylenes. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases, 72, 1303-1309.

• Wikipedia. (n.d.). Perfluoro(methyl vinyl ether). Retrieved from [Link]

• Maji, T., Karmakar, A., & Reiser, O. (2011). Visible-light photoredox catalysis: dehalogenation of vicinal dibromo-, α-halo-, and α,α-dibromocarbonyl compounds. The Journal of organic chemistry, 76(2), 736–739.

• ResearchGate. (n.d.). ChemInform Abstract: Visible-Light Photoredox Catalysis: Dehalogenation of Vicinal Dibromo-, α-Halo-, and α,α-Dibromocarbonyl Compounds. Retrieved from [Link]

• Labordoc. (n.d.). Alkyl Bromides as Mechanistic Probes of Reductive Dehalogenation: Reactions of Vicinal Dibromide Stereoisomers with Zero-Valent Metals. Retrieved from [Link]

• PubMed. (2021). Electrochemical Installation of CFH2 -, CF2 H-, CF3 -, and Perfluoroalkyl Groups into Small Organic Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Alkyl Bromides as Mechanistic Probes of Reductive Dehalogenation: Reactions of Vicinal Dibromide Stereoisomers with Zerovalent Metals. Retrieved from [Link]

• Scribd. (n.d.). DPA - Dehalogenation of Vicinal Dihalides. Retrieved from [Link]

• Organic Chemistry @ University of Illinois. (n.d.). Chapter 11 Free Radical Substitution and Addition Reactions. Retrieved from [Link]

• Chemguide. (n.d.). Nucleophilic substitution. Retrieved from [Link]

• Lumen Learning. (n.d.). Radical reactions in practice. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic substitution. Retrieved from [Link]

• CK-12 Foundation. (2025). Nucleophilic Substitution Reactions - Haloalkanes. Retrieved from [Link]

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Application Notes and Protocols for the Safe Handling of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Abstract

This document provides a comprehensive guide to the safe handling, use, and disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS No. 2356-57-2). As a specialty halogenated ether, this compound presents unique chemical properties and potential hazards that necessitate rigorous safety protocols. This guide is intended for researchers, chemists, and drug development professionals, offering a framework built on established safety principles and an understanding of the compound's reactivity. The protocols herein are designed to be self-validating systems, emphasizing the causality behind each experimental choice to ensure the highest standards of laboratory safety.

Introduction and Chemical Profile

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a dense, liquid organic compound with the molecular formula C₃Br₂F₆O.[1] Its structure, featuring a trifluoromethoxy group and a vicinal dibromoethane backbone, suggests its utility as a potential intermediate in the synthesis of complex fluorinated molecules. The trifluoromethoxy (-OCF₃) group is known for its high thermal and chemical stability, often being resistant to acids, bases, and common oxidizing or reducing agents.[2] However, the presence of the 1,2-dibromo functionality introduces specific reactivity pathways and associated hazards that are the primary focus of this guide.

The high degree of halogenation in this molecule suggests it is non-flammable, but it can decompose under high heat to produce hazardous byproducts.[1] Understanding these properties is critical for designing safe experimental procedures.

Physical and Chemical Properties

Property	Value	Source
CAS Number	2356-57-2	[1]
Molecular Formula	C₃Br₂F₆O	[1]
Molecular Weight	325.83 g/mol
Appearance	Liquid	[1]
Boiling Point	66 – 67 °C (@ 760 mm Hg)	[1]
Density	2.11 g/mL (@ 20 °C)	[1]

Hazard Identification and Risk Assessment

The primary hazards associated with 1,2-Dibromotrifluoroethyl trifluoromethyl ether are its irritant properties and the potential for hazardous decomposition under thermal stress.

GHS Classification

• Skin Irritation (Category 2, H315): Causes skin irritation.[1]

• Eye Irritation (Category 2A, H319): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3, H335): May cause respiratory irritation.[1]

Key Safety Concerns

• Inhalation: Vapors or mists may cause irritation to the respiratory tract.[1]

• Skin and Eye Contact: Direct contact can cause significant irritation.[1]

• Thermal Decomposition: When heated, especially under confinement, there is a risk of explosion.[1] Thermal decomposition generates highly toxic and corrosive gases, including:

  • Carbon oxides (CO, CO₂)

  • Hydrogen bromide (HBr)

  • Hydrogen fluoride (HF)[1]

• Reactivity: While the trifluoromethoxy group is stable, the vicinal dibromide can react with certain reagents. Incompatible materials include:

  • Strong Oxidizing Agents: Can cause vigorous reactions.

  • Alkali Metals (e.g., Sodium, Potassium): Can lead to violent reactions.

  • Finely Divided Metals (e.g., Aluminum, Magnesium, Zinc): May initiate exothermic reactions.[3]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is mandatory.

Engineering Controls

• Ventilation: All handling of this compound must be performed in a certified chemical fume hood to minimize inhalation exposure.[1] The fume hood should have a face velocity appropriate for handling volatile and hazardous substances.

• Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible in the laboratory where the compound is handled.[1]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use and wash hands thoroughly after handling.[1]

• Eye and Face Protection: Chemical safety goggles are required at all times. For procedures with a higher risk of splashing, a full face shield should be worn in addition to goggles.[1]

• Skin and Body Protection: A laboratory coat must be worn. For larger quantities or procedures with a higher risk of splashing, a chemically resistant apron is recommended.[1]

• Respiratory Protection: In situations where engineering controls may not be sufficient or during an emergency, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[1]

Caption: Required PPE for handling the compound.

Experimental Protocol: General Handling and Use

This section outlines a step-by-step protocol for the general handling of 1,2-Dibromotrifluoroethyl trifluoromethyl ether in a laboratory setting.

Preparation and Pre-reaction Setup

• Review Safety Data Sheet (SDS): Before any work begins, thoroughly read and understand the SDS for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.[1]

• Fume Hood Preparation: Ensure the chemical fume hood is clean, uncluttered, and the sash is at the appropriate working height.

• Assemble PPE: Don all required PPE as outlined in Section 3.2.

• Inert Atmosphere (if required): Given the potential for reactivity, particularly if organometallic reagents are to be used, ensure that all glassware is oven- or flame-dried and the reaction is set up under an inert atmosphere (e.g., Nitrogen or Argon).

Dispensing the Reagent

• Container Handling: The compound should be stored in a cool, dry, and well-ventilated area.[1] Retrieve the container and place it in the fume hood.

• Temperature Equilibration: Allow the sealed container to equilibrate to ambient temperature before opening to prevent moisture condensation.

• Dispensing: Using a clean, dry syringe or pipette, carefully transfer the required amount of the liquid. Due to its high density (2.11 g/mL), be mindful of the volume-to-mass conversion.

• Sealing: Immediately reseal the container tightly to prevent the escape of vapors.[1]

Reaction Monitoring and Workup

• Temperature Control: If heating the reaction, use a well-controlled heating mantle and a thermometer. Avoid localized overheating. Remember the risk of explosion if heated under confinement.[1]

• Quenching: Be cautious when quenching the reaction. The presence of unreacted material could lead to an exothermic reaction. Quench slowly and with appropriate cooling.

• Extraction and Washing: When performing aqueous workups, be aware that halogenated compounds can be corrosive. Use a separatory funnel with appropriate venting techniques.

Emergency Procedures

Prompt and correct response to an emergency is critical.

Accidental Release

• Evacuate: Immediately evacuate all non-essential personnel from the area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

• Collection: Carefully collect the absorbed material into a labeled, sealable container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Caption: Emergency response workflow for spills and exposures.

Waste Disposal

All waste containing 1,2-Dibromotrifluoroethyl trifluoromethyl ether must be treated as hazardous waste.

• Segregation: Collect all waste (unused reagent, contaminated absorbents, reaction residues) in a dedicated, properly labeled, and sealed container. This is a halogenated waste stream and should not be mixed with non-halogenated organic waste.[4][5]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Irritant).

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Dispose of the waste through your institution's Environmental Health and Safety (EHS) office, following all local, state, and federal regulations.[1][6]

References

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• 6. synquestlabs.com [synquestlabs.com]

Unlocking the Potential of Highly Fluorinated Systems: Application Notes and Protocols for 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic use of fluorinated compounds is a cornerstone of innovation. The unique physicochemical properties imparted by fluorine—such as enhanced metabolic stability, increased binding affinity, and altered lipophilicity—have made fluorinated molecules integral to the design of modern therapeutics and advanced materials.[1] However, the very properties that make these compounds desirable also present a significant challenge: their often-limited solubility in conventional organic solvents.

This document provides a comprehensive guide to the application of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS: 2356-57-2), a specialized solvent with significant potential for dissolving and processing a wide range of fluorinated compounds. We will delve into its unique properties, provide detailed protocols for its safe and effective use, and explore its potential applications in drug development and beyond.

Understanding the Solvent: A Profile of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

1,2-Dibromotrifluoroethyl trifluoromethyl ether, with the IUPAC name 1,2-dibromo-1,1,2-trifluoro-2-(trifluoromethoxy)ethane, is a dense, non-flammable liquid. Its highly fluorinated structure, coupled with the presence of two bromine atoms, gives it a unique set of properties that make it an intriguing candidate for specialized solvent applications.

Table 1: Physicochemical Properties of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Property	Value	Reference
CAS Number	2356-57-2	[2]
Molecular Formula	C3Br2F6O
Boiling Point	66 °C @ 761 Torr	[2]
Density	~2.11 g/mL

The high density of this solvent is a practical consideration for handling and storage, and its relatively low boiling point allows for easy removal under reduced pressure. The presence of both a trifluoromethyl ether group and a dibromotrifluoroethyl moiety suggests a high affinity for other fluorinated molecules, a key characteristic for its role as a solvent in this chemical space.

Core Applications in the Laboratory

While specific, documented applications of 1,2-Dibromotrifluoroethyl trifluoromethyl ether as a solvent are not extensively reported in publicly available literature, its structural features point towards several high-potential uses, particularly in the context of drug development and fluoropolymer science.

• Solubilization of Fluorinated Active Pharmaceutical Ingredients (APIs): Many modern drug candidates are heavily fluorinated to enhance their therapeutic profiles. However, this can lead to poor solubility in common formulation and reaction solvents. The high fluorine content of 1,2-Dibromotrifluoroethyl trifluoromethyl ether makes it a prime candidate for dissolving such compounds, facilitating formulation studies, and enabling homogeneous reaction conditions for further chemical modifications.

• Processing of Fluorinated Polymers: The fluoropolymer industry relies on specialized solvents for polymer synthesis, characterization, and processing. Given its perfluorinated nature, this ether could serve as a valuable solvent for fluoropolymers that are intractable in other media, enabling techniques like spin coating, casting, and gel permeation chromatography.

• Reaction Medium for Fluorine-Specific Chemistry: The inertness of the ether linkage and the C-F bonds, combined with its ability to dissolve fluorinated reactants, makes it a potentially excellent medium for reactions involving sensitive fluorinated compounds. The presence of bromine atoms also opens the possibility of its use as a reactant or a reactive medium under specific conditions, such as radical-initiated reactions.

Experimental Protocols: A Practical Guide

The following protocols are designed to provide a starting point for researchers looking to utilize 1,2-Dibromotrifluoroethyl trifluoromethyl ether in their work. These are general guidelines and may require optimization for specific applications.

Safety First: Handling and Storage Protocols

Before commencing any work, it is imperative to consult the Safety Data Sheet (SDS) for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory. A face shield is recommended when handling larger quantities.

• Hand Protection: Chemical-resistant gloves (e.g., neoprene or butyl rubber) are essential.

• Skin Protection: A lab coat and closed-toe shoes are required.

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid inhalation of vapors.

Storage:

• Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

Spill and Waste Disposal:

• In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a suitable container for chemical waste.

• Dispose of waste in accordance with local, state, and federal regulations. Do not discharge into drains or the environment.

Protocol for Dissolving a Fluorinated Compound

This protocol outlines the general steps for assessing the solubility of a fluorinated solid in 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Materials:

• Fluorinated compound (e.g., API, polymer)

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• Glass vial with a screw cap

• Magnetic stirrer and stir bar

• Vortex mixer

• Analytical balance

Procedure:

• Preparation: Weigh a precise amount of the fluorinated compound into a clean, dry glass vial.

• Solvent Addition: In a fume hood, add a known volume of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to the vial.

• Initial Mixing: Cap the vial and vortex for 30-60 seconds to disperse the solid.

• Agitation: Place the vial on a magnetic stirrer and stir at room temperature. Observe for dissolution.

• Heating (Optional): If the compound does not dissolve at room temperature, gently warm the vial while stirring. Monitor the temperature carefully and do not exceed the boiling point of the solvent.

• Observation: Record the concentration at which the compound fully dissolves. If complete dissolution is not achieved, note the approximate solubility.

dot

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role of 1,2-Dibromotrifluoroethyl trifluoromethyl ether in the synthesis of pharmaceuticals

Application Notes & Protocols: The Synthesis of Fluorinated Ether Pharmaceuticals

A Senior Application Scientist's Guide to the Synthesis of Key Inhalation Anesthetics

Editorial Note: Initial exploration into the specific role of 1,2-Dibromotrifluoroethyl trifluoromethyl ether in pharmaceutical synthesis did not yield documented applications within the current body of scientific literature. However, the broader inquiry into the synthesis of fluorinated ether pharmaceuticals revealed a rich and critical area of medicinal chemistry. This guide has, therefore, been structured to provide in-depth technical insights into the synthesis of prominent fluorinated ether drugs, namely the widely used inhalation anesthetics Sevoflurane and Desflurane. This focus delivers on the core request for detailed, expert-driven protocols and applications relevant to researchers, scientists, and drug development professionals, while maintaining scientific accuracy and integrity.

Introduction: The Significance of Fluorinated Ethers in Modern Anesthesia

The strategic incorporation of fluorine into drug molecules has revolutionized pharmaceutical development, enhancing properties such as metabolic stability, bioavailability, and binding affinity.[1][2] In the realm of anesthesiology, fluorinated ethers have become the cornerstone of inhalation anesthesia due to their favorable pharmacological profiles.[3][4] Compounds like Sevoflurane and Desflurane offer rapid induction and emergence from anesthesia, precise control over anesthetic depth, and minimal metabolism, which contributes to their safety and efficacy.[3][5][6]

The synthesis of these highly fluorinated molecules presents unique challenges and requires specialized methodologies. This guide provides a detailed examination of the prevalent synthetic routes for Sevoflurane and Desflurane, offering insights into the underlying chemical principles and practical, step-by-step protocols.

Synthesis of Sevoflurane: A Two-Step Approach

Sevoflurane, or 1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)propane, is a widely used anesthetic agent.[5] A common and efficient industrial synthesis involves a two-step process starting from 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[7][8] This method is favored for its safety, efficiency, and scalability.[7][8]

Overall Synthetic Scheme

The synthesis proceeds via an initial chloromethylation of HFIP to form an intermediate, followed by a halogen-exchange fluorination to yield the final product.

Caption: Two-step synthesis of Sevoflurane from HFIP.

Step 1: Chloromethylation of HFIP

Causality: The first step involves the formation of a chloromethyl ether intermediate. This is achieved by reacting HFIP with a source of formaldehyde (like paraformaldehyde) in the presence of a chlorine source, typically hydrogen chloride. The acidic conditions facilitate the formation of a reactive hydroxymethyl cation equivalent, which is then trapped by the weakly nucleophilic alcohol of HFIP. Subsequent reaction with chloride yields the chloromethyl ether.

Protocol:

• Reaction Setup: To a stirred solution of 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) in a suitable solvent (e.g., a chlorinated hydrocarbon), add paraformaldehyde.

• Addition of HCl: Bubble anhydrous hydrogen chloride gas through the mixture at a controlled rate while maintaining the reaction temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by Gas Chromatography (GC) or ¹⁹F NMR spectroscopy to observe the consumption of HFIP and the formation of the chloromethyl intermediate.[7]

• Work-up: Upon completion, the reaction mixture is typically washed with water to remove excess HCl and formaldehyde. The organic layer containing the chloromethyl hexafluoroisopropyl ether is then separated and dried.

Step 2: Halogen-Exchange Fluorination

Causality: The crucial fluorine atom is introduced in the final step via a nucleophilic substitution of the chlorine atom. This is a classic halogen-exchange (Halex) reaction. The choice of fluorinating agent and reaction conditions is critical to achieve high yield and purity. Potassium fluoride (KF) is a common and cost-effective fluorine source. The efficacy of the fluorination is highly dependent on the reactivity of the KF, which can be enhanced by using phase-transfer catalysts or polar aprotic solvents.[5][9]

Protocol:

• Reagent Preparation: The chloromethyl intermediate from Step 1 is dissolved in a high-boiling polar aprotic solvent (e.g., polyethylene glycol).

• Fluorination: Spray-dried potassium fluoride is added in portions to the solution. The use of spray-dried KF is crucial as its morphology and low moisture content significantly improve reactivity and yield.[5][9]

• Heating and Monitoring: The reaction mixture is heated to a specific temperature (e.g., 78-95°C) and monitored by GC until the starting material is consumed.[8][10]

• Product Isolation: The crude Sevoflurane is isolated directly from the reaction vessel by distillation.[8] The addition of water may be necessary to break any complexes formed between the product and the solvent, aiding in its recovery.[10]

• Purification: The distilled product is then washed, dried, and may require a final fractional distillation to achieve the high purity required for pharmaceutical applications.[8]

Parameter	Step 1: Chloromethylation	Step 2: Fluorination
Key Reagents	HFIP, Paraformaldehyde, HCl	Chloromethyl intermediate, KF
Solvent	Chlorinated hydrocarbon	Polyethylene glycol (PEG)
Temperature	Controlled, often near room temp.	78-95°C
Typical Yield	>90% (intermediate)	64-80% (final product)[8]
Key Consideration	Anhydrous conditions	Quality of KF is critical[5][9]

Synthesis of Desflurane: A Multi-Step Pathway

Desflurane, or 1,2,2,2-tetrafluoroethyl difluoromethyl ether, is another important inhalation anesthetic known for its very rapid onset and recovery.[6] Its synthesis is more complex and several routes have been developed. One notable pathway involves the fluorination of isoflurane.[11][12]

Overall Synthetic Scheme

A common route for the synthesis of Desflurane involves the fluorination of Isoflurane (1-chloro-2,2,2-trifluoroethyl difluoromethyl ether) using a suitable fluorinating agent.

Caption: Synthesis of Desflurane via fluorination of Isoflurane.

Fluorination of Isoflurane

Causality: This synthesis relies on the substitution of a chlorine atom with a fluorine atom on the ethyl moiety of isoflurane. This transformation requires a potent fluorinating system due to the stability of the C-Cl bond in this highly fluorinated environment. Reagents like bromine trifluoride (BrF₃) or a mixture of hydrogen fluoride (HF) and a Lewis acid catalyst like antimony pentachloride (SbCl₅) are employed to achieve this conversion.[12][13][14] The Lewis acid activates the C-Cl bond towards nucleophilic attack by fluoride.

Protocol:

• Reactor Setup: The reaction is typically carried out in a specialized reactor designed to handle highly corrosive reagents like HF and BrF₃. A gas-phase reactor may also be used.[13]

• Reagent Charging: Isoflurane is charged into the reactor.

• Fluorinating Agent Addition: The fluorinating agent (e.g., BrF₃ or a pre-mixed HF/SbCl₅ catalyst system) is introduced into the reactor under controlled conditions. The stoichiometry of the catalyst and HF is critical for optimizing the yield and minimizing by-product formation.[14]

• Reaction Conditions: The reaction is maintained at a specific temperature and pressure to facilitate the fluorination while controlling the rate of reaction.

• Quenching and Neutralization: After the reaction is complete, the reaction mixture is carefully quenched. The effluent gas stream is typically passed through an aqueous basic solution (e.g., sodium hydroxide solution) to neutralize acidic by-products like HCl and unreacted HF.[13]

• Product Collection and Purification: The crude Desflurane is collected, often in a cold trap. The product is then washed, dried, and purified by distillation to meet pharmaceutical standards.

Parameter	Value
Starting Material	Isoflurane
Fluorinating Agents	BrF₃ or HF/SbCl₅
Key Challenge	Handling of highly corrosive and toxic reagents
Yield	Varies depending on the specific process, can be around 43.8% or higher with optimization[11]
Purification	Distillation is essential

Conclusion and Future Perspectives

The synthesis of fluorinated ethers like Sevoflurane and Desflurane is a testament to the advancements in fluorine chemistry. While the specific reagent 1,2-Dibromotrifluoroethyl trifluoromethyl ether does not appear to be a key player in the synthesis of current major pharmaceuticals, the principles of halogen-exchange reactions and the strategic use of potent fluorinating agents are central to this field. The protocols outlined here demonstrate the critical interplay between reagent selection, reaction conditions, and process optimization in the industrial production of these life-saving medicines. Future research will likely focus on developing even more efficient, safer, and environmentally benign synthetic routes to these and next-generation fluorinated pharmaceuticals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Fluorine-Containing Inhalation Anesthetics: Chemistry, Properties and Pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ripublication.com [ripublication.com]
• 6. benchchem.com [benchchem.com]
• 7. Reinvestigation of the Two-step Synthesis of Sevoflurane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [PDF] Scale-up of sevoflurane synthesis : selection of chemical route and influence of reagent characteristics | Semantic Scholar [semanticscholar.org]
• 10. Reinvestigation of the Two-step Synthesis of Sevoflurane - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN102617298A - Synthesis method of desflurane - Google Patents [patents.google.com]
• 12. US5205914A - Synthesis of desflurane - Google Patents [patents.google.com]
• 13. Desflurane synthesis - chemicalbook [chemicalbook.com]
• 14. US6800786B1 - Preparation of desflurane - Google Patents [patents.google.com]

Application Notes and Protocols for the Use of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether in Agrochemical Development

Introduction

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern agrochemical design. Fluorinated motifs can significantly enhance the biological efficacy, metabolic stability, and bioavailability of active ingredients.[1][2] The trifluoromethyl ether group (-OCF₃) and related fluoroalkyl ether moieties are of particular interest due to their unique electronic properties and high lipophilicity, which can facilitate transport across biological membranes.[2] This document provides detailed application notes and illustrative protocols for the use of 1,2-Dibromotrifluoroethyl trifluoromethyl ether as a versatile building block in the synthesis of novel agrochemicals. While this specific reagent is not yet widely documented in agrochemical literature, its structure presents significant potential for the introduction of the valuable -CH(Br)CF₂(OTf) or -C(Br)=CF(OTf) synthons, or after further transformation, the trifluoroethyl trifluoromethyl ether moiety. These protocols are designed for researchers, scientists, and drug development professionals in the agrochemical sector.

Physicochemical Properties of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

A thorough understanding of the physicochemical properties of a reagent is fundamental to its safe and effective use in synthesis. The properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether are summarized in the table below, based on available safety data sheets.[3][4]

Property	Value
CAS Number	2356-57-2
Molecular Formula	C₃Br₂F₆O
Molecular Weight	325.83 g/mol
Appearance	Liquid
Boiling Point	66 - 67 °C @ 760 mmHg
Density	2.11 g/mL @ 20 °C
Solubility	Insoluble in water; soluble in most organic solvents

Proposed Applications in Agrochemical Synthesis

The presence of two bromine atoms on adjacent carbons in 1,2-Dibromotrifluoroethyl trifluoromethyl ether suggests two primary modes of reactivity that can be exploited in the synthesis of agrochemical candidates:

• Nucleophilic Substitution: One or both bromine atoms can be displaced by a variety of nucleophiles (e.g., phenols, thiophenols, amines, heterocycles) to introduce the trifluoroethyl trifluoromethyl ether moiety. This can be a single or double displacement depending on the reaction conditions and the nucleophile.

• Elimination/Debromination: The two bromine atoms can be removed to generate a double bond, yielding a trifluoromethyl trifluorovinyl ether derivative. This vinyl ether can then undergo a range of further transformations, such as cycloadditions or Heck couplings, to build more complex molecular architectures.

Below is a general reaction scheme illustrating the potential synthetic utility of this reagent.

Caption: Proposed synthetic pathways using 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Illustrative Protocol 1: Synthesis of a Hypothetical Aryl Ether Agrochemical Precursor

This protocol describes a hypothetical reaction for the synthesis of an aryl ether, a common structural motif in many herbicides and fungicides, via nucleophilic substitution.

Objective: To synthesize 2-(1-bromo-2,2,2-trifluoro-1-(trifluoromethoxy)ethoxy)-4-chlorophenol, a potential precursor for more complex agrochemicals.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• 4-chlorophenol

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Equipment:

• Round-bottom flask with a magnetic stir bar

• Condenser

• Heating mantle with a temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup:

  • To a dry 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-chlorophenol (1.29 g, 10 mmol) and anhydrous potassium carbonate (2.07 g, 15 mmol).

  • Add 40 mL of anhydrous acetonitrile.

  • Stir the suspension at room temperature for 15 minutes to form the phenoxide salt. Rationale: The formation of the more nucleophilic phenoxide is crucial for the substitution reaction. Acetonitrile is a suitable polar aprotic solvent for this type of reaction.

• Addition of the Ether:

  • Slowly add 1,2-Dibromotrifluoroethyl trifluoromethyl ether (3.26 g, 10 mmol) to the reaction mixture via syringe.

  • Attach a condenser to the flask. Rationale: The slow addition helps to control any initial exotherm.

• Reaction:

  • Heat the reaction mixture to 60 °C and stir for 12-24 hours.

  • Monitor the reaction progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The consumption of the starting phenol and the appearance of a new, less polar spot should be observed. Rationale: Heating is necessary to overcome the activation energy of the reaction. TLC is a quick and effective way to monitor the reaction's progress.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Filter the solid potassium carbonate and wash it with a small amount of dichloromethane.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in 50 mL of dichloromethane and transfer it to a separatory funnel.

  • Wash the organic layer with 2 x 30 mL of saturated aqueous sodium bicarbonate solution to remove any unreacted phenol.

  • Wash with 30 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Rationale: The aqueous work-up removes inorganic salts and unreacted starting materials, leading to a cleaner crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

  • Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield the pure product.

Illustrative Protocol 2: Reductive Debromination to a Vinyl Ether

This protocol describes the conversion of the dibromo compound into a potentially more versatile vinyl ether intermediate.

Objective: To synthesize 1-bromo-2,2,2-trifluoro-1-(trifluoromethoxy)ethene.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• Zinc dust, activated

• Glacial acetic acid

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add activated zinc dust (3.27 g, 50 mmol) and 50 mL of glacial acetic acid. Rationale: Zinc in acetic acid is a classic reagent for reductive debromination of vicinal dibromides.

• Addition of Substrate:

  • Slowly add 1,2-Dibromotrifluoroethyl trifluoromethyl ether (16.3 g, 50 mmol) to the stirred suspension. The reaction is often exothermic, so control the addition rate to maintain a gentle reflux.

• Reaction:

  • After the addition is complete, continue stirring at room temperature for 1-2 hours. Monitor the reaction by GC-MS to confirm the disappearance of the starting material.

• Work-up:

  • Carefully pour the reaction mixture into a separatory funnel containing 100 mL of ice-water and 50 mL of diethyl ether.

  • Separate the layers. Extract the aqueous layer with another 2 x 30 mL of diethyl ether.

  • Combine the organic extracts and wash them carefully with saturated aqueous sodium bicarbonate solution until the effervescence ceases. Caution: This neutralization can be vigorous.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation due to the volatility of the product. Rationale: The product is expected to be a low-boiling liquid, so careful distillation is required for isolation.

Experimental Workflow

The following diagram illustrates the overall workflow from the starting reagent to a potential agrochemical candidate.

Caption: General experimental workflow for agrochemical development.

Safety Precautions

Handling halogenated ethers requires strict adherence to safety protocols to minimize exposure and risk.[5][6][7][8][9]

• Engineering Controls: All manipulations of 1,2-Dibromotrifluoroethyl trifluoromethyl ether and its derivatives should be conducted in a well-ventilated chemical fume hood.[5][7]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a face shield are mandatory.[5]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).[7] Given that some halogenated solvents can penetrate standard disposable gloves, double-gloving is recommended.[7]

  • Skin Protection: A lab coat and closed-toe shoes are required.[5]

• Waste Disposal: All halogenated organic waste must be collected in a designated, properly labeled waste container, separate from non-halogenated waste.[5][9] Follow your institution's hazardous waste disposal procedures.

• Spill Response: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite or sand), collect it in a sealed container, and dispose of it as hazardous waste. For larger spills, evacuate the area and contact your institution's emergency response team.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation in Protocol 1	- Inactive nucleophile- Insufficient reaction temperature or time- Deactivated catalyst (if used)	- Ensure the base is strong enough to deprotonate the nucleophile.- Increase the reaction temperature and/or time.- Use fresh, anhydrous reagents and solvents.
Formation of multiple products	- Double substitution or elimination side reactions- Impure starting materials	- Use a milder base or lower the reaction temperature.- Carefully control the stoichiometry of the reagents.- Purify starting materials before use.
Difficulty in product purification	- Similar polarity of product and starting materials- Product instability on silica gel	- Use a different chromatographic technique (e.g., reverse-phase HPLC).- Consider distillation if the product is thermally stable and volatile.

Conclusion

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a promising, albeit under-explored, reagent for the synthesis of novel fluorinated agrochemicals. Its bifunctional nature allows for diverse synthetic transformations, enabling the introduction of the valuable trifluoroethyl trifluoromethyl ether moiety into a wide range of molecular scaffolds. The illustrative protocols provided herein offer a starting point for researchers to explore the synthetic utility of this compound. As with all halogenated reagents, strict adherence to safety protocols is paramount. Further research into the reaction scope and applications of this building block is warranted and could lead to the discovery of next-generation crop protection agents.

References

• Fujikawa, K., & Ishihara, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 158–173. [Link]

• Wang, F., et al. (2021). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Chemical Letters, 32(12), 3717-3726. [Link]

• Inno Pharmchem. (n.d.). Trifluoroethyl Ether: Key Compound in Pesticide Development. Inno Pharmchem. [Link]

• Fujikawa, K., & Ishihara, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Semantic Scholar. [Link]

• Leroux, F. R., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

• National Center for Biotechnology Information. (n.d.). Fluoromethyl 2-methoxy-2,2-difluoro-1-(trifluoromethyl)ethyl ether. PubChem. [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois. [Link]

• Vanderbilt University. (n.d.). Halogenated Solvents. Vanderbilt University Environmental Health and Safety. [Link]

• Washington State University. (n.d.). Halogenated Solvents. Washington State University Environmental Health & Safety. [Link]

• Temple University. (n.d.). Halogenated Solvents in Laboratories. Temple University Environmental Health and Radiation Safety. [Link]

• Hartwig, J. F., et al. (2012). Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. Organic Letters, 14(24), 6222–6225. [Link]

• Leroux, F. R., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

• ResearchGate. (n.d.). Kinetic and Mechanistic Investigation for the Gas Phase Tropospheric Photo-Oxidation Reactions of 2,2,2-Trifluoroethyl Acrylate with OH Radicals and Cl Atoms. ResearchGate. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. 1,2-DIBROMOTRIFLUOROETHYL TRIFLUOROMETHYL ETHER suppliers & manufacturers in China [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. campusoperations.temple.edu [campusoperations.temple.edu]

Application Notes and Protocols: Laboratory-Scale Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF(Br)CF₂Br), a valuable fluorinated building block in organic synthesis. The protocol is based on the established method of electrophilic addition of bromine to trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). This guide is intended for researchers, scientists, and professionals in drug development and materials science, offering a detailed, step-by-step procedure, an in-depth discussion of the reaction mechanism, safety considerations, and characterization of the final product.

Introduction

Fluorinated organic compounds play a pivotal role in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. The unique physicochemical properties imparted by fluorine atoms, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, make them indispensable in the design of novel molecules. 1,2-Dibromotrifluoroethyl trifluoromethyl ether is a key intermediate, providing a versatile platform for the introduction of the trifluoroethoxy group and further functionalization through its vicinal bromine atoms.

The synthesis of this target molecule is achieved through the direct bromination of trifluoromethyl trifluorovinyl ether. This electrophilic addition reaction is a fundamental process in organic chemistry, and its application to fluorinated alkenes presents specific considerations due to the electronic effects of the fluorine substituents. This document aims to provide a robust and reproducible protocol for this synthesis, grounded in established scientific literature.

Reaction Scheme and Mechanism

The synthesis proceeds via the electrophilic addition of molecular bromine (Br₂) across the carbon-carbon double bond of trifluoromethyl trifluorovinyl ether.

Reaction Scheme:

The mechanism of this reaction is believed to proceed through a cyclic bromonium ion intermediate. The electron-withdrawing nature of the fluorine atoms and the trifluoromethoxy group deactivates the double bond towards electrophilic attack compared to non-fluorinated alkenes. However, the reaction still proceeds, often requiring specific conditions to achieve good yields. The bromine molecule becomes polarized, and the electrophilic bromine atom is attacked by the π-electrons of the double bond. This leads to the formation of a three-membered ring containing a positively charged bromine atom (the bromonium ion). The bromide ion then attacks one of the carbon atoms of the bromonium ion from the side opposite to the ring, leading to the anti-addition of the two bromine atoms.

Experimental Protocol

This protocol is adapted from the work of Haszeldine and Tipping in the Journal of the Chemical Society C: Organic (1968).[1]

Materials and Equipment

Reagent/Material	Formula	Molar Mass ( g/mol )	CAS Number	Supplier
Trifluoromethyl trifluorovinyl ether	C₃F₆O	166.02	1187-93-5	Fluorochem
Bromine	Br₂	159.808	7726-95-6	Sigma-Aldrich
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Sigma-Aldrich
Sodium thiosulfate	Na₂S₂O₃	158.11	7772-98-7	Sigma-Aldrich
Anhydrous Magnesium Sulfate	MgSO₄	120.366	7487-88-9	Sigma-Aldrich

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer with hot plate

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Standard laboratory glassware

Synthesis Procedure

Workflow Diagram:

Sources

• 1. Perfluoroalkyl derivatives of nitrogen. Part XXVI. The preparation and rearrangement of polyfluorovinylamines and of trifluoromethyl trifluorovinyl ether - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Analysis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Abstract

This technical document provides detailed analytical procedures for the precise and accurate quantification of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. Recognizing the growing importance of fluorinated compounds in pharmaceutical and materials science, robust analytical methodologies are paramount for quality control, stability testing, and impurity profiling. This guide presents two orthogonal and validated analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) for high-sensitivity trace analysis and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for a primary ratio and purity determination. Each protocol is designed to be a self-validating system, grounded in established principles of analytical chemistry and guided by international regulatory standards.

Introduction: The Analytical Imperative for Fluorinated Ethers

1,2-Dibromotrifluoroethyl trifluoromethyl ether belongs to the expanding class of halogenated ethers, which are of significant interest in various fields, including as potential pharmaceutical intermediates or specialty solvents. The unique physicochemical properties imparted by the fluorine atoms, such as high lipophilicity and metabolic stability, necessitate tailored analytical approaches.[1] Accurate quantification is critical for ensuring product quality, determining reaction yields, and assessing impurity profiles in drug development and manufacturing.

This application note addresses the need for reliable analytical methods by providing comprehensive, step-by-step protocols for two powerful techniques. The choice of GC-MS is predicated on its exceptional sensitivity and selectivity for volatile and semi-volatile halogenated compounds.[2] Complementarily, ¹⁹F qNMR offers a direct, non-destructive method for quantification without the need for a chemically identical reference standard for calibration, relying instead on a certified internal standard.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Method for Trace Quantification

GC-MS is the cornerstone for the analysis of volatile organic compounds due to its high resolving power and the structural information provided by mass spectrometry. For a halogenated ether like 1,2-Dibromotrifluoroethyl trifluoromethyl ether, this technique is particularly well-suited for detecting and quantifying trace-level impurities or residual amounts in a sample matrix.

Rationale for Methodological Choices

• Sample Preparation: A liquid-liquid extraction (LLE) is chosen for its simplicity and effectiveness in isolating the analyte from non-volatile matrix components.[4] For samples where the analyte is present at very low concentrations or in complex matrices, headspace or purge-and-trap techniques could be considered to enhance sensitivity and reduce matrix interference.[5][6][7]

• Column Selection: A mid-polarity capillary column, such as a 5% diphenyl / 95% dimethyl polysiloxane, provides excellent separation for a wide range of volatile and semi-volatile compounds, including halogenated hydrocarbons.[8]

• Ionization Mode: Electron Ionization (EI) is selected for its robustness and the generation of reproducible fragmentation patterns, which are crucial for compound identification and library matching.

• Detection Mode: Selected Ion Monitoring (SIM) is employed to maximize sensitivity and selectivity for the target analyte by monitoring specific, characteristic ions, thereby reducing background noise.[4]

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS quantification of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Detailed GC-MS Protocol

2.3.1. Materials and Reagents

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether (Analyte)

• 1,3-Dibromobenzene (Internal Standard, IS)

• Ethyl Acetate (HPLC Grade)

• Methanol (HPLC Grade)

• Class A Volumetric Flasks and Pipettes

• Autosampler Vials with Septa

2.3.2. Standard Preparation

• Primary Stock Solution (Analyte): Accurately weigh approximately 25 mg of 1,2-Dibromotrifluoroethyl trifluoromethyl ether into a 25 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate to achieve a concentration of ~1 mg/mL.

• Internal Standard Stock Solution: Accurately weigh approximately 25 mg of 1,3-Dibromobenzene into a 25 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate to achieve a concentration of ~1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the primary stock solution with ethyl acetate to cover the desired concentration range (e.g., 0.1 µg/mL to 100 µg/mL). Spike each calibration standard with the internal standard stock solution to a constant concentration (e.g., 10 µg/mL).

2.3.3. Sample Preparation

• Accurately weigh a sample containing an expected amount of the analyte into a suitable container.

• Add a precise volume of ethyl acetate to dissolve the sample.

• Spike the dissolved sample with the internal standard stock solution to the same concentration as the calibration standards.

• Vortex for 30 seconds and transfer an aliquot to an autosampler vial.

2.3.4. GC-MS Parameters

Parameter	Value
Gas Chromatograph	Agilent 8890 or equivalent
Mass Spectrometer	Agilent 5977B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (10:1)
Carrier Gas	Helium, Constant Flow at 1.2 mL/min
Oven Program	40 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Analyte)	To be determined from a full scan mass spectrum of the analyte standard (e.g., molecular ion, characteristic fragments)
SIM Ions (IS)	To be determined from a full scan mass spectrum of the IS standard (e.g., m/z 236, 157, 77)

2.3.5. Data Analysis and Quantification

• Integrate the peak areas of the analyte and the internal standard in the chromatograms of the calibration standards and samples.

• Calculate the response factor (RF) for each calibration standard using the formula: (Area_analyte / Area_IS) / (Conc_analyte / Conc_IS).

• Plot the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for the calibration standards.

• Perform a linear regression analysis to obtain the calibration curve. The coefficient of determination (r²) should be ≥ 0.995.

• Calculate the concentration of the analyte in the sample using the calibration curve.

¹⁹F Quantitative NMR (qNMR) Spectroscopy Method

¹⁹F qNMR is an intrinsically quantitative method, as the signal intensity is directly proportional to the number of nuclei, making it a powerful tool for purity assessment and quantification of fluorinated compounds. The high gyromagnetic ratio and 100% natural abundance of the ¹⁹F nucleus provide excellent sensitivity.[9]

Rationale for Methodological Choices

• Internal Standard: A certified internal standard containing fluorine, with a known purity and a resonance that is well-resolved from the analyte signals, is crucial. Trifluorotoluene is a suitable candidate due to its simple ¹⁹F spectrum (a single peak) and chemical stability.

• Solvent: A deuterated solvent that dissolves both the analyte and the internal standard is required. Acetone-d₆ or Chloroform-d are common choices.

• Acquisition Parameters: To ensure accurate quantification, acquisition parameters must be carefully optimized. A long relaxation delay (D1) of at least 5 times the longest spin-lattice relaxation time (T₁) of the signals of interest is essential to allow for complete relaxation of the nuclei between scans.[3] A calibrated 90° pulse angle ensures uniform excitation across the spectrum.

Experimental Workflow for ¹⁹F qNMR Analysis

Caption: Workflow for ¹⁹F qNMR quantification of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Detailed ¹⁹F qNMR Protocol

3.3.1. Materials and Reagents

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether (Analyte)

• Trifluorotoluene (Certified Internal Standard)

• Acetone-d₆ (or Chloroform-d)

• High-Precision NMR Tubes

3.3.2. Sample Preparation

• Accurately weigh approximately 20-30 mg of the 1,2-Dibromotrifluoroethyl trifluoromethyl ether sample into a clean, dry vial.

• Accurately weigh approximately 10-15 mg of the trifluorotoluene internal standard into the same vial.

• Add approximately 0.7 mL of the deuterated solvent to the vial and ensure complete dissolution.

• Transfer the solution to a high-precision NMR tube.

3.3.3. NMR Spectrometer Parameters

Parameter	Value	Rationale
Spectrometer	400 MHz (or higher) with a fluorine probe	Higher field strength improves signal dispersion and sensitivity.
Nucleus	¹⁹F	Direct observation of the fluorinated analyte and standard.
Pulse Angle	90° (calibrated)	Ensures uniform excitation for quantitative accuracy.
Acquisition Time (AQ)	≥ 2 seconds	Allows for complete decay of the FID, leading to better resolution.
Relaxation Delay (D1)	≥ 30 seconds (or 5 x T₁ of the slowest relaxing signal)	Critical for ensuring fully relaxed spectra, which is paramount for accurate integration.[3]
Number of Scans (NS)	8 or 16 (adjust for desired signal-to-noise)	Sufficient scans to achieve a good signal-to-noise ratio (>150:1 for the smallest integral).
Spectral Width (SW)	Sufficient to cover all ¹⁹F signals of interest (e.g., -50 to -90 ppm)	Ensures all relevant peaks are within the observed window.
Temperature	298 K (controlled)	Maintains stable experimental conditions to ensure reproducibility.

3.3.4. Data Processing and Calculation

• Apply an exponential multiplication (line broadening of 0.3 Hz) to the FID before Fourier transformation to improve the signal-to-noise ratio.

• Carefully phase the spectrum and perform a baseline correction.

• Integrate the well-resolved signals corresponding to the analyte and the internal standard. For 1,2-Dibromotrifluoroethyl trifluoromethyl ether, distinct signals for the -CF₃ and -CF₂Br-CFBr- groups are expected.

• Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of fluorine atoms for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard (%)

Method Validation

Both the GC-MS and ¹⁹F qNMR methods should be validated in accordance with ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[10][11] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[12]

• Linearity: Demonstrating a direct proportionality between concentration and response over a defined range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): The lowest amount of analyte that can be quantitatively determined and detected with suitable precision and accuracy.

Conclusion

The GC-MS and ¹⁹F qNMR methods detailed in this application note provide robust and reliable approaches for the quantification of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The GC-MS method is ideal for trace-level analysis and screening, while the ¹⁹F qNMR method offers a primary analytical technique for accurate purity determination. The selection of the appropriate technique will depend on the specific analytical requirements, such as the expected concentration of the analyte and the nature of the sample matrix. Adherence to the detailed protocols and proper method validation will ensure the generation of high-quality, defensible analytical data.

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• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Amsbio.

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Application Notes and Protocols for the Safe Management of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Abstract: This document provides a comprehensive guide for the safe storage, handling, and disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS No. 2356-57-2). It is intended for researchers, scientists, and drug development professionals who may work with this and other novel halogenated compounds. The protocols outlined herein are grounded in established safety principles for hazardous materials and are designed to ensure the well-being of laboratory personnel and the protection of the environment.

Introduction and Hazard Identification

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a halogenated ether with the chemical formula C₃Br₂F₆O.[1][2] Like many highly halogenated organic compounds, it presents a unique set of safety challenges that necessitate rigorous handling protocols. Due to its limited characterization in publicly available literature, a cautious approach, treating it as a substance of unknown toxicity with defined physical and chemical hazards, is paramount.

The primary known hazards associated with this compound are skin and eye irritation.[1] Inhalation may also cause respiratory irritation.[3] While specific long-term health effects have not been extensively documented, it is prudent to minimize exposure through all routes—inhalation, dermal contact, and ingestion.

Table 1: Physicochemical and Hazard Profile of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Property	Value	Source
CAS Number	2356-57-2	[1][2]
Molecular Formula	C₃Br₂F₆O	[1][2]
Molecular Mass	325.83 g/mol	[1]
Physical State	Liquid	[1]
Boiling Point	66 - 67 °C (@ 760 mm Hg)	[1]
Density	2.11 g/mL (@ 20 °C)	[1]
Known Hazards	Causes skin irritation, Causes serious eye irritation	[1]

Occupational Exposure Limits: A Precautionary Approach

As of the date of this publication, no specific Occupational Exposure Limit (OEL) has been established by regulatory bodies such as OSHA or ACGIH for 1,2-Dibromotrifluoroethyl trifluoromethyl ether. For novel or data-poor substances, a strategy of "exposure banding" is a recognized best practice.[4] This involves categorizing a chemical into a hazard band based on its known toxicological data and the data of structurally similar compounds.

Given that this is a halogenated ether, it is prudent to handle it with the same level of caution as other volatile halogenated agents. For context, the National Institute for Occupational Safety and Health (NIOSH) has set a recommended exposure limit (REL) for halogenated anesthetic agents at a ceiling concentration of 2 ppm over a 60-minute sampling period.[5][6] Until more specific data becomes available, it is recommended to adopt a conservative internal action level, such as 1 ppm as an 8-hour time-weighted average (TWA), to ensure that engineering controls and work practices are robust enough to minimize inhalation exposure.

Safe Storage Protocols

Proper storage is the first line of defense against accidental release and degradation of hazardous materials. The following protocols are designed to ensure the stability and containment of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

• Location: Store in a cool, dry, and well-ventilated area.[1] Storage locations should be dedicated to hazardous materials and away from heat sources, direct sunlight, and any sources of ignition.[7]

• Containers: Keep the compound in its original, tightly sealed container.[1] Ensure the container is in good condition, free from damage or leaks.

• Segregation of Incompatibles: This is a critical safety measure to prevent hazardous reactions. Store 1,2-Dibromotrifluoroethyl trifluoromethyl ether separately from the following:

  • Strong Oxidizing Agents: To prevent vigorous, potentially explosive reactions.[8]

  • Strong Bases: To avoid dehydrohalogenation or other decomposition reactions.

  • Alkali and Finely Divided Metals (e.g., Al, Mg, Zn): Contact with these can lead to violent reactions.[8]

  • Flammable and Combustible Materials: To reduce the overall fire risk in the storage area.[7]

The following diagram illustrates the principles of incompatible chemical storage.

Caption: Segregation of incompatible materials.

Handling and Personal Protective Equipment (PPE)

All handling of 1,2-Dibromotrifluoroethyl trifluoromethyl ether should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

Table 2: Required Personal Protective Equipment

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and irritation.[1]
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes and eye irritation.[1]
Skin and Body	Laboratory coat, long pants, and closed-toe shoes.	To prevent accidental skin contact.[1]
Respiratory	Use in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.	To prevent inhalation of vapors.[1][8]

Emergency Procedures: Spill Response

Prompt and appropriate response to a spill is crucial to mitigate hazards. The scale of the spill dictates the response protocol.

Minor Spill (<100 mL) within a Fume Hood:

• Alert Personnel: Inform others in the immediate vicinity.

• Don PPE: Ensure appropriate PPE is worn, including respiratory protection if vapors are significant.

• Containment and Absorption: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial sorbent).

• Collection: Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropyl alcohol), followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as halogenated organic waste.

Major Spill (>100 mL) or any spill outside of a Fume Hood:

• Evacuate: Immediately evacuate the laboratory and alert others.

• Isolate: Close the laboratory doors and prevent re-entry.

• Notify: Contact your institution's Environmental Health and Safety (EHS) department and emergency services.

• Do Not Attempt to Clean: A major spill of this material requires specialized equipment and training to manage safely.

The following workflow provides a decision-making framework for spill response.

Caption: Decision workflow for spill response.

Decontamination Protocols

Thorough decontamination of equipment and work surfaces is essential to prevent cross-contamination and accidental exposure.

• Routine Decontamination: At the end of each work session, wipe down the work area within the fume hood with a solvent such as isopropyl alcohol, followed by a soap and water solution.

• Equipment Decontamination: Glassware and other non-porous equipment should be rinsed with a suitable solvent (e.g., acetone or ethanol) to remove residual compound before standard washing procedures. All solvent rinses should be collected as hazardous waste. For sensitive equipment, consult the manufacturer's instructions. Physical removal of residues with a compatible solvent is the primary method.[8]

Disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

As a polyhalogenated organic compound, 1,2-Dibromotrifluoroethyl trifluoromethyl ether must be disposed of as hazardous waste. It should never be disposed of down the drain or in regular trash.

• Waste Segregation: Collect all waste containing this compound (including contaminated absorbents, PPE, and solvent rinses) in a dedicated, clearly labeled, and sealed container. This waste stream should be classified as non-aqueous halogenated organic waste .[9]

• Labeling: The waste container must be labeled with the full chemical name and the words "Hazardous Waste".

• Disposal Method: The recommended disposal method for this type of waste is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize the resulting acidic gases (hydrobromic and hydrofluoric acid).[5][10] For hazardous waste containing over 1% of halogenated organic substances, a minimum incineration temperature of 1100°C is required by some regulations to ensure complete destruction.[1]

The following diagram outlines the disposal pathway.

Caption: Waste disposal workflow.

Conclusion

The safe management of 1,2-Dibromotrifluoroethyl trifluoromethyl ether relies on a comprehensive understanding of its potential hazards and the consistent application of robust safety protocols. By adhering to the guidelines for storage, handling, emergency response, and disposal outlined in this document, researchers can minimize risks to themselves, their colleagues, and the environment. It is incumbent upon all users to consult their institution's specific safety policies and the most current Safety Data Sheet for this compound.

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• SAFETY D
• Safety D

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Application Notes and Protocols for the Development of Fluorinated Materials

Introduction: The Unique Role of Fluorine in Materials Science

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern materials science, pharmaceuticals, and agrochemical development.[1][2] Fluorine, being the most electronegative element, imparts a unique and powerful set of properties to a parent molecule.[3][4] The carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry, with an average bond energy of around 480 kJ/mol.[5][6] This inherent strength confers exceptional thermal and chemical stability to fluorinated compounds.[5][7]

Beyond stability, the introduction of fluorine can profoundly alter a molecule's physicochemical properties, including its acidity (pKa), lipophilicity, metabolic stability, and conformational preferences.[8][9] These modifications are not trivial; they can dramatically enhance the performance and efficacy of the material in its intended application.[10] It is estimated that approximately 20% of all pharmaceuticals and up to 50% of agrochemicals contain at least one fluorine atom, a testament to its transformative impact.[8] This guide provides detailed application notes on the utility of fluorinated materials and a robust protocol for their synthesis and characterization, aimed at researchers, scientists, and professionals in drug and materials development.

Caption: From Fundamental Properties to High-Value Applications.

Section 1: Application Notes

Pharmaceuticals and Drug Development

The incorporation of fluorine is a powerful strategy in medicinal chemistry to optimize a drug candidate's profile.[3][11] Judicious placement of fluorine atoms can enhance pharmacokinetic and physicochemical properties, turning a promising lead compound into a viable drug.[2][9]

• Metabolic Stability: The strength of the C-F bond makes it resistant to oxidative metabolism by cytochrome P450 enzymes.[3] By replacing a metabolically labile C-H bond with a C-F bond, chemists can block metabolic pathways, thereby increasing the drug's half-life and bioavailability.[9][12] For example, the anti-inflammatory drug Dexamethasone incorporates fluorine to enhance its stability.[12]

• Binding Affinity and Potency: Fluorine can engage in favorable interactions with protein targets, such as hydrogen bonds and dipole-dipole interactions, which can increase binding affinity and intrinsic potency.[3][13] Its ability to modulate the acidity of nearby functional groups can also optimize interactions with target receptors.[9]

• Membrane Permeability and Lipophilicity: Introducing fluorine, particularly as a trifluoromethyl (-CF3) group, generally increases a molecule's lipophilicity.[8] This can enhance its ability to cross cell membranes and the blood-brain barrier, which is critical for drugs targeting the central nervous system, such as the antidepressant fluoxetine (Prozac).[12]

• Medical Imaging: The radioactive isotope ¹⁸F is a widely used positron emitter in Positron Emission Tomography (PET) scans.[12][14] Attaching ¹⁸F to biologically active molecules, like glucose to form fluorodeoxyglucose (FDG), allows for high-resolution imaging of metabolic processes, which is crucial for cancer diagnosis and monitoring.[12]

Agrochemicals

The agrochemical industry heavily relies on organofluorine chemistry to develop more effective and environmentally sound crop protection agents.[15][16] Fluorination can significantly boost the performance of herbicides, insecticides, and fungicides.

• Enhanced Biological Activity: Similar to pharmaceuticals, fluorine substitution can increase the potency of an agrochemical by improving its interaction with biological targets in pests, weeds, or fungi.[17][18] The trifluoromethyl group is a particularly common motif found in many modern pesticides.[18]

• Improved Physicochemical Properties: Fluorination can favorably alter properties like solubility, volatility, and stability, leading to better formulation and application characteristics.[10][17] Increased lipophilicity aids in the penetration of the waxy cuticle of plant leaves or the exoskeleton of insects.[4][17]

• Metabolic Resistance: By blocking metabolic degradation within the target organism, fluorinated agrochemicals can exhibit longer persistence and higher efficacy, often allowing for lower application rates.[4][18] This contributes to more efficient and targeted pest control.[17] The main strategy for introducing fluorine into these molecules is often through the use of pre-fluorinated building blocks in the synthesis process.[10][19]

Advanced Polymers and Materials (Fluoropolymers)

Fluoropolymers are a class of high-performance plastics known for their exceptional properties derived from the strong carbon-fluorine bonds that form their backbone.[20][21] These materials are indispensable in industries where components are exposed to harsh conditions.[22][23]

• Chemical Inertness: Fluoropolymers are resistant to a wide range of solvents, acids, and bases, making them ideal for use in corrosive chemical environments, such as in chemical processing equipment, seals, gaskets, and vessel linings.[22][23]

• Thermal Stability: These materials maintain their structural integrity and mechanical properties over a broad range of temperatures, from cryogenic lows to extreme highs.[21][22] This makes them suitable for demanding applications in the aerospace and automotive industries, such as for wire insulation, seals, and fuel hoses.[21]

• Low Friction and Non-Stick Properties: Fluoropolymers exhibit very low coefficients of friction and excellent non-stick surfaces.[22][23] This is famously utilized in non-stick cookware (Teflon™, a brand of PTFE) but is also critical for industrial applications like coatings on machinery to reduce wear and in medical devices like catheters to ensure smooth operation.[20][22]

• Electrical Insulation: With high dielectric strength and low dissipation factor, fluoropolymers are excellent electrical insulators, used extensively for wiring and cable insulation in high-performance electronics and telecommunications.[21][22]

Table 1: Properties and Applications of Common Fluoropolymers

Fluoropolymer	Abbreviation	Key Properties	Selected Applications
Polytetrafluoroethylene	PTFE	Extreme chemical resistance, wide temperature range, very low friction, excellent dielectric properties.[20]	Seals, gaskets, non-stick coatings, wire insulation, medical device components.[20][22]
Fluorinated Ethylene Propylene	FEP	Melt-processable, excellent chemical and UV resistance, good dielectric strength.[23]	Chemical-resistant linings, wire and cable insulation, sterilizable medical applications.[23]
Polyvinylidene Fluoride	PVDF	High mechanical strength, piezoelectric properties, UV and chemical resistance.[24]	Lithium-ion battery components, membranes, coatings, sensors, biomedical applications.[24][25]
Perfluoroalkoxy Alkane	PFA	Similar properties to PTFE but is melt-processable, high purity.[23]	Semiconductor manufacturing equipment, chemical pump linings, high-purity tubing.[23]

Section 2: Experimental Protocols

Protocol 1: Copper-Mediated Trifluoromethylation of an Aryl Boronic Acid

This protocol describes a general method for the synthesis of trifluoromethylated arenes, which are important structural motifs in many pharmaceuticals and agrochemicals.[8] The procedure is based on copper-mediated cross-coupling reactions, which have become a staple in modern organofluorine chemistry.[8]

Causality: This protocol utilizes a copper catalyst to facilitate the transfer of a trifluoromethyl (-CF3) group from an electrophilic source (e.g., Togni's reagent) to a nucleophilic aryl boronic acid. Copper is an effective and relatively inexpensive catalyst for this transformation. The base is required to activate the boronic acid, and the solvent provides a suitable medium for the reaction to proceed.

Caption: Experimental Workflow for Trifluoromethylation.

Materials:

• Aryl boronic acid (1.0 mmol, 1.0 equiv)

• Electrophilic trifluoromethylating reagent (e.g., 3,3-dimethyl-1-(trifluoromethyl)-1,2-benziodoxole, "Togni's Reagent II") (1.2 mmol, 1.2 equiv)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• Base (e.g., Potassium carbonate, K₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., N,N-Dimethylformamide, DMF) (5 mL)

• Schlenk flask or sealed reaction vial

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup (Self-Validating System):

  • To a flame-dried Schlenk flask under an inert atmosphere, add the aryl boronic acid (1.0 mmol), CuI (0.1 mmol), and K₂CO₃ (2.0 mmol).

  • Rationale: Flame-drying the glassware and using an inert atmosphere are critical to exclude moisture and oxygen, which can deactivate the catalyst and reagents.

  • Evacuate and backfill the flask with inert gas three times.

  • Add the electrophilic trifluoromethylating reagent (1.2 mmol) followed by the anhydrous DMF (5 mL) via syringe.

  • Rationale: Anhydrous solvent is crucial to prevent hydrolysis of the boronic acid and other reagents.

• Reaction Execution:

  • Seal the flask and place it in a preheated oil bath at 80 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Rationale: Heating provides the necessary activation energy for the catalytic cycle to proceed efficiently.

  • Monitor the reaction progress by taking small aliquots and analyzing them by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding 20 mL of saturated aqueous ammonium chloride solution.

  • Rationale: The aqueous quench stops the reaction and helps to dissolve inorganic salts.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Rationale: Extraction isolates the desired organic product from the aqueous phase, and the brine wash removes residual water.

• Purification:

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil or solid by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient).

  • Rationale: Chromatography is essential to separate the pure product from unreacted starting materials, byproducts, and residual catalyst.

• Validation and Characterization:

  • Confirm the structure and purity of the isolated product using standard analytical techniques such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

  • Rationale: ¹⁹F NMR is a definitive technique for confirming the successful incorporation of the trifluoromethyl group.

Section 3: Characterization of Fluorinated Materials

The successful synthesis of a fluorinated material must be confirmed through rigorous analytical characterization. The unique properties of the fluorine nucleus (¹⁹F) make certain techniques particularly powerful.[26]

Table 2: Key Techniques for Characterizing Fluorinated Materials

Technique	Abbreviation	Information Obtained	Relevance to Fluorinated Materials
Nuclear Magnetic Resonance Spectroscopy	¹⁹F NMR	Presence, chemical environment, and number of fluorine atoms.[12]	The most direct and informative method for confirming fluorination. The ¹⁹F nucleus is 100% abundant and highly sensitive.[26]
X-ray Photoelectron Spectroscopy	XPS	Elemental composition and chemical states of surface atoms.[27]	Quantifies fluorine content on the surface of materials and identifies C-F bonding environments.[26][27]
Fourier-Transform Infrared Spectroscopy	FT-IR	Presence of functional groups.	Identifies characteristic C-F bond stretching vibrations, confirming the presence of fluorinated moieties.[28]
Thermogravimetric Analysis	TGA	Thermal stability and decomposition temperature.[28]	Measures the high thermal stability imparted by fluorination; essential for quality control of fluoropolymers.[28]
Differential Scanning Calorimetry	DSC	Glass transition temperature (Tg) and melting point (Tm).[28]	Determines key thermal properties of fluoropolymers, which dictate their processing and application temperatures.[28]
Pyrolysis-Gas Chromatography-Mass Spectrometry	Pyr-GC/MS	Structural identification of polymers by analyzing their thermal degradation products.[29]	A powerful method for identifying unknown fluoropolymers in complex matrices or consumer products.[29]

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• The Role of Fluorinated Nitriles in Modern Agrochemicals. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 2, 2026, from [Link]

• Theodoridis, G. (2016). Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. In Fluorine in Life Sciences. Elsevier. [Link]

• PFAS-free fluorination breakthrough in pharmaceuticals and agrochemicals. (2024, September 9). Amsterdam Science Park. Retrieved January 2, 2026, from [Link]

• Wang, Q. (2022). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. DiVA portal. [Link]

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• Schlosser, M. (1988). Modern Synthetic Procedures for the Fluorination of Organic Molecules. CHIMIA, 42(9), 322-329. [Link]

• Use of Fluoropolymers and Fluoro-Elastomers in Medicinal Product Manufacturing Facilities. (n.d.). EFPIA. Retrieved January 2, 2026, from [Link]

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• Wang, Q., et al. (2022). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Chemical Letters, 33(2), 626-642. [Link]

• Banerjee, S. (2015). Handbook of Specialty Fluorinated Polymers: Preparation, Properties, and Applications. Harvard Book Store. [Link]

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• Terry, C., et al. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Pharmaceuticals, 15(11), 1347. [Link]

• Cardoso, V., et al. (2018). Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. Polymers, 10(2), 164. [Link]

• Al-Zoubi, R. M., et al. (2025). Fluorine in the Pharmaceutical Industry: Synthetic Approaches and Application of Clinically Approved Fluorine-Enriched Anti-Infectious Medications. ResearchGate. [Link]

• Hogue, M. G., & Weisman, A. (2009). Techniques for the Characterization of Fluoroelastomers. ResearchGate. [Link]

• Cardoso, V., et al. (2018). Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications. Polymers, 10(2), 164. [Link]

• Kumar, A., & Kumar, S. (2020). Recent advances in the synthesis of fluorinated compounds via an aryne intermediate. Organic & Biomolecular Chemistry, 18(33), 6439-6453. [Link]

• Okazoe, T. (2009). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B, 85(8), 276-289. [Link]

• Leu, L.-Y., & Jensen, K. F. (1993). Surface characterization of fluorinated polyimide films grown by vapor deposition polymerization. Journal of Vacuum Science & Technology A, 11(5), 2633-2638. [Link]

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• Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. (2025, October 2). Chemical Communications. [Link]

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• Drobny, J. G., & Moore, A. L. (2009). Fluoroelastomers Handbook: The Definitive User's Guide. William Andrew.

• Dubocq, F., et al. (2021). Characterization of the Chemical Contents of Fluorinated and Fluorine-Free Firefighting Foams Using a Novel Workflow Combining Nontarget Screening and Total Fluorine Analysis. Environmental Science & Technology, 55(14), 9776-9786. [Link]

• Ebnesajjad, S. (2015). Fluorinated Coatings and Finishes Handbook. Apple Books. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals working with 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS 2356-57-2). It provides in-depth troubleshooting advice and detailed protocols to address common challenges encountered during the purification of this highly fluorinated compound.

Section 1: Initial Assessment & Frequently Asked Questions

High purity of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is critical for ensuring reproducible results in downstream applications, whether in synthetic chemistry, materials science, or pharmaceutical development. Impurities can interfere with reaction mechanisms, alter material properties, and introduce toxicity in biological systems. This section addresses the crucial first step: understanding the nature of the crude product.

FAQ 1: What are the most common impurities in crude 1,2-Dibromotrifluoroethyl trifluoromethyl ether?

The impurity profile is primarily dictated by the synthesis method. A common route involves the bromination of Trifluoromethyl trifluorovinyl ether[1]. Based on this, the following impurities are typically expected:

• Unreacted Starting Materials: The most significant impurity is often the unreacted Trifluoromethyl trifluorovinyl ether. Its volatility can make it challenging to separate by simple distillation.

• Excess Bromine (Br₂): The use of excess bromine during synthesis is common to drive the reaction to completion. Residual bromine gives the crude product a distinct orange or brown color.

• Solvent Residues: Reaction solvents (e.g., carbon tetrachloride, dichloromethane) may be present.

• Isomeric Byproducts: While the primary product is the 1,2-dibromo adduct, minor amounts of other brominated species or regioisomers could potentially form depending on the precise reaction conditions. The separation of such halogenated isomers can be challenging[2][3][4].

• Acidic Impurities: Trace amounts of HBr or other acidic species can form, especially if the reaction is exposed to moisture.

Section 2: Troubleshooting Common Purification Challenges

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My crude product has a strong orange/brown color. How can I remove it before further purification?

Cause: This coloration is almost certainly due to the presence of elemental bromine (Br₂), a common excess reagent in the synthesis.

Solution: Quenching and Aqueous Wash. Before attempting distillation or chromatography, it is essential to remove the bromine. This can be achieved with a simple liquid-liquid extraction using a reducing agent.

Expert Rationale: A dilute aqueous solution of a reducing agent like sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) will rapidly and quantitatively reduce the colored Br₂ to colorless and water-soluble bromide ions (Br⁻). This is a mild and effective first-pass purification step. Subsequently washing with a saturated sodium bicarbonate (NaHCO₃) solution neutralizes any acidic byproducts like HBr, and a final brine wash helps to break up emulsions and remove bulk water from the organic phase.

Q2: I performed a simple distillation, but my product purity (by GC-MS) is stuck at ~90-95%. What is the next step?

Cause: The boiling points of your target compound and the remaining impurities (likely unreacted starting material or isomers) are too close for effective separation by simple distillation.

Solution: Fractional Vacuum Distillation. To enhance separation efficiency, you must increase the number of theoretical plates in your distillation setup.

Expert Rationale: Fractional distillation uses a fractionating column packed with high-surface-area material (e.g., Raschig rings, Vigreux indentations) to establish a continuous series of vaporization-condensation cycles. Each cycle enriches the vapor phase with the more volatile component. Performing the distillation under vacuum lowers the boiling points of all components, which is crucial for preventing potential thermal degradation of the fluorinated ether.

Q3: My GC analysis shows two closely eluting peaks even after fractional distillation. How can I achieve >99% purity?

Cause: You are likely dealing with structurally similar isomers or byproducts whose vapor pressures are nearly identical, making separation by distillation impractical. This is a well-documented challenge in the purification of halogenated pharmaceuticals and intermediates[2][3][4].

Solution: Chromatographic Purification. When distillation fails, chromatography is the method of choice for separating closely related compounds.

Expert Rationale:

• Preparative Gas Chromatography (Prep-GC): Given the volatility of fluorinated ethers, Prep-GC is a highly effective technique. It offers superior resolution for separating volatile isomers. The choice of the column's stationary phase is critical; a non-polar or weakly polar phase is typically used for halogenated compounds.

• High-Performance Liquid Chromatography (HPLC): While less common for such volatile compounds, normal-phase HPLC using a silica or alumina column with a non-polar mobile phase (e.g., hexane/ethyl acetate mixtures) can also be effective[5]. For halogenated compounds specifically, pentafluorophenyl (PFP) columns have shown excellent performance in resolving closely related species[2][3].

Q4: What analytical methods are best for confirming the final purity of my product?

Cause: A single analytical method may not be sufficient to declare a compound as "pure." Orthogonal methods that measure different physical properties are needed for confident characterization.

Solution: A Combination of GC-MS and NMR Spectroscopy.

Expert Rationale:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal primary technique. GC provides a quantitative measure of purity based on peak area percentage, while MS provides the mass of the parent compound and its fragmentation pattern, confirming its identity.

• ¹⁹F NMR (Fluorine-19 NMR): This is a powerful tool for analyzing fluorinated compounds. It provides a distinct signal for each unique fluorine environment in the molecule. The presence of impurity peaks in the ¹⁹F NMR spectrum is a highly sensitive indicator of contamination by other fluorine-containing species.

• ¹H NMR (Proton NMR): While the target molecule may have few or no protons, ¹H NMR is excellent for detecting and quantifying any proton-containing impurities, such as residual solvents or byproducts.

Section 3: Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a controlled laboratory setting. Always use appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves. Work in a well-ventilated fume hood.

Protocol 1: De-colorization and Neutralization Wash

• Transfer the crude 1,2-Dibromotrifluoroethyl trifluoromethyl ether to a separatory funnel.

• Add an equal volume of a 5% (w/v) aqueous solution of sodium bisulfite (NaHSO₃).

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The orange/brown color of the organic phase (typically the bottom layer, as fluorinated compounds are dense) should disappear.

• Drain and discard the upper aqueous layer.

• Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution to the organic layer. Shake gently at first to control foaming, then more vigorously. This step neutralizes any acidic impurities.

• Drain and discard the aqueous layer.

• Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove residual water.

• Drain the purified organic layer into a clean, dry Erlenmeyer flask.

• Add a suitable drying agent (e.g., anhydrous magnesium sulfate or calcium chloride), swirl, and let it stand for 15-20 minutes.

• Filter or decant the dry product into a round-bottom flask suitable for distillation.

Protocol 2: Fractional Vacuum Distillation

• Assemble a fractional distillation apparatus with a short Vigreux column and a vacuum-jacketed distillation head. Ensure all glass joints are properly sealed with vacuum grease.

• Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge.

• Place the flask containing the dried, de-colorized product in a heating mantle.

• Slowly reduce the pressure to the desired level (start with 20-50 mmHg and adjust as needed).

• Begin heating gently. Collect a small forerun fraction, which will contain the most volatile impurities.

• Slowly increase the heating to distill the main product fraction at a steady temperature. Collect the fraction boiling over a narrow range (e.g., 1-2 °C).

• Monitor the purity of the collected fractions by GC analysis.

• Stop the distillation before the flask boils to dryness to avoid the concentration of potentially unstable residues.

Section 4: Visual Workflow & Method Comparison

Purification Workflow Diagram

The following diagram outlines the decision-making process for purifying crude 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Caption: Decision tree for purification of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Table 1: Comparison of Purification Methods

Method	Typical Purity	Scale	Pros	Cons
Aqueous Wash	Removes specific impurities	Lab to Plant	Fast, cheap, removes color & acids	Does not separate organic components
Fractional Distillation	95-99%	Lab to Pilot	Good for bulk removal of components with different boiling points	Ineffective for azeotropes or isomers with close boiling points
Preparative GC	>99.5%	Lab (mg to g)	Excellent resolution for volatile isomers	Low throughput, requires specialized equipment
Preparative HPLC	>99.5%	Lab (mg to g)	High resolution, versatile column chemistry[5][6]	Higher solvent consumption, product must be recovered from solvent

Section 5: References

• Halogen-Free Purification of Low-Solubility Compounds in Supersaturated Liquid Chromatography Using Monolithic Silica. ACS Sustainable Chemistry & Engineering. [Link]

• Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ACS Publications. [Link]

• Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials. RSC Publishing. [Link]

• Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers. PubMed. [Link]

• (PDF) Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ResearchGate. [Link]

• Methods of making fluorinated ethers, fluorinated ethers, and uses thereof. Google Patents.

• Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes. WorldOfChemicals. [Link]

• Methods of making fluorinated ethers, fluorinated ethers, and uses thereof. ResearchGate. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. National Center for Biotechnology Information. [Link]

• Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters. [Link]

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Technical Support Center: Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Welcome to the technical support guide for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS 2356-57-2). This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and practical insights to optimize reaction yield and purity. The guidance herein is based on established principles of halogenation chemistry and experience with analogous fluorinated compounds.

The most direct and industrially relevant pathway to synthesize 1,2-Dibromotrifluoroethyl trifluoromethyl ether is via the electrophilic addition of elemental bromine (Br₂) across the double bond of Trifluoromethyl trifluorovinyl ether (CF₂=CFOCF₃)[1]. This guide will focus primarily on troubleshooting this specific reaction.

Part 1: Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Category 1: Low or No Product Yield

Q1: My reaction has a consistently low yield (<40%). What are the primary factors I should investigate?

A1: Consistently low yields in the electrophilic bromination of a highly fluorinated alkene like trifluoromethyl trifluorovinyl ether often stem from a few key areas. The electron-withdrawing nature of the fluorine atoms deactivates the double bond, making it less nucleophilic than a typical hydrocarbon alkene. Therefore, reaction conditions are critical.

Troubleshooting Steps:

• Purity of Starting Material: Verify the purity of your trifluoromethyl trifluorovinyl ether. The presence of saturated ether impurities (e.g., from precursor synthesis) will not react and will lower your theoretical yield.

• Bromine Quality and Stoichiometry: Ensure you are using dry, high-purity bromine. Water can interfere with the reaction. Use a slight excess (1.05-1.1 equivalents) of bromine to ensure the complete conversion of the starting alkene. A large excess can lead to byproduct formation and complicates purification.

• Reaction Temperature: This reaction is typically exothermic. However, the deactivated nature of the substrate may require a specific temperature profile.

  • Too Low: The activation energy barrier may not be overcome, leading to a stalled or extremely slow reaction.

  • Too High: This can promote side reactions, such as free-radical substitution on any trace alkane impurities, or could lead to the decomposition of the product. We recommend starting the reaction at 0-5 °C and allowing it to slowly warm to room temperature.

• Solvent Choice: The choice of solvent is crucial for stabilizing the intermediates. A non-polar, inert solvent like carbon tetrachloride (historically used but now restricted), chloroform, or a fluorinated solvent is ideal. Polar solvents may complex with the bromine or the intermediate bromonium ion, impeding the reaction.

Q2: The reaction stalls before reaching completion, even with extended reaction times. How can I drive it to full conversion?

A2: A stalled reaction points to either insufficient activation energy or the presence of an inhibitor.

• Photocatalytic Initiation: For a deactivated double bond, initiation with low-intensity, long-wavelength UV light can sometimes promote the reaction without excessively favoring a free-radical pathway. Free-radical halogenation is a well-established method for functionalizing alkanes and requires an initiator like UV light[2]. While this is an electrophilic addition, gentle photo-initiation can help overcome the initial activation barrier.

• Use of a Lewis Acid Catalyst: While not always necessary for simple alkenes, a mild Lewis acid catalyst (e.g., FeBr₃ or AlCl₃) can polarize the Br-Br bond, creating a more potent electrophile ("Br⁺") that can attack the electron-poor double bond more effectively[3]. Use only catalytic amounts (0.01-0.05 equivalents) to avoid side reactions and purification issues.

• Check for Inhibitors: Ensure all glassware is scrupulously dry and the reaction is performed under an inert atmosphere (N₂ or Ar). Oxygen can act as a radical trap, which can interfere with certain reaction pathways, especially if any light-induced radical processes are occurring[2].

Category 2: Impurities and Byproduct Formation

Q1: My crude product shows multiple spots on TLC/peaks in GC-MS analysis, including what appears to be a monobrominated product. What causes this and how can selectivity be improved?

A1: The formation of complex mixtures suggests that alternative reaction pathways are competing with the desired electrophilic addition.

• Free-Radical Contamination: The primary cause of unexpected byproducts is often an undesired free-radical mechanism running in parallel. This is particularly true if the reaction is overheated or exposed to high-intensity/short-wavelength UV light. Free-radical bromination is significantly more selective than chlorination but can still lead to a mixture of products if multiple types of C-H bonds are available in impurities[4][5]. To suppress this, run the reaction in the dark and ensure strict temperature control.

• Incomplete Reaction: The presence of starting material is often mistaken for a byproduct. Confirm the identity of all peaks/spots using mass spectrometry. If starting material is present, refer to the troubleshooting steps for driving the reaction to completion.

• Rearrangements: While less common with this specific substrate, carbocation rearrangements can occur in electrophilic additions. However, the stability of the bridged bromonium ion intermediate in this reaction should largely prevent this.

Q2: The final, purified product is discolored (yellow/brown). What is the cause, and how can I obtain a colorless product?

A2: A persistent color, typically yellow or brown, is almost always due to residual bromine or iodine (if present as an impurity in the bromine).

• Quenching: After the reaction is complete, quench the excess bromine by washing the organic phase with a solution of a mild reducing agent. A 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) is highly effective.

• Activated Carbon Treatment: If color persists after washing, it may be due to trace polymeric byproducts. Dissolving the crude product in a suitable solvent and stirring briefly with a small amount of decolorizing activated carbon, followed by filtration through celite, can remove these colored impurities.

• Purification Method: Ensure your purification method is adequate. Simple distillation may not be sufficient if colored, high-boiling impurities are present. Column chromatography or fractional distillation under reduced pressure may be necessary.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the safest way to handle the reagents for this synthesis?

A1: Safety is paramount.

• Bromine (Br₂): Is highly toxic, corrosive, and volatile. Always handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including neoprene or nitrile gloves over butyl rubber gloves, splash goggles, a face shield, and a lab coat. Have a bromine spill kit (containing sodium thiosulfate solution) readily available.

• Fluorinated Organics: While the final product's toxicity profile may not be fully established, treat all fluorinated intermediates and the final product as potentially hazardous. Avoid inhalation and skin contact.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (Nitrogen or Argon) is good practice to prevent side reactions with atmospheric moisture and oxygen.

Q2: What are the recommended purification techniques for 1,2-Dibromotrifluoroethyl trifluoromethyl ether?

A2: The optimal purification strategy depends on the scale and the nature of the impurities.

• Aqueous Workup: Begin with a standard aqueous workup. Wash the crude reaction mixture sequentially with a sodium thiosulfate solution (to remove Br₂), a saturated sodium bicarbonate solution (to remove any acidic byproducts), and finally, brine. Dry the organic layer over an anhydrous drying agent like MgSO₄ or Na₂SO₄.

• Distillation: The product is a liquid with a defined boiling point. Fractional distillation under atmospheric or reduced pressure is the most effective method for purification on a larger scale.

• Chromatography: For small-scale synthesis or for removing very similar impurities, flash column chromatography on silica gel using a non-polar eluent (e.g., hexane or a hexane/dichloromethane mixture) can be effective. The analysis of brominated compounds often involves chromatographic separation[6][7].

Q3: What analytical techniques are best for monitoring the reaction and characterizing the product?

A3: A combination of techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal technique for monitoring reaction progress (by observing the disappearance of the starting alkene and the appearance of the product peak) and for confirming the mass of the final product. GC-MS is a standard and reliable method for identifying and quantifying brominated ethers[6].

• ¹⁹F NMR Spectroscopy: Fluorine NMR is an exceptionally powerful tool for characterizing fluorinated molecules. It will provide a clear spectrum with distinct signals for the -OCF₃ group and the -CFBr-CF₂Br moiety, confirming the structure and assessing purity.

• ¹³C and ¹H NMR Spectroscopy: While there are no protons in the final molecule, ¹³C NMR will confirm the carbon backbone. ¹H NMR is useful for ensuring the absence of any hydrogen-containing impurities from starting materials or side reactions.

Data & Protocols

Table 1: Recommended Reaction Parameters for Electrophilic Bromination

Parameter	Recommended Value	Rationale & Key Considerations
Solvent	Dichloromethane (DCM), Chloroform, or Perfluorohexanes	Inert, non-polar solvent is required to facilitate the electrophilic addition mechanism. Avoid protic or highly polar solvents.
Temperature	0 °C to Room Temp.	Start cold to control the initial exotherm. Allow to warm to RT to ensure the reaction goes to completion against the deactivated double bond.
Br₂ Stoichiometry	1.05 - 1.1 equivalents	A slight excess drives the reaction to completion. A large excess increases byproducts and makes purification difficult.
Catalyst (Optional)	FeBr₃ (0.01 eq.)	Use only if the reaction is stalled. A Lewis acid polarizes the Br-Br bond, increasing its electrophilicity[3].
Atmosphere	Inert (N₂ or Ar)	Prevents side reactions with atmospheric moisture and oxygen.

Experimental Protocol: Electrophilic Bromination of Trifluoromethyl trifluorovinyl ether

• Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and an inlet for an inert gas (N₂ or Ar).

• Reagents: In the flask, dissolve Trifluoromethyl trifluorovinyl ether (1.0 eq.) in anhydrous dichloromethane (approx. 0.2 M concentration). Cool the solution to 0 °C using an ice-water bath.

• Bromine Addition: In the dropping funnel, add a solution of bromine (1.05 eq.) in a small amount of anhydrous dichloromethane.

• Reaction: Add the bromine solution dropwise to the stirred solution of the alkene over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours.

• Monitoring: Monitor the reaction progress by GC-MS. The reaction is complete when the starting alkene peak is no longer observed.

• Workup: Cool the mixture back to 0 °C. Slowly add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) and stir until the red-brown color of bromine disappears. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with saturated NaHCO₃ solution and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude liquid by fractional distillation under reduced pressure to yield pure 1,2-Dibromotrifluoroethyl trifluoromethyl ether as a colorless liquid.

Visualizations

Troubleshooting Workflow: Low Product Yield

Caption: A logical workflow for diagnosing and resolving issues of low product yield.

Mechanism: Electrophilic Addition of Bromine

Caption: The two-step mechanism for the electrophilic addition of Br₂ to the fluoroalkene.

References

• Use of fluorinated polybrominated diphenyl ethers and simplified cleanup for the analysis of polybrominated diphenyl ethers in house dust. PubMed. Available at: [Link]

• Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters. Available at: [Link]

• Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. RSC Publishing. Available at: [Link]

• The Synthesis of Trifluorovinyl Ethers. Fluorine Notes. Available at: [Link]

• 1,2,2,2-Tetrafluoroethyl ethers and process for preparing them. Google Patents.

• Recent developments in the analysis of brominated flame retardants and brominated natural compounds. PubMed. Available at: [Link]

• Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide. Science. Available at: [Link]

• Optimization and development of analytical methods for the determination of new brominated flame retardants and polybrominated diphenyl ethers in sediments and suspended particulate matter. PubMed. Available at: [Link]

• Constructing the CF3 Group; Unique Trifluorodecarboxylation Induced by BrF3. ResearchGate. Available at: [Link]

• 10.1 Free Radical Halogenation | Organic Chemistry. YouTube. Available at: [Link]

• 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Chemistry LibreTexts. Available at: [Link]

• 10.2 The Free Radical Halogenation Mechanism | Organic Chemistry. YouTube. Available at: [Link]

• Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Master Organic Chemistry. Available at: [Link]

• Analysis of brominated flame retardants in the aquatic environment: a review. PMC - NIH. Available at: [Link]

• Free-radical halogenation. Wikipedia. Available at: [Link]

• A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples. NIH. Available at: [Link]

• Chemistry of BrF3 Constructing the CF2, CF3 and CF2H Groups. ResearchGate. Available at: [Link]

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• 1. 1,2-DIBROMOTRIFLUOROETHYL TRIFLUOROMETHYL ETHER synthesis - chemicalbook [chemicalbook.com]
• 2. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Recent developments in the analysis of brominated flame retardants and brominated natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization and development of analytical methods for the determination of new brominated flame retardants and polybrominated diphenyl ethers in sediments and suspended particulate matter - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Welcome to the technical support center for the synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated building block. Here, you will find in-depth troubleshooting guides and frequently asked questions to navigate the potential challenges and side reactions encountered during its synthesis. Our goal is to provide you with the expertise and practical insights necessary to ensure the success and efficiency of your experiments.

I. Introduction to the Synthesis

The synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is most commonly achieved through the photochemical bromination of trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). This reaction proceeds via a free-radical addition mechanism, where bromine radicals are generated by the homolytic cleavage of molecular bromine (Br₂) using ultraviolet (UV) light. These radicals then add across the double bond of the fluoroalkene to yield the desired saturated dibromoether.

While seemingly straightforward, this process can be susceptible to several side reactions that may impact the yield, purity, and overall success of the synthesis. This guide will address these potential issues in a practical, question-and-answer format.

II. Troubleshooting Guide: Navigating Common Experimental Issues

This section is structured to help you diagnose and resolve specific problems you may encounter during the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Question 1: My reaction is incomplete, and I observe a significant amount of starting material (trifluoromethyl trifluorovinyl ether) in my crude product analysis. What are the likely causes and how can I improve the conversion?

Answer:

Incomplete conversion is a common issue in photochemical reactions and can be attributed to several factors. Let's break down the potential causes and solutions:

Root Causes & Solutions

Potential Cause	Explanation	Recommended Solution
Insufficient UV Irradiation	The initiation of the free-radical chain reaction is dependent on the energy provided by the UV source to cleave the Br-Br bond. If the UV lamp is old, has low intensity, or the reaction vessel material is not UV-transparent (e.g., standard borosilicate glass), the generation of bromine radicals will be inefficient.[1][2]	1. Verify Lamp Performance: Check the specifications of your UV lamp and ensure it emits at a wavelength that can be absorbed by bromine (typically in the range of 350-450 nm). Replace the lamp if it is beyond its recommended lifespan. 2. Use Appropriate Reaction Vessel: Employ a quartz or specialized borosilicate (e.g., Pyrex) reaction vessel that is transparent to the UV wavelengths being used. 3. Optimize Reaction Geometry: Position the UV lamp as close to the reaction vessel as possible to maximize photon flux. Ensure the entire reaction mixture is evenly irradiated.
Inadequate Bromine Concentration	While an excess of bromine can lead to side reactions, an insufficient amount will result in unreacted starting material. The stoichiometry needs to be carefully controlled.	1. Stoichiometric Control: Start with a slight excess of bromine (e.g., 1.05-1.1 equivalents) relative to the trifluoromethyl trifluorovinyl ether. 2. Monitor Bromine Consumption: The characteristic reddish-brown color of bromine should fade as the reaction progresses. If the color disappears rapidly and starting material remains (as determined by in-process monitoring like GC), it indicates that more bromine is needed. A slow, controlled addition of bromine can be beneficial.
Presence of Radical Inhibitors	Impurities in the starting materials or solvent can act as radical scavengers, quenching the bromine radicals and terminating the chain reaction prematurely. Oxygen is a common radical inhibitor.[3][4][5]	1. Degas the Solvent and Reagents: Before starting the reaction, thoroughly degas the solvent and the trifluoromethyl trifluorovinyl ether by bubbling an inert gas (e.g., argon or nitrogen) through them. 2. Maintain an Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas to prevent the ingress of atmospheric oxygen. 3. Purify Starting Materials: If you suspect impurities in your starting materials, consider purifying them by distillation prior to use.

Experimental Workflow: Improving Reaction Conversion

Caption: Troubleshooting workflow for incomplete reaction.

Question 2: I've observed the formation of a viscous, insoluble material in my reaction flask. What is this substance and how can I prevent its formation?

Answer:

The formation of a viscous or solid precipitate is a strong indication of polymerization of the starting material, trifluoromethyl trifluorovinyl ether. Fluoroalkenes are known to undergo free-radical polymerization, and the conditions used for photobromination can also initiate this undesired side reaction.

Mechanism of Polymerization

Under UV irradiation, a small number of trifluoromethyl trifluorovinyl ether molecules might undergo homolytic cleavage or be initiated by other radical species in the reaction mixture, leading to the formation of a growing polymer chain.

Prevention and Mitigation Strategies

Strategy	Detailed Explanation	Practical Implementation
Use of Radical Inhibitors	The addition of a small amount of a free-radical inhibitor can suppress polymerization without significantly affecting the desired bromination reaction.[3][5][6]	1. Phenolic Inhibitors: Add a few crystals of a phenolic inhibitor like hydroquinone (HQ) or butylated hydroxytoluene (BHT) to the reaction mixture. These compounds act as radical scavengers.[6] 2. Monitor for Impact on Desired Reaction: Start with a very low concentration of the inhibitor and monitor the progress of the bromination reaction to ensure it is not being significantly retarded.
Temperature Control	Free-radical polymerization is often accelerated at higher temperatures. Maintaining a low and consistent reaction temperature can disfavor polymerization.	1. Cooling Bath: Conduct the reaction in a cooling bath (e.g., an ice-water bath or a cryocooler) to maintain a low temperature. 2. Efficient Heat Dissipation: Ensure efficient stirring to dissipate any localized heat generated by the UV lamp.
Control of Monomer Concentration	High concentrations of the alkene can increase the rate of polymerization.	1. Slow Addition: If feasible, add the trifluoromethyl trifluorovinyl ether slowly to the reaction mixture containing bromine and the solvent. This keeps the instantaneous concentration of the monomer low. 2. Dilution: Using a suitable inert solvent will also lower the concentration of the alkene.

Logical Relationship: Preventing Polymerization

Caption: Role of radical inhibitors in preventing polymerization.

Question 3: My final product shows impurities in the GC-MS analysis that I cannot identify. What are the likely side products of this reaction besides the unreacted starting material and polymer?

Answer:

While the primary side reactions are incomplete conversion and polymerization, other minor impurities can arise from the inherent nature of free-radical reactions and the specific reactants involved.

Potential Side Products and Their Formation

Side Product	Plausible Mechanism of Formation	Analytical Signature (Expected)
Over-brominated Species (e.g., C₃Br₃F₆O)	Although less common for alkenes, if the reaction temperature is too high or the UV irradiation is excessively prolonged, substitution of a fluorine atom with bromine on the already formed product could occur, though this is energetically less favorable. A more likely source is the reaction with impurities in the starting material.	A peak in the GC-MS with a higher molecular weight than the desired product, showing a characteristic isotopic pattern for three bromine atoms.
Isomeric Products	While the addition of bromine to a symmetrical alkene like trifluoromethyl trifluorovinyl ether is expected to yield a single product, impurities in the starting material (e.g., regioisomers of the vinyl ether) could lead to the formation of isomeric dibrominated products.	Peaks with the same mass-to-charge ratio (m/z) as the desired product but with different retention times in the gas chromatogram.
Solvent Adducts	If the solvent used is not completely inert, it may participate in the radical reaction. For instance, if a hydrocarbon solvent is used, it could be brominated and potentially add to the alkene.	Peaks in the GC-MS corresponding to the molecular weight of the solvent plus a bromine atom, or the solvent plus the starting alkene and bromine.

Recommended Analytical Approach

A thorough analysis of your crude and purified product using Gas Chromatography-Mass Spectrometry (GC-MS) is crucial for identifying these impurities.

GC-MS Protocol for Product Analysis

• Sample Preparation: Dilute a small aliquot of the reaction mixture or purified product in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Column Selection: Use a column with a stationary phase suitable for separating halogenated compounds, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms or equivalent).

• Temperature Program: Start with a low initial oven temperature (e.g., 40-50 °C) to resolve volatile components like the starting material and solvent. Ramp the temperature at a controlled rate (e.g., 10-15 °C/min) to a final temperature that is sufficient to elute the higher-boiling product and potential side products (e.g., 200-250 °C).

• MS Detection: Use electron ionization (EI) at 70 eV. Monitor the full scan range to detect unexpected impurities. Pay close attention to the isotopic patterns of bromine-containing fragments.

III. Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether?

A1: The ideal solvent should be inert to radical reactions, transparent to UV light (if used for initiation), and have a boiling point that facilitates easy removal after the reaction. Perfluorinated solvents like perfluorohexane or perfluorooctane are excellent choices as they are chemically inert. Carbon tetrachloride (CCl₄) has been historically used for radical brominations but is now largely avoided due to its toxicity and environmental concerns. Dichloromethane (CH₂Cl₂) can also be used, but care must be taken to ensure it is free of stabilizers that could interfere with the reaction.

Q2: How can I effectively purify the final product?

A2: Fractional distillation under reduced pressure is the most common and effective method for purifying 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The significant difference in boiling points between the starting material, the product, and any polymeric byproducts allows for efficient separation.

• Step 1: Removal of Unreacted Bromine: Before distillation, wash the crude reaction mixture with a dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) to quench any unreacted bromine.

• Step 2: Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or calcium chloride (CaCl₂).

• Step 3: Fractional Distillation: Perform the distillation under reduced pressure to lower the boiling point and prevent thermal decomposition. Use a fractionating column with sufficient theoretical plates (e.g., a Vigreux or packed column) to achieve good separation.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, several safety precautions are crucial:

• Handling Bromine: Bromine is highly corrosive, toxic, and volatile. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Have a bromine spill kit readily available.

• UV Radiation: Protect your eyes and skin from exposure to UV radiation from the photochemical reactor. Use appropriate shielding.

• Pressure Build-up: The reaction may generate some gaseous byproducts. Ensure the reaction vessel is not sealed airtight and is equipped with a pressure-equalizing dropping funnel or a condenser open to an inert gas line.

• Fluorinated Compounds: While the target molecule's toxicity may not be fully characterized, treat all fluorinated organic compounds with care. Avoid inhalation and skin contact.

IV. References

• Gas Chromatography-Mass Spectrometry (GC-MS) and 1H Nuclear Magnetic Resonance (NMR)-based profiling and phytochemical screening revealed industrially important metabolites in wild seabuckthorn (Hippophae salicifolia D.Don) berries. ResearchGate. [Link]

• Analysis of Polymer Extracts by Gas Chromatography-High Resolution Time-of-Flight Mass Spectrometry With Electron and Chemical Ionization. LECO Corporation. [Link]

• Use of fluorinated polybrominated diphenyl ethers and simplified cleanup for the analysis of polybrominated diphenyl ethers in house dust. PubMed. [Link]

• The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. ResearchGate. [Link]

• Inhibition of Free Radical Polymerization: A Review. ResearchGate. [Link]

• Purification of ethers - US3450608A. Google Patents.

• Polymerisation inhibitor. Wikipedia. [Link]

• Selectivity in Free Radical Reactions: Bromination vs. Chlorination. Master Organic Chemistry. [Link]

• Radical Copolymerization of Novel Trifluorovinyl Ethers with Ethyl Vinyl Ether and Vinyl Acetate: Estimating Reactivity Ratios a. Shoichet Lab - University of Toronto. [Link]

• How Do Polymerization Inhibitors Work?. YouTube. [Link]

• What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples. ADEKA. [Link]

• Photochemical benzylic bromination in continuous flow using BrCCl3 and its application to telescoped p-methoxybenzyl protection. Royal Society of Chemistry. [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. Photochemical benzylic bromination in continuous flow using BrCCl3 and its application to telescoped p-methoxybenzyl protection - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 6. researchgate.net [researchgate.net]

degradation pathways of 1,2-Dibromotrifluoroethyl trifluoromethyl ether under reaction conditions

Welcome to the technical support guide for 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF(Br)CF₂Br). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this highly functionalized fluorinated ether. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights. Our goal is to help you anticipate potential challenges, diagnose experimental issues, and understand the degradation pathways of this versatile chemical building block under various reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1,2-Dibromotrifluoroethyl trifluoromethyl ether under standard laboratory conditions?

Under normal storage conditions (cool, dry, dark, inert atmosphere), the compound is reasonably stable. The primary sources of instability are exposure to heat, light (especially UV), strong bases, and certain metals. The C-Br bonds are the most labile sites in the molecule, while the fluoroalkyl ether backbone (C-F, C-O, and CF₃ groups) is significantly more robust due to the high bond energy of C-F bonds.[1][2] A safety data sheet indicates that hazardous decomposition should not occur under normal storage and use, but this does not extend to reactive experimental conditions.[3]

Q2: What are the primary modes of degradation I should be aware of during reactions?

The degradation of this molecule is almost exclusively centered around the vicinal dibromide functionality. The main pathways are:

• Elimination: Reaction with bases or certain metals can induce the elimination of Br₂ or HBr (if a proton source is available and an intermediate is formed) to yield Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). This is often a facile pathway and a common source of impurities. The synthesis of the parent compound often involves the addition of bromine to this vinyl ether, making the reverse reaction a thermodynamically plausible degradation route.[4]

• Reductive Debromination: Single-electron transfer reagents or reducing metals (e.g., Zn, Cu) can cause reductive elimination of both bromine atoms to form the corresponding alkene.

• Nucleophilic Substitution: While possible, direct substitution of the bromine atoms can be sluggish and often competes with elimination. The electron-withdrawing nature of the adjacent fluorine and trifluoromethoxy groups influences the reactivity of the C-Br bonds.

• Radical Debromination: Exposure to UV light or radical initiators (e.g., AIBN) can cause homolytic cleavage of the C-Br bonds. This generates radical intermediates that can lead to a complex mixture of products through dimerization, hydrogen abstraction, or other radical processes. The photodegradation of brominated organic compounds is a well-documented phenomenon.[5]

• Metal-Catalyzed Decomposition: Certain metals, particularly iron, have been shown to catalyze the decomposition of fluorinated ethers, often at surprisingly low temperatures.[6][7] This typically involves defluorination and cleavage of the C-O backbone, though reactions at the weaker C-Br bonds would be expected to precede this.

Q3: Are there any known incompatibilities with common laboratory materials?

Yes. Caution should be exercised with the following:

• Strong Bases: Reagents like hydroxides, alkoxides, or hindered amine bases can readily promote elimination reactions.

• Reactive Metals: Avoid prolonged contact with reactive metals like zinc, magnesium, and iron, especially at elevated temperatures, as they can induce reductive debromination or catalytic decomposition.[6][7]

• Nucleophilic Solvents: Protic nucleophilic solvents (e.g., methanol, ethanol) could potentially participate in slow substitution or elimination reactions, particularly if heated or under basic conditions.

Troubleshooting Guide: Navigating Experimental Challenges

This section addresses specific issues you may encounter during your experiments in a practical, problem-solution format.

Problem 1: My reaction is showing a significant amount of Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂) as a byproduct.

• Potential Cause: You are likely observing a base- or metal-induced elimination reaction. The vicinal dibromide arrangement is highly susceptible to E2-type elimination pathways. Even mildly basic conditions or the presence of certain metals (like zinc or copper dust used for activation) can catalyze the removal of both bromine atoms to form a double bond.

• Troubleshooting Steps & Scientific Rationale:

  • Re-evaluate Your Base: If a base is required, consider using a non-nucleophilic, sterically hindered base with a lower pKa. If your goal is substitution, using a weaker carbonate base (e.g., Cs₂CO₃, K₂CO₃) instead of a strong alkoxide or hydroxide can often suppress the elimination side reaction.

  • Control Temperature: Elimination reactions often have a lower activation energy than substitution reactions and are favored at higher temperatures. Running your reaction at the lowest possible temperature that still allows for an acceptable rate of the desired transformation can significantly improve selectivity.

  • Check for Metal Contamination: Ensure your glassware is scrupulously clean. If you are using metal spatulas or cannulas, ensure they are made of stainless steel and are not left in the reaction mixture for extended periods. If a metal reagent is part of your process, consider if a less reactive alternative exists.

Problem 2: My starting material is decomposing upon heating, even in a seemingly inert solvent, and the mixture is turning dark.

• Potential Cause: You are likely observing thermal decomposition, potentially coupled with radical reactions. The C-Br bond is the weakest link in the molecule and can cleave homolytically at elevated temperatures to form bromine and carbon-centered radicals. These radicals can then initiate polymerization or other side reactions, leading to the formation of colored, high-molecular-weight byproducts. The liberated bromine (Br₂) is itself colored and corrosive.

• Troubleshooting Steps & Scientific Rationale:

  • Determine Thermal Onset: Perform a controlled thermal stress test (see Protocol 2 below). Analyze aliquots at different temperatures (e.g., 60°C, 80°C, 100°C) and time points by GC-MS or ¹⁹F NMR to identify the temperature at which degradation begins. This will define the safe operating window for your reaction.

  • Introduce a Radical Inhibitor: If the reaction chemistry allows, add a small amount of a radical scavenger like BHT (butylated hydroxytoluene) or TEMPO. If this addition suppresses the decomposition, it strongly suggests a radical-mediated pathway.

  • Degas Your Solvent: Dissolved oxygen can participate in and accelerate radical chain reactions. Thoroughly degassing your solvent via sparging with an inert gas (N₂ or Ar) or through freeze-pump-thaw cycles can improve stability.

Problem 3: I am attempting a nucleophilic substitution, but the reaction is slow and gives a complex mixture of products.

• Potential Cause: Nucleophilic attack at the bromine-bearing carbons is sterically and electronically hindered. The bulky bromine and fluorine atoms shield the carbon center. Furthermore, the high electronegativity of the surrounding fluorine atoms can destabilize the transition state of a classic Sₙ2 reaction. The complex mixture suggests that competing pathways (elimination, radical reactions) are occurring at a rate comparable to the slow desired substitution.

• Troubleshooting Steps & Scientific Rationale:

  • Enhance Nucleophilicity: Use a more powerful nucleophile or change the solvent to one that enhances its reactivity. For example, moving from a protic solvent to a polar aprotic solvent (e.g., DMF, DMSO) can dramatically increase the rate of Sₙ2 reactions by desolvating the nucleophile.

  • Consider a Phase-Transfer Catalyst: For reactions involving an ionic nucleophile in a biphasic or heterogeneous system, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can shuttle the nucleophile into the organic phase, increasing its effective concentration and accelerating the reaction.

  • Explore Alternative Mechanisms: If direct substitution is failing, consider a multi-step sequence. For example, a reductive elimination to the alkene followed by a desired functionalization of the double bond might be a more efficient and cleaner route to your target molecule.

Visualizing the Degradation Landscape

The following diagrams illustrate the primary degradation pathways and a logical workflow for troubleshooting unexpected results.

Caption: Primary degradation pathways of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Caption: Troubleshooting workflow for unexpected reaction outcomes.

Data Summary Tables

Table 1: Reagent Compatibility and Potential Degradation Pathways

Reagent Class	Examples	Primary Concern	Recommended Action
Strong Bases	NaH, KOtBu, LDA, DBU	Rapid Elimination	Use weaker inorganic bases (K₂CO₃, Cs₂CO₃); run at low temperature.
Reducing Metals	Zn, Mg, Fe	Reductive Elimination	Use stoichiometric control; ensure surfaces are activated; avoid high temperatures.
Nucleophiles	R-O⁻, R-S⁻, CN⁻	Competition with Elimination	Use polar aprotic solvents (DMF, DMSO); consider phase-transfer catalysis.
Radical Initiators	AIBN, Benzoyl Peroxide	Radical Chain Debromination	Avoid unless radical chemistry is intended; use inhibitors (BHT) if necessary.
Heat / UV Light	> 80-100 °C / Sunlight	Thermal/Photolytic Decomposition	Determine thermal stability limit; protect reaction from light.

Table 2: Common Degradation Products and Analytical Signatures

Product Name	Structure	Common Formation Condition	Key Analytical Signature (¹⁹F NMR / GC-MS)
Trifluoromethyl trifluorovinyl ether	CF₃OCF=CF₂	Base or Metal-induced Elimination	Distinct vinyl fluorine signals in ¹⁹F NMR; lower retention time and characteristic M⁺ in GC-MS.
Monobrominated Species	CF₃OCF(Br)CF₂H or CF₃OCFHCF₂Br	Radical H-abstraction	Complex multiplets in ¹⁹F and ¹H NMR; Isotopic pattern for one Br in MS.
Dimerization Products	C₁₀-compounds	Radical Coupling	High boiling point, high MW species in GC-MS; complex NMR spectra.

Experimental Protocols

Protocol 1: General Procedure for a Test Nucleophilic Substitution Reaction

• Objective: To assess the reactivity of a nucleophile while minimizing degradation.

• Methodology:

  • To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the nucleophile (1.1 eq.) and a polar aprotic solvent (e.g., anhydrous DMF, 0.5 M).

  • Cool the mixture to 0 °C in an ice bath.

  • Add 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0 eq.) dropwise via syringe.

  • Allow the reaction to stir at 0 °C for 1 hour, then let it warm slowly to room temperature.

  • Monitor the reaction progress by TLC or by taking aliquots for GC-MS or ¹⁹F NMR analysis every 2-4 hours.

  • If no reaction is observed after 24 hours at room temperature, slowly increase the temperature in 10 °C increments, monitoring for the appearance of product versus elimination/degradation byproducts at each step.

  • Upon completion, quench the reaction appropriately (e.g., with water or a buffered solution) and proceed with standard workup and purification.

Protocol 2: Monitored Thermal Stress Test

• Objective: To determine the thermal stability threshold of the compound in a specific solvent.

• Methodology:

  • Prepare a stock solution of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (e.g., 0.1 M) in the desired reaction solvent (e.g., Toluene, DMF) containing an internal standard (e.g., trifluorotoluene).

  • Dispense 1 mL of the stock solution into three separate, sealed vials.

  • Place one vial in a heating block at 60 °C, one at 80 °C, and keep one at room temperature as a control.

  • At t = 0, 1, 4, 8, and 24 hours, take a small aliquot from each vial.

  • Analyze each aliquot by ¹⁹F NMR or GC-MS.

  • Quantify the disappearance of the starting material relative to the internal standard. The temperature at which >5-10% degradation is observed over 24 hours can be considered the upper limit for prolonged reactions.

References

• Napier, D. G. & Holland, D. (1992). Decomposition pathway for model fluorinated ethers on the clean iron surface. Journal of Vacuum Science & Technology A, 10(4), 2773-2778. [Link]

• Pacansky, J., & Waltman, R. J. (1991). Electron beam induced decomposition of a model fluorinated ether: perfluorodiethoxymethane. Journal of Physical Chemistry, 95(4), 1512-1518. [Link]

• Leroy, J. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

• Davis, E. F., & Stapleton, H. M. (2009). Photodegradation pathways of nonabrominated diphenyl ethers, 2-ethylhexyltetrabromobenzoate and di(2-ethylhexyl)tetrabromophthalate: identifying potential markers of photodegradation. Environmental Science & Technology, 43(15), 5739-5746. [Link]

• Shaikh, A. A., & Wani, T. A. (2024). Recent advances in the synthesis of trifluoromethyl ethers through the direct O-trifluoromethylation of alcohols. Chemical Review and Letters, 7, 742-753. [Link]

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• 2. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 3. synquestlabs.com [synquestlabs.com]
• 4. 1,2-DIBROMOTRIFLUOROETHYL TRIFLUOROMETHYL ETHER synthesis - chemicalbook [chemicalbook.com]
• 5. Photodegradation pathways of nonabrominated diphenyl ethers, 2-ethylhexyltetrabromobenzoate and di(2-ethylhexyl)tetrabromophthalate: identifying potential markers of photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]

optimizing reaction conditions for reactions involving 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Senior Application Scientist Note: Researchers exploring the utility of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF(Br)CF₂Br) are working with a highly specialized and sparsely documented reagent. While the trifluoromethoxy (-OCF₃) group is of significant interest in pharmaceutical and agrochemical development for its unique electronic properties and metabolic stability, the specific applications of this dibrominated ether are not widely reported in readily accessible scientific literature.[1][2][3] This guide is therefore constructed based on first principles of radical and polyhalogenated compound chemistry, drawing analogies from related structures to provide a foundational framework for optimizing reaction conditions and troubleshooting potential challenges.

Part 1: Troubleshooting Guide

This section addresses potential issues in a question-and-answer format, focusing on plausible reaction types for this reagent, such as radical additions to unsaturated systems.

Q1: My radical addition reaction to an alkene/alkyne using CF₃OCF(Br)CF₂Br shows low to no conversion of my starting material. What are the likely causes and how can I fix it?

A1: Low conversion in a radical reaction involving a polyhalogenated alkane typically points to inefficient radical initiation or unfavorable reaction kinetics. The primary role of CF₃OCF(Br)CF₂Br in such a reaction would be as a source of the CF₃OCF(Br)CF₂• radical.

• Inefficient Radical Initiation: The homolytic cleavage of the C-Br bond is the critical first step. This bond is weaker than the C-F bonds and is the expected site of radical initiation.[4]

  • Thermal Initiators: Ensure your choice of thermal initiator (e.g., AIBN, benzoyl peroxide) is appropriate for your reaction temperature. The initiator's half-life at the reaction temperature should be short enough to provide a steady concentration of radicals throughout the reaction time. Consider screening a range of temperatures.

  • Photochemical Initiation: UV irradiation can be a highly effective method for initiating radical reactions involving bromo-compounds.[5] Ensure the wavelength of your UV source is appropriate for cleaving the C-Br bond without degrading your substrate.

  • Initiator Concentration: While catalytic amounts are typical, for a sluggish reaction, increasing the initiator concentration may improve the rate. However, be cautious as excess initiator can lead to side reactions and dimerization.

• Unfavorable Reaction Temperature: Radical additions have an optimal temperature range.

  • Too Low: The rate of initiation and propagation may be too slow.

  • Too High: Radical decomposition, oligomerization of the alkene, or premature termination of the radical chain can become significant issues. A systematic temperature screen (e.g., in 10 °C increments) is recommended.

• Solvent Choice: The solvent can influence radical reactivity.

  • Use inert, non-participating solvents. Common choices include benzene, toluene, or fluorinated solvents. Avoid solvents with weak C-H bonds that can be abstracted by the generated radical.

Q2: I am observing significant side products in my reaction, including what appears to be the debrominated starting material or oligomerization of my alkene.

A2: The formation of side products points to competing reaction pathways.

• Premature Radical Quenching: If your reaction medium contains sources of abstractable hydrogen atoms (e.g., from the solvent or impurities), the CF₃OCF(Br)CF₂• radical can be quenched to form CF₃OCF(Br)CF₂H before it can add to the alkene. Rigorously drying and degassing your solvent and reagents is crucial.

• Alkene Oligomerization: This occurs when the radical adduct of your alkene adds to another molecule of the alkene instead of propagating the chain by abstracting a bromine atom from CF₃OCF(Br)CF₂Br.

  • Concentration Effects: This can sometimes be mitigated by slowly adding the alkene to the reaction mixture, keeping its instantaneous concentration low. Conversely, ensure a sufficient concentration of the dibromoether is present to favor bromine abstraction.

• Elimination of Br₂: Given that a known synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether involves the addition of bromine to trifluoromethyl trifluorovinyl ether, the reverse reaction—elimination of Br₂—could be a potential side reaction, especially at higher temperatures.[6] This would regenerate the vinyl ether, which could then polymerize or undergo other undesired reactions. If you suspect this is occurring, try running the reaction at a lower temperature with photochemical initiation.

Optimization Workflow for Radical Addition

Below is a decision-making workflow for troubleshooting low-yield radical additions.

Caption: Troubleshooting workflow for radical additions.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the recommended handling and storage conditions for 1,2-Dibromotrifluoroethyl trifluoromethyl ether?

A1: Based on its structure as a polyhalogenated ether, standard precautions for handling halogenated organic compounds should be followed.

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat. Avoid breathing vapors.

• Storage: Store in a cool, dry place away from direct sunlight and heat sources. Keep the container tightly closed. It should be stored away from incompatible materials, such as strong oxidizing agents and reactive metals.

• Stability: The product is expected to be stable under normal handling and storage conditions. Thermal decomposition may generate hazardous substances like hydrogen bromide and hydrogen fluoride.

Q2: What are the primary hazards associated with this reagent?

A2: While specific toxicology data is limited, analogous polyhalogenated compounds can cause skin, eye, and respiratory irritation. Inhalation of vapors should be avoided. Upon combustion or thermal decomposition, it can release toxic and corrosive fumes such as hydrogen fluoride (HF) and hydrogen bromide (HBr). Always consult the Safety Data Sheet (SDS) from your supplier before use.

Q3: Can this reagent be used for nucleophilic substitution reactions?

A3: It is unlikely to be a good substrate for nucleophilic substitution. The presence of multiple electron-withdrawing fluorine atoms on the adjacent carbons would deactivate the C-Br bonds towards Sₙ2 attack. Furthermore, steric hindrance would also impede the approach of a nucleophile. Radical pathways are the more probable reactive routes for this molecule.

Q4: How can I monitor the progress of my reaction?

A4:

• Gas Chromatography (GC): If your starting materials and expected products are volatile, GC is an excellent method for monitoring the disappearance of starting materials and the appearance of products.

• ¹⁹F NMR Spectroscopy: This is a powerful technique for any reaction involving fluorinated compounds. The ¹⁹F NMR spectrum will have distinct signals for the starting material and any fluorine-containing products, allowing for clear and quantitative monitoring of the reaction progress. The chemical shifts of the CF and CF₂ groups will likely change significantly upon reaction.

• Thin-Layer Chromatography (TLC): For non-volatile substrates, TLC can be used, although visualization may require staining (e.g., potassium permanganate) if the compounds are not UV-active.

Summary of Reagent Properties and Safety

Property	Recommendation / Data	Source
Chemical Formula	C₃Br₂F₆O	-
Primary Hazard	Irritant, hazardous decomposition products upon heating.	General SDS principles
Incompatible Materials	Strong oxidizing agents, reactive metals.	General SDS principles
Storage	Cool, dry, well-ventilated area, away from heat.	General SDS principles
Likely Reactivity	Source of CF₃OCF(Br)CF₂• radical.	Chemical First Principles
Monitoring Techniques	¹⁹F NMR, GC, TLC.	Standard Analytical Methods

References

• This entry is intentionally left blank as no direct applic
• This entry is intentionally left blank as no direct applic
• This entry is intentionally left blank as no direct applic

• Current Contributions of Organofluorine Compounds to the Agrochemical Industry. PMC. [Link]

• Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. ResearchGate. [Link]

• This entry is intentionally left blank as no direct applic
• This entry is intentionally left blank as no direct applic
• This entry is intentionally left blank as no direct applic
• This entry is intentionally left blank as no direct applic

• Nicewicz, D. A., & MacMillan, D. W. (2011). Intermolecular Atom Transfer Radical Addition to Olefins Mediated by Oxidative Quenching of Photoredox Catalysts. PMC. [Link]

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• Khan Academy. Free radical reactions. [Link]

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• 2. Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Polarity Transduction Enables the Formal Electronically Mismatched Radical Addition to Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intermolecular Atom Transfer Radical Addition to Olefins Mediated by Oxidative Quenching of Photoredox Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US7572942B2 - Synthesis of carbon-labeled perfluoroalkyl compounds - Google Patents [patents.google.com]

Technical Support Center: Scale-Up of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether Production

Welcome to the technical support center for the production of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCFBrCF₂Br). This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or manufacturing scale. We will address common challenges in a direct question-and-answer format, providing not just solutions but the underlying scientific principles to empower your scale-up activities.

Section 1: Synthesis & Reaction Control

The synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether typically involves the electrophilic or free-radical addition of bromine (Br₂) across the double bond of trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂). While straightforward on paper, scaling this reaction introduces significant challenges related to reaction control, thermal management, and side-product formation.

Q1: We are observing a significant drop in yield and an increase in impurities upon scaling up the bromination reaction. What are the likely causes?

A1: This is a classic scale-up challenge rooted in heat and mass transfer limitations. The bromination of fluoroalkenes is a highly exothermic process.[1][2] What is easily managed in a small flask with a large surface-area-to-volume ratio becomes a major issue in a large reactor.

Root Causes & Troubleshooting:

• Poor Thermal Management: A runaway reaction can occur if the heat generated exceeds the rate of heat removal, leading to a rapid temperature increase.[3] This promotes side reactions and potential decomposition of the desired product. Fluorinated ethers themselves can decompose at elevated temperatures, especially in the presence of metals.[4][5]

  • Solution:

    • Controlled Reagent Addition: Do not add all the bromine at once. Implement a slow, controlled, subsurface addition of the bromine solution. This ensures the bromine reacts immediately upon introduction and prevents localized "hot spots."[3]

    • Improve Heat Transfer: Ensure your reactor has adequate cooling capacity and vigorous agitation. Poor stirring will create temperature gradients within the vessel.

    • Dilution: Increasing the solvent volume can help dissipate heat more effectively, though this may impact downstream processing costs.[6]

• Shift in Reaction Mechanism: At higher temperatures, the reaction can shift from a desired electrophilic addition to a less selective free-radical pathway, especially if exposed to light or if radical initiators are present as impurities.[7][8] This can lead to the formation of isomeric byproducts or oligomerization.

  • Solution:

    • Strict Temperature Control: Maintain the optimal, lower reaction temperature profile validated at the lab scale.

    • Exclude Light: Use amber glassware or cover the reaction vessel to prevent photochemical initiation of radical chain reactions.[7]

Q2: Our final product is contaminated with a significant amount of what appears to be a monobrominated species (CF₃OCF=CFBr or CF₃OCHFCF₂Br). How can we minimize this?

A2: The presence of monobrominated impurities points directly to incomplete reaction, likely caused by poor mixing or incorrect stoichiometry at a localized level.

Root Causes & Troubleshooting:

• Inefficient Mass Transfer: In a large vessel, if bromine is not dispersed quickly, areas of the reaction mixture will be undertreated. The reaction rate is fast, so if the starting ether doesn't "see" the bromine, it won't react.

  • Solution:

    • Optimize Agitation: Increase the stirring rate and evaluate the impeller design. A pitched-blade turbine or similar impeller that promotes top-to-bottom mixing is often superior to a simple magnetic stir bar for scale-up.

    • Subsurface Addition: As mentioned before, adding the bromine below the surface of the reaction liquid ensures it is immediately drawn into the bulk and mixed, rather than reacting only with the surface layer.

• Stoichiometric Control: While a slight excess of bromine is often used, a large excess can promote the formation of other impurities. Conversely, an insufficient amount will naturally lead to incomplete conversion.

  • Solution:

    • Calibrate Addition: Ensure your bromine delivery system (e.g., pump, dropping funnel) is accurately calibrated.

    • In-Process Monitoring: If possible, use in-process monitoring (e.g., GC, colorimetric analysis of bromine disappearance) to determine the reaction endpoint accurately rather than relying solely on time.[3]

Workflow & Mechanism Diagrams

To visualize the process and potential pitfalls, consider the following diagrams:

Caption: High-level production workflow for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Caption: Simplified reaction pathways: desired electrophilic vs. undesired radical addition.

Section 2: Purification and Purity

Purifying halogenated ethers can be challenging due to their physical properties and the similarity of boiling points with potential impurities.[6][9]

Q3: Fractional distillation of our crude product is inefficient. We are struggling to separate the product from the starting material and other halogenated byproducts. What can we do?

A3: This is a common issue when dealing with compounds that have close boiling points. Standard distillation may not provide enough theoretical plates for effective separation.

Troubleshooting & Optimization:

• Improve Distillation Efficiency:

  • Column Packing: Switch from simple Vigreux columns to more efficient packed columns (e.g., Raschig rings, structured packing) or a spinning band distillation apparatus for lab/pilot scale. This dramatically increases the number of theoretical plates.

  • Vacuum Control: Precise vacuum control is critical. Fluctuations in pressure will change boiling points and ruin separation efficiency. Use a high-quality electronic vacuum controller.

  • Reflux Ratio: Optimize the reflux ratio. A higher reflux ratio increases separation efficiency but slows down the distillation rate. You must find the optimal balance for your specific mixture.

• Pre-Distillation Cleanup: The less work the distillation has to do, the better.

  • Aqueous Washes: Ensure the crude product is thoroughly washed to remove any water-soluble impurities or quenching agents.

  • Adsorbent Treatment: Consider passing the crude organic solution through a plug of silica gel or activated alumina. This can remove polar impurities and some colored byproducts, simplifying the subsequent distillation.[10]

Table 1: Common Impurities and Their Potential Sources

Impurity	Structure (Probable)	Boiling Point (Estimated)	Likely Cause	Mitigation Strategy
Starting Material	CF₃OCF=CF₂	Very Low	Incomplete reaction	Improve mass transfer; ensure correct stoichiometry.
Monobromo Olefin	CF₃OCF=CFBr	Lower than product	Incomplete bromination	Improve mixing and bromine dispersion.
Over-brominated	C₂Br₃F₅O	Higher than product	Excess bromine, high temp	Tighter stoichiometric control; better temp control.
Isomeric Product	CF₃OCBr₂CF₃	Close to product	High-temperature radical reaction	Strict temperature control; exclude UV light.

Section 3: Safety & Handling at Scale

Bromine is a highly corrosive, toxic, and reactive substance.[11][12] Handling it at scale requires robust engineering controls and stringent safety protocols.

Q4: What are the critical safety considerations when scaling up the use of molecular bromine?

A4: The hazards of bromine are magnified at scale. A multi-layered safety approach is essential.[11]

Critical Safety Protocols:

• Material Compatibility:

  • Reactor: Glass-lined steel reactors are common. For smaller scales, borosilicate glass is acceptable.[11] Avoid metals like aluminum, carbon steel, and even many grades of stainless steel, which are aggressively attacked by wet bromine and the byproduct HBr.[13][14]

  • Gaskets & Seals: Use highly resistant materials like PTFE or Kalrez®. Standard elastomers like Buna-N or Viton will fail.

  • Anhydrous Conditions: While the reaction itself may tolerate some conditions, the presence of water with bromine creates highly corrosive hydrobromic acid (HBr), which can damage equipment.[15]

• Engineering Controls:

  • Closed System Transfer: Never handle large quantities of bromine in an open container. Use a closed-system transfer method (e.g., diaphragm pump, pressure transfer through dip-tube) to move bromine from the storage container to the reactor.

  • Ventilation & Scrubbing: All operations must be conducted in a well-ventilated area. The reactor's vent line must be directed to a caustic scrubber (e.g., NaOH or Na₂CO₃ solution) to neutralize any bromine vapors or HBr gas that may be released.[11]

  • Emergency Preparedness: Have an emergency dump tank or a quench solution readily available.[11] Install bromine gas detectors in the processing area.[11]

• Personal Protective Equipment (PPE):

  • Standard PPE is insufficient. Required PPE includes: a full-face respirator with an appropriate acid gas/halogen cartridge, heavy-duty chemical-resistant gloves (e.g., butyl rubber), a chemical-resistant apron or full suit, and safety boots.[12]

Troubleshooting Flowchart: Managing a Reaction Exotherm

Caption: Decision tree for responding to a runaway exothermic bromination reaction.

References

• Napier, D. R., & Williams, R. L. (1992). Decomposition pathway for model fluorinated ethers on the clean iron surface. Journal of Vacuum Science & Technology A. [Link]

• Journal of Vacuum Science & Technology A. (1992). Decomposition pathway for model fluorinated ethers on the clean iron surface. AIP Publishing. [Link]

• Pinson, M. B., et al. (2022). Fluorinated ether decomposition in localized high concentration electrolytes. Nature Communications. [Link]

• YouTube. (2024). Bromination safety. [Link]

• Al-Qassab, Z., et al. (2018). A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples. National Institutes of Health. [Link]

• Marco Rubber & Plastics. (n.d.). BROMIC ACID Resistant O-Rings and Seals. [Link]

• Sigma-Aldrich. (2017). Standard Operating Procedure: Bromine. Kansas State University. [Link]

• MDPI. (2022). Thermal Decomposition Mechanism of PF5 and POF3 with Carbonate-Based Electrolytes During Lithium-Ion Batteries' Thermal Runaway. [Link]

• Van Steijvoort, C., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. National Institutes of Health. [Link]

• Bal Seal Engineering Company, Inc. (1998). CHEMICAL COMPATIBILITY CHART Metallic Materials Used in Bal Seal Products. [Link]

• ACS GCI Pharmaceutical Roundtable. (2013). Bromination. Green Chem., 15, 1542-1549. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• Google Patents. (1969).

• ResearchGate. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Chart. [Link]

• Chemical Review and Letters. (2021). Recent advances in the synthesis of trifluoromethyl ethers through the direct O-trifluoromethylation of alcohols. [Link]

• W.P. Law, Inc. (n.d.). Bromine (Liquid) - Chemical Resistance Guide. [Link]

• National Institutes of Health. (2021). Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. [Link]

• U.S. Environmental Protection Agency. (1984). Method 611: Haloethers. [Link]

• ResearchGate. (2022). Fluorinated ether decomposition in localized high concentration electrolytes. [Link]

• Google Patents. (1976). 1,2,2,2-Tetrafluoroethyl ethers and process for preparing them.

• Organic Chemistry Portal. (2024). Summary of Common Organic Solvent Purification Methods Used in Laboratories. [Link]

• Pharmaceutical Technology. (2014). Overcoming Challenges in Fluorine-Based Chemistry. [Link]

• Chemistry Stack Exchange. (2017). Why is free radical chlorination exothermic whereas bromination is endothermic?. [Link]

• Royal Society of Chemistry. (2020). Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations. [Link]

• Chemistry LibreTexts. (2020). Radical reactions in practice. [Link]

• RSC Publishing. (2013). Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. [Link]

• Semantic Scholar. (2023). Fluoropolymers as Unique and Irreplaceable Materials: Challenges and Future Trends in These Specific Per or Poly-Fluoroalkyl Substances. [Link]

• Pharmaceutical Technology. (2015). GMP Fluorination Challenges Limit Use in API Synthesis. [Link]

• Science. (1994). Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide. [Link]

• Wikipedia. (n.d.). Halogenated ether. [Link]

• Chemistry Stack Exchange. (2016). Comparison of rate of reaction in bromination and chlorination. [Link]

• ResearchGate. (2007). Fluorinated Free Radicals. [Link]

• ResearchGate. (2023). Fluoroalkylation of aryl−allyl ethers. [Link]

Sources

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 6. benchchem.com [benchchem.com]
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• 8. Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. www-s3-live.kent.edu [www-s3-live.kent.edu]
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• 15. LCSS: HYDROBROMIC ACID AND HYDROGEN BROMIDE [web.stanford.edu]

Technical Support Center: Catalyst Selection for Reactions with 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF(Br)CF₂Br). This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our focus is on providing not just protocols, but the underlying chemical logic to empower you to make informed decisions in catalyst selection and reaction optimization.

The primary reactivity of this molecule is dominated by its vicinal dibromide structure, making it a key precursor for the synthesis of the valuable trifluoroethoxy vinyl bromide intermediate (CF₃OCF=CFBr), which can be further functionalized. This guide will focus on the critical debromination step and subsequent potential transformations.

Troubleshooting & FAQs: From Debromination to Advanced Coupling

This section is designed in a question-and-answer format to directly address common experimental issues.

Part 1: Reductive Debromination to Trifluoroethoxy Vinyl Bromide

The conversion of the saturated dibromide to the vinyl bromide is the most fundamental and crucial transformation for this substrate.

Q1: What are the most reliable and commonly used methods for the single debromination of 1,2-Dibromotrifluoroethyl trifluoromethyl ether?

A1: The most established and cost-effective method for the reductive elimination of vicinal dibromides, including highly fluorinated ones, is the use of stoichiometric zinc metal . This reaction proceeds via an oxidative insertion of Zn(0) into a carbon-bromine bond, followed by elimination to form the alkene and zinc bromide (ZnBr₂).[1]

• Standard Conditions: Typically, activated zinc dust is used in a polar aprotic solvent like THF, DMF, or acetonitrile.

• Why Zinc? Zinc is effective due to the formation of a relatively stable organozinc intermediate.[1] It is also compatible with a wide range of functional groups, which is a significant advantage.[2] Other metals like magnesium can also effect this transformation, but zinc often provides a good balance of reactivity and safety.[1]

Q2: My zinc-mediated debromination is sluggish, gives low yields, or fails to initiate. What are the common causes and how can I troubleshoot this?

A2: This is a frequent issue, often related to the quality and activation of the zinc, as well as the reaction conditions.

Potential Cause	Troubleshooting Steps & Scientific Rationale
Inactive Zinc Surface	Zinc dust is often coated with a passivating layer of zinc oxide. This layer must be removed to initiate the reaction. Activation Protocol: Briefly wash the zinc dust with dilute HCl, followed by water, ethanol, and then ether before drying under vacuum. This acid wash removes the oxide layer, exposing the active metal surface.
Poor Solubility	The highly fluorinated substrate may have poor solubility in certain solvents, limiting its interaction with the solid zinc surface. Solution: Consider using a co-solvent. For reactions in water, a designer surfactant like TPGS-750-M can create nanomicelles to facilitate the reaction, offering a "greener" alternative.[2][3]
Slow Reaction Kinetics	The C-Br bonds are influenced by the strongly electron-withdrawing adjacent fluorine atoms and the trifluoromethyl ether group, potentially affecting reactivity. Solution: Gentle heating (40-60 °C) can often increase the reaction rate. Additionally, the inclusion of a chelating agent like tetramethylethylenediamine (TMEDA) can enhance the reactivity of the organozinc intermediate.[2] In some cases, adding a catalytic amount of zinc chloride can help activate the reaction.[4]

Q3: I am observing a complex mixture of products instead of the clean vinyl bromide. What are the likely side reactions?

A3: The main side reactions are typically over-reduction or substrate decomposition.

• Over-reduction: Highly active zinc (e.g., nano-sized zinc particles) can sometimes lead to the reduction of the second C-Br bond or even C-F bonds, resulting in a mixture of hydrodehalogenated products. If this is observed, switch to standard zinc dust and avoid overly harsh conditions.[2]

• Decomposition: The trifluoromethyl ether group is generally robust, but under forcing conditions or in the presence of strong Lewis acids/bases, decomposition pathways can open up. Ensure your reagents are clean and conditions are not overly aggressive.

Q4: Are there milder, catalytic alternatives to stoichiometric zinc for this debromination?

A4: Yes, modern synthetic methods offer catalytic alternatives that can be advantageous for sensitive substrates or for achieving higher selectivity. Visible-light photoredox catalysis is an excellent option.

• Mechanism: This method uses a photocatalyst, such as Ru(bpy)₃Cl₂, which, upon irradiation with visible light, can reduce the dibromide via single-electron transfer (SET) from a sacrificial electron donor.[5] This process generates radical intermediates that lead to the formation of the alkene.

• Advantages: These reactions are often performed at room temperature and under neutral conditions, which can improve functional group tolerance and selectivity compared to metal-mediated reductions.

Part 2: Advanced Catalytic Transformations

Once the vinyl bromide is formed, or even from the starting material, more complex catalytic reactions can be envisioned.

Q5: Can I achieve selective C-Br activation for cross-coupling directly from the dibromide starting material?

A5: Achieving selective mono-activation of a vicinal dibromide is challenging but potentially feasible using carefully controlled palladium or copper catalysis. The C-Br bond on the carbon bearing the trifluoromethyl ether group (CF(Br)) is electronically different from the one on the difluoro carbon (CF₂Br). This difference could be exploited.

• Palladium Catalysis: Palladium catalysts are renowned for their ability to activate C-Br bonds. A judicious choice of ligand (e.g., bulky, electron-rich phosphines) and a mild base might allow for oxidative addition into one C-Br bond, which could then be intercepted by a coupling partner in a Suzuki, Sonogashira, or similar reaction. The challenge lies in preventing the second elimination or further reaction.

• Copper Catalysis: Copper-catalyzed systems are also highly effective for reactions involving fluorinated substrates.[6] They often proceed through different mechanisms than palladium and could offer a complementary approach to selective C-Br activation.

Q6: I have successfully synthesized the trifluoroethoxy vinyl bromide intermediate. What catalyst systems are recommended for subsequent cross-coupling reactions?

A6: The trifluoroethoxy vinyl bromide is an excellent substrate for palladium-catalyzed cross-coupling reactions. The presence of fluorine atoms can significantly influence reactivity.

• Suzuki-Miyaura Coupling (C-C bond formation): For coupling with boronic acids, a palladium catalyst with a phosphine ligand is standard. Given the fluorinated nature of the substrate, electron-rich and bulky ligands like tBuBrettPhos have shown excellent performance in related C-O couplings of fluorinated alcohols and may be effective here.[7][8]

• Heck Coupling (C-C bond formation): Coupling with alkenes is also a powerful tool. Standard Pd(OAc)₂ or PdCl₂(PPh₃)₂ systems can be a good starting point.

• C-N and C-O Coupling (Buchwald-Hartwig type): For creating C-N or C-O bonds, specialized palladium pre-catalysts and ligands are essential. The choice of base (e.g., Cs₂CO₃, K₃PO₄) is also critical and can significantly impact yield and selectivity.[7]

Visualizing the Chemistry

Reaction Pathway Diagram

The following diagram illustrates the primary transformation of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to the versatile vinyl bromide intermediate.

Caption: Primary reaction pathway for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Catalyst Selection Workflow

This decision tree provides a logical workflow for selecting the appropriate catalyst system based on the desired transformation.

Caption: Decision workflow for catalyst selection.

Experimental Protocol Example

Protocol 1: Zinc-Mediated Debromination of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

This protocol is a general guideline and may require optimization.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• Zinc dust, activated (see Troubleshooting Q2)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas supply

• Standard laboratory glassware (flame-dried)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and an argon/nitrogen inlet, add activated zinc dust (1.5 equivalents).

• Solvent Addition: Add anhydrous DMF to the flask via syringe to create a stirrable slurry.

• Substrate Addition: Dissolve 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirring zinc slurry at room temperature.

• Reaction: After the addition is complete, gently heat the reaction mixture to 50 °C. Monitor the reaction progress by GC-MS or ¹⁹F NMR. The reaction is typically complete within 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding 1 M HCl. Filter the mixture through a pad of celite to remove unreacted zinc and zinc salts, washing with diethyl ether.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to yield the desired trifluoroethoxy vinyl bromide.

References

• Scott, J. S., et al. (2020). Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Organic Letters. Available at: [Link]

• Scott, J. S., et al. (2020). Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. Vertex AI Search.
• Effect of fluorine on palladium-catalyzed cross-coupling reactions of aryl bromides with trifluoromethyl aryl ketones via difluo. RSC Publishing.

• Zhao, S., et al. (2023). Visible-Light-Induced Intermolecular Trifluoromethyl Heteroarylation of Vinyl Ethers for the Syntheses of β-Trifluoromethyl Alkyl Thiochromones. The Journal of Organic Chemistry. Available at: [Link]

• Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s. National Institutes of Health.
• Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters.

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• Trifluoromethyl trifluorovinyl Ether in Pharmaceutical Synthesis: A Key Intermediate.

• Dehalogenation of Functionalized Alkyl Halides in Water at Room Temperature. PMC. Available at: [Link]

• Miller, W. T. (1958). Process for zinc chloride activating a dehalogenation reaction. Google Patents.

• Palladium Catalyzed C–H Fluorination: A Reaction Years in the Making. Nature. Available at: [Link]

• Copper-Catalyzed Difluoroalkylation Reaction. MDPI. Available at: [Link]

• Dehalogenation of vicinal dihalides. Chemistry Stack Exchange. Available at: [Link]

• Reductive Dehalogenation of Arylhalides and Alkylhalides with Zinc in THF Saturated Aqueous Ammonium Chloride. ResearchGate. Available at: [Link]

• Dehalogenation of functionalized alkyl halides in water at room temperature. Green Chemistry (RSC Publishing). Available at: [Link]

• Maji, T., et al. (2011). Visible-light photoredox catalysis: dehalogenation of vicinal dibromo-, α-halo-, and α,α-dibromocarbonyl compounds. Journal of Organic Chemistry. Available at: [Link]

• Alkenes preparation: Debromination of Vicinal Dibromides. YouTube. Available at: [Link]

• Computational Study of a Copper-Catalyzed Synthesis of Fluoroalcohols from Alkylboranes and Ketones. PMC. Available at: [Link]

• Wu, X., et al. (2018). Enantioselective, Catalytic Vicinal Difluorination of Alkenes. Angewandte Chemie International Edition. Available at: [Link]

• Reaction of meso-1, 2 -dibromo -1,2 -diphenylethane (stilbene dibromide) ... Filo. Available at: [Link]

• Copper Cross-coupling by a Noncanonical Mechanism with Prof. Connor Delaney. YouTube. Available at: [Link]

• Gilmour, R., et al. (2017). Deconstructing the Catalytic, Vicinal Difluorination of Alkenes: HF-Free Synthesis and Structural Study of p-TolIF2. Journal of Organic Chemistry. Available at: [Link]

• LON-CAPA Sn2. Available at: [Link]

• NS14. Stereochem in Elimination. Chemistry LibreTexts. Available at: [Link]

• Copper-Catalyzed Alkynylboration of Alkenes with Diboron Reagents and Bromoalkynes. ResearchGate. Available at: [Link]

• Copper‐Catalyzed Difluoroalkylation‐Thiolation of Alkenes Promoted by Na 2 S 2 O 5. Semantic Scholar. Available at: [Link]

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• 2. Dehalogenation of Functionalized Alkyl Halides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dehalogenation of functionalized alkyl halides in water at room temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. US2848505A - Process for zinc chloride activating a dehalogenation reaction - Google Patents [patents.google.com]
• 5. Visible-light photoredox catalysis: dehalogenation of vicinal dibromo-, α-halo-, and α,α-dibromocarbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Exothermic Reactions in the Synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Welcome to the technical support guide for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. This resource is designed for researchers, chemists, and drug development professionals to safely and efficiently manage the highly exothermic nature of the key bromination step. Our focus is on providing practical, field-proven insights grounded in chemical principles to ensure both the integrity of your experiment and the safety of your laboratory personnel.

Section 1: Understanding the Core Hazard – The Reaction Exotherm

The synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is most commonly achieved via the direct electrophilic addition of molecular bromine (Br₂) across the double bond of Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂).[1] While synthetically straightforward, this reaction is characterized by a significant and rapid release of heat (a strong exotherm).

Why is this reaction so exothermic? The underlying cause is thermodynamic. The reaction involves the breaking of one π-bond in the alkene and one σ-bond in the bromine molecule. Concurrently, two new, significantly more stable carbon-bromine (C-Br) σ-bonds are formed. The net energy difference is released as heat. Failure to manage this heat can lead to a thermal runaway, a dangerous situation where the reaction rate increases uncontrollably, potentially causing solvent to boil violently, pressure to build in the vessel, and the release of toxic materials.[2][3]

The logical progression of this hazard is illustrated below.

Caption: Logical pathway illustrating the risk of thermal runaway.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format.

Question 1: The internal temperature is rising rapidly and uncontrollably after I started adding bromine, even with the cooling bath. What should I do?

This is a critical sign of an impending thermal runaway. Your immediate goal is to remove heat faster than it is being generated.

Answer: Execute the following emergency stop procedure IMMEDIATELY:

• Stop Reagent Addition: Immediately cease the addition of bromine.

• Enhance Cooling: If using an ice bath, add more ice and a salt (e.g., NaCl, CaCl₂) to lower its temperature. If using a cryostat, set it to its lowest possible temperature.

• Increase Stirring: Maximize the stirring rate to improve heat transfer to the vessel walls and cooling medium.

• Add Cold Solvent (If Safe): If you have a pre-chilled, inert solvent available, adding it can help absorb heat. Caution: Only do this if you are certain the solvent is compatible and will not react.

• Prepare for Quenching: If the temperature continues to rise, be prepared to quench the reaction by pouring it into a large volume of a cold quenching solution, such as aqueous sodium thiosulfate. This should be a last resort and performed behind a blast shield.

Question 2: My reaction is complete, but the product mixture is a distinct yellow or brown color. What causes this and how do I fix it?

Answer: The color is almost certainly due to the presence of unreacted bromine. Bromine is a volatile and highly colored substance that can be difficult to remove completely by solvent evaporation alone.

Solution: Quenching and Washing. After the reaction is complete (as determined by monitoring, e.g., TLC or GC), the excess bromine must be chemically neutralized.

• Primary Method: Add a saturated aqueous solution of a reducing agent, such as sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃), dropwise to the reaction mixture until the color disappears. The mixture should be stirred vigorously during this process.

• Workup: Following the quench, proceed with a standard liquid-liquid extraction. The organic layer should be washed with brine and dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄) before solvent removal.

Question 3: My isolated yield is significantly lower than expected. What are the likely causes?

Answer: Low yield can stem from several factors. A systematic review of your procedure is necessary.

Potential Cause	Recommended Action & Explanation
Loss of Bromine	Check: Was the reaction vessel properly sealed? Explanation: Bromine is volatile (boiling point ~59 °C). If the reaction temperature rises or the vessel is not well-sealed, significant amounts of bromine can be lost to evaporation, leaving the vinyl ether starting material unreacted. Use a reflux condenser, even with a cooling bath, to prevent vapor loss.
Incomplete Reaction	Check: Was the reaction time sufficient? Was the temperature too low? Explanation: While cooling is critical for safety, excessively low temperatures can slow the reaction rate to a crawl. Maintain the temperature within a controlled, low-positive range (e.g., 0-5 °C) to balance safety and reaction kinetics. Monitor the reaction's completion before workup.
Side Reactions	Check: Were reagents pure? Were anhydrous conditions maintained? Explanation: Impurities in the starting material or solvent can lead to undesired side reactions. Water, for instance, can react with bromine to form HBr and HOBr, which can lead to byproducts.
Mechanical Losses	Check: Were there issues during the workup? Explanation: The product is volatile. Avoid overly aggressive solvent removal (high vacuum or high temperature). Ensure phase separation during extraction was clean to avoid losing product in the aqueous layer.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the ideal reaction temperature for this bromination? A: A temperature range of 0 °C to 5 °C is generally recommended. This is low enough to effectively manage the exotherm but warm enough to allow the reaction to proceed at a reasonable rate. Sub-zero temperatures may be used but can significantly slow the reaction. Never allow the reaction to proceed at room temperature without extremely slow, controlled addition and diligent monitoring.

Q2: How do I choose an appropriate solvent? A: The ideal solvent should be inert to bromine and the reaction conditions, have a low freezing point, and a reasonable boiling point to facilitate removal.

• Good Choices: Dichloromethane (DCM), Carbon Tetrachloride (CCl₄ - use with caution due to toxicity), or fluorinated solvents.

• Poor Choices: Alcohols or amines (will react with bromine), ethers like THF (can form peroxides and may be reactive), and water (leads to side products).

Q3: What are the best practices for adding bromine to control the exotherm? A: Controlled addition is the most critical safety parameter.[3]

• Use an Addition Funnel: For batch reactions, add the bromine dropwise from an addition funnel. This allows for precise control over the addition rate.

• Dilute the Bromine: Adding the bromine as a solution in the reaction solvent can help to better moderate the reaction.

• Monitor the Temperature: The addition rate should be dictated by the internal temperature. If the temperature begins to rise towards the upper limit of your set range, slow or stop the addition until it stabilizes.

Q4: Are there safer, more advanced methods for this synthesis? A: Yes. Continuous flow chemistry is an inherently safer technology for managing highly exothermic reactions.[4] By pumping the reactants through a small, temperature-controlled reactor, the reaction volume at any given moment is minimal. This provides superior heat transfer and virtually eliminates the risk of a thermal runaway, making it an ideal choice for industrial-scale production or for laboratories looking to enhance safety.[4][5]

Q5: What specific PPE is required when handling molecular bromine? A: Bromine is highly corrosive and toxic.[6][7] All work must be conducted in a certified chemical fume hood.[6]

• Eye Protection: Chemical splash goggles AND a face shield are mandatory.

• Hand Protection: Use heavy-duty, chemically resistant gloves (e.g., butyl rubber or Viton™). Standard nitrile gloves offer insufficient protection and should not be used for handling liquid bromine directly.[8]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are required. Ensure an emergency safety shower and eyewash are immediately accessible.

Section 4: Protocol: Batch Synthesis Workflow

This protocol outlines a standard lab-scale procedure with integrated safety controls.

Caption: Standard workflow for the batch synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

References

• Trifluoromethyl trifluorovinyl ether Safety D
• 1,2-DIBROMOTRIFLUOROETHYL TRIFLUOROMETHYL ETHER Synthesis.ChemicalBook.
• Recent advances in the synthesis of trifluoromethyl ethers through the direct O-trifluoromethylation of alcohols. (2024). Chemical Review and Letters.
• Bromin

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). Beilstein Journal of Organic Chemistry.[Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). Molecules.[Link]

• Standard Operating Procedure: Bromine.

• Handling liquid bromine and preparing bromine water. Royal Society of Chemistry Education.[Link]

• Standard Operating Procedure: Bromine. University of Missouri.[Link]

• Handling Reaction Exotherms – A Continuous Approach.Chemical Industry Journal.
• Managing exothermic reactions in 5-Fluoroisoquinoline synthesis.BenchChem.
• 1,2-Dibromotrifluoroethyl trifluoromethyl ether Safety D

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• 2. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]

Technical Support Center: Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

Welcome to the technical support center for the synthesis of 1,2-dibromotrifluoroethyl trifluoromethyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding this synthesis. The information herein is curated to ensure scientific integrity and is based on established principles of organic chemistry and field-proven insights.

Introduction

The synthesis of 1,2-dibromotrifluoroethyl trifluoromethyl ether is a niche but important reaction, often utilized to create building blocks in medicinal chemistry and materials science. The target molecule is typically synthesized via the electrophilic addition of bromine (Br₂) across the double bond of trifluoromethyl trifluorovinyl ether. While seemingly straightforward, the electron-withdrawing nature of the fluorine atoms can render the alkene less reactive than its hydrocarbon counterparts, and the unique properties of fluorinated compounds can present challenges during work-up and purification. This guide will address these potential issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 1,2-dibromotrifluoroethyl trifluoromethyl ether?

A1: The most prevalent and direct method is the addition of elemental bromine (Br₂) to trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂).[1] This reaction is an example of electrophilic halogenation of an alkene.

Q2: What are the primary safety concerns associated with this synthesis?

A2: The primary hazards stem from the reactants and the product.

• Bromine (Br₂): Is highly toxic, corrosive, and volatile. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, splash goggles, and a face shield.

• Trifluoromethyl trifluorovinyl ether: Is a volatile, flammable gas.[2][3] It should be handled in a closed system or a well-ventilated area, away from ignition sources.

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether: Is a skin and eye irritant and may cause respiratory irritation.[4] Standard PPE should be worn when handling the product.

Q3: Why is my reaction so slow compared to the bromination of non-fluorinated alkenes?

A3: The trifluoromethyl and trifluoromethoxy groups are strongly electron-withdrawing. This significantly reduces the electron density of the carbon-carbon double bond, making it less nucleophilic and therefore less reactive towards electrophiles like bromine. Consequently, the reaction may require longer reaction times or slightly elevated temperatures compared to the bromination of simple alkenes.

Representative Experimental Protocol

Materials:

• Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂)

• Bromine (Br₂)

• Inert solvent (e.g., carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂))

• Aqueous sodium thiosulfate solution (Na₂S₂O₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser (with a drying tube), dissolve trifluoromethyl trifluorovinyl ether in an inert solvent (e.g., CCl₄) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath.

• Addition of Bromine: Slowly add a solution of bromine in the same inert solvent to the stirred solution of the alkene via the dropping funnel. The characteristic reddish-brown color of bromine should disappear as it reacts. Maintain the temperature at 0-5 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The reaction progress can be monitored by the disappearance of the bromine color. If the color persists, it may indicate the completion of the reaction or a stalled reaction.

• Work-up: Once the reaction is complete, quench any unreacted bromine by adding a saturated aqueous solution of sodium thiosulfate until the organic layer is colorless. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and then brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product is then purified, typically by fractional distillation under reduced pressure, to yield pure 1,2-dibromotrifluoroethyl trifluoromethyl ether.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction does not initiate (bromine color persists)	1. Low reactivity of the fluorinated alkene. 2. Impure starting materials.	1a. Allow the reaction to stir at room temperature for an extended period (24-48 hours). 1b. Gently warm the reaction mixture (e.g., to 40 °C), but be cautious of bromine's volatility. 2. Ensure the trifluoromethyl trifluorovinyl ether is of high purity and free of inhibitors.
Low Yield of Product	1. Incomplete reaction. 2. Loss of volatile product during work-up. 3. Side reactions.	1. See solutions for "Reaction does not initiate." 2. Use a cooled rotary evaporator trap and avoid high vacuum or excessive heating during solvent removal. 3. While significant side reactions are not commonly reported for this type of addition, ensure the reaction is protected from light to prevent radical side reactions.
Product is contaminated with starting material	1. Incomplete reaction. 2. Insufficient bromine used.	1. Increase reaction time or gently warm the mixture. 2. Add a slight excess of bromine (e.g., 1.05-1.1 equivalents) and ensure it is added slowly to the reaction mixture.
Difficulties in Purification	1. Similar boiling points of product and impurities. 2. Thermal decomposition of the product.	1. Use a longer distillation column for better separation during fractional distillation. 2. Perform distillation under a high vacuum to lower the boiling point and minimize thermal stress on the molecule.
Formation of an aqueous emulsion during work-up	Presence of fluorinated compounds can sometimes lead to emulsification.	Add a small amount of brine to the separatory funnel to help break the emulsion.

Visualizing the Process

Reaction Workflow

The following diagram illustrates the key steps in the synthesis and purification of 1,2-dibromotrifluoroethyl trifluoromethyl ether.

Figure 1. Experimental workflow for the synthesis of 1,2-dibromotrifluoroethyl trifluoromethyl ether.

Troubleshooting Logic

This diagram outlines a decision-making process for addressing common issues during the synthesis.

Figure 2. Troubleshooting decision tree for the synthesis.

References

• Moghimi, A., Vojdani, M., Banan, A. R., Mollaei, A., Mahmoodian, M., & Moosavi, S. M. (2015). Reinvestigation of the Two-step Synthesis of Sevoflurane. Iranian journal of pharmaceutical research : IJPR, 14(3), 733–738. [Link]

• Master Organic Chemistry. (2013, March 15). Bromination of Alkenes - The Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Halogen addition reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Alkenes with Halogens. Retrieved from [Link]

• LookChem. (n.d.). Cas 1187-93-5,Trifluoromethyl trifluorovinyl ether. Retrieved from [Link]

• YouTube. (2012, October 17). Organic Chemistry: Testing for alkenes using bromine water. Retrieved from [Link]

• YouTube. (2021, January 2). Stereochemistry of bromine addition. Retrieved from [Link]

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• 4. espwaterproducts.com [espwaterproducts.com]

Reference Data & Comparative Studies

A Comparative Study of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether and Other Brominated Ethers: A Guide for Researchers and Drug Development Professionals

In the landscape of modern organic synthesis and medicinal chemistry, halogenated compounds, particularly brominated ethers, serve as versatile building blocks and key intermediates.[1] Their unique reactivity profiles, governed by the nature of the carbon-bromine bond, allow for a diverse range of chemical transformations. This guide provides an in-depth comparative analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a highly fluorinated dibrominated ether, with other relevant classes of brominated ethers. By examining their structural attributes, reactivity, thermal stability, and potential applications, this document aims to equip researchers, scientists, and drug development professionals with the critical knowledge to make informed decisions in their synthetic endeavors.

Introduction to Brominated Ethers in Synthesis and Medicine

Brominated organic compounds are fundamental reagents in the synthesis of a wide array of pharmaceuticals and fine chemicals.[1] The carbon-bromine bond, with its moderate bond dissociation energy and good leaving group ability, provides a reactive handle for introducing various functional groups through nucleophilic substitution, cross-coupling reactions, and organometallic chemistry.[2][3] In medicinal chemistry, the incorporation of bromine atoms can modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets through halogen bonding.[4][5]

This guide focuses on a comparative evaluation of three distinct types of brominated ethers:

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: A vicinal dibromide with a high degree of fluorination.

• 1-Bromo-2-ethoxyethane: A simple, monofunctional bromoalkyl ether.

• Polybrominated Diphenyl Ethers (PBDEs): A class of aromatic ethers with multiple bromine substituents, widely known for their use as flame retardants but also of interest for their unique chemical properties.[6][7][8]

Physicochemical Properties: A Comparative Overview

A fundamental understanding of the physicochemical properties of these ethers is crucial for predicting their behavior in chemical reactions and biological systems.

Property	1,2-Dibromotrifluoroethyl Trifluoromethyl Ether	1-Bromo-2-ethoxyethane	Representative PBDE (e.g., BDE-47)
CAS Number	2356-57-2[9]	592-55-2[10][11]	5436-43-1
Molecular Formula	C3Br2F6O[1]	C4H9BrO[10][11][12]	C12H6Br4O
Molecular Weight	325.83 g/mol [1]	153.02 g/mol [12][13]	485.79 g/mol
Appearance	Not specified (likely a liquid)	Colorless to brown liquid[13]	Solid
Boiling Point	Not specified	125-127 °C[13]	>300 °C (decomposes)
Key Structural Features	Vicinal dibromide, extensive fluorination	Primary alkyl bromide, ether linkage	Multiple bromine atoms on aromatic rings

Synthesis of Brominated Ethers

The synthetic accessibility of these compounds is a key consideration for their practical application.

Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

This highly fluorinated ether can be synthesized from trifluoromethyl trifluorovinyl ether. The addition of bromine across the double bond of the vinyl ether would yield the target molecule. This reaction is a classic example of electrophilic addition to an alkene.

Caption: Synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Synthesis of 1-Bromo-2-ethoxyethane

This simple bromoether is typically prepared from 2-ethoxyethanol by reaction with a brominating agent such as phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).

Synthesis of Polybrominated Diphenyl Ethers (PBDEs)

The synthesis of specific PBDE congeners for research purposes often involves the coupling of a bromophenol with a symmetrically brominated diphenyliodonium salt.[14][15][16] This method allows for precise control over the number and position of the bromine atoms.

Comparative Reactivity

The reactivity of these brominated ethers is largely dictated by the nature of the carbon-bromine bond and the influence of adjacent functional groups.

Nucleophilic Substitution Reactions

The C-Br bond in brominated ethers is susceptible to nucleophilic attack, making these compounds valuable alkylating agents.[2]

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: The presence of two bromine atoms offers the potential for sequential substitution reactions. The strong electron-withdrawing effect of the trifluoromethyl and trifluoroethyl groups is expected to make the carbon atoms attached to the bromines highly electrophilic and thus reactive towards nucleophiles. However, steric hindrance from the bulky fluorine atoms might influence the reaction rate. The reactivity is likely to follow an Sₙ2 mechanism for primary and secondary-like carbons.[3][17][18]

• 1-Bromo-2-ethoxyethane: As a primary alkyl bromide, it readily undergoes Sₙ2 reactions with a wide range of nucleophiles.[2][3][17][18] The ether oxygen may have a modest influence on the reaction rate through inductive effects.

• Polybrominated Diphenyl Ethers (PBDEs): The C-Br bonds on the aromatic rings are generally unreactive towards traditional Sₙ2 reactions. Nucleophilic aromatic substitution (SₙAr) can occur under harsh conditions or if the ring is activated by strong electron-withdrawing groups.

Caption: Generalized workflow for Sₙ2 nucleophilic substitution.

Grignard Reagent Formation

The formation of a Grignard reagent is a common transformation for alkyl and aryl bromides, converting the electrophilic carbon into a nucleophilic one.

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: The formation of a Grignard reagent from this vicinal dibromide could be challenging. The presence of the second bromine atom on an adjacent carbon could lead to elimination reactions upon attempted Grignard formation, yielding a fluorinated alkene. Furthermore, the electron-withdrawing fluorine atoms may deactivate the C-Br bond towards magnesium insertion.

• 1-Bromo-2-ethoxyethane: This primary alkyl bromide should readily form a Grignard reagent upon reaction with magnesium metal in an ethereal solvent.[19][20][21] The resulting organometallic compound would be a useful nucleophile in organic synthesis.

• Polybrominated Diphenyl Ethers (PBDEs): Grignard reagents can be formed from aryl bromides, although the reaction may require activation of the magnesium.[9] The reactivity would depend on the position of the bromine atom on the aromatic ring.

Radical Reactions

The C-Br bond can undergo homolytic cleavage under thermal or photochemical conditions to generate carbon-centered radicals.

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: The relatively weak C-Br bonds are expected to be susceptible to radical debromination. This property could be exploited in radical-mediated cyclization or addition reactions.

• 1-Bromo-2-ethoxyethane: Radical reactions are possible but may be less facile compared to the dibrominated analogue due to the presence of only one C-Br bond.

• Polybrominated Diphenyl Ethers (PBDEs): PBDEs are known to undergo photolytic and microbial debromination, proceeding through radical intermediates.[22] This process is a significant environmental degradation pathway for these compounds.

Thermal Stability and Decomposition

The thermal stability of halogenated compounds is a critical factor in their application, particularly in high-temperature processes or as flame retardants.

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: The presence of numerous C-F bonds, which are exceptionally strong, would contribute to the overall thermal stability of the molecule. However, the C-Br bonds are significantly weaker and would be the initial sites of thermal decomposition. Pyrolysis would likely lead to the elimination of bromine radicals, a key step in the mechanism of many flame retardants.[23]

• 1-Bromo-2-ethoxyethane: This compound is less thermally stable than its highly fluorinated counterpart. Decomposition would likely proceed via elimination of HBr or homolytic cleavage of the C-Br bond.

• Polybrominated Diphenyl Ethers (PBDEs): The thermal decomposition of PBDEs is well-studied and involves the sequential loss of bromine atoms.[24] At very high temperatures, these compounds can form toxic polybrominated dibenzofurans and dibenzodioxins.

The decomposition of fluorinated ethers can be catalyzed by metals, proceeding via defluorination at relatively low temperatures.[25][26] Thermal degradation of fluoropolymers can produce a variety of fluorinated decomposition products, including carboxylic acids.[27]

Potential Applications in Research and Development

The unique combination of functional groups in these brominated ethers suggests a range of potential applications.

• 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether:

  • Fluorinated Building Block: The trifluoromethyl and trifluoroethyl groups are valuable moieties in medicinal chemistry, often enhancing metabolic stability and lipophilicity.[24] This compound could serve as a precursor for introducing these groups into more complex molecules.

  • Precursor to Fluorinated Alkenes: Elimination of bromine could provide access to highly functionalized fluorinated alkenes, which are versatile intermediates in organic synthesis.

  • Flame Retardant Research: Its structure suggests potential as a novel flame retardant, and its study could provide insights into the structure-activity relationships of halogenated fire suppressants.

• 1-Bromo-2-ethoxyethane:

  • Alkylation Agent: It is a straightforward reagent for introducing the 2-ethoxyethyl group, which can be found in various pharmaceutical and agrochemical compounds.[28]

  • Protecting Group Chemistry: The 2-ethoxyethyl group can potentially be used as a protecting group for alcohols or other functional groups.

• Polybrominated Diphenyl Ethers (PBDEs):

  • Scaffolds for Medicinal Chemistry: The diphenyl ether core is a common scaffold in drug discovery. Derivatization of the bromine atoms through cross-coupling reactions could lead to libraries of compounds for biological screening.[7]

  • Materials Science: The aromatic and brominated nature of PBDEs makes them interesting for applications in materials science, beyond their use as flame retardants.

Experimental Protocols for Comparative Analysis

To provide a framework for direct comparison, the following experimental protocols are proposed.

Protocol for Comparative Nucleophilic Substitution Reactivity

This experiment aims to compare the relative rates of reaction of the three classes of brominated ethers with a common nucleophile.

Objective: To determine the pseudo-first-order rate constants for the reaction of each brominated ether with sodium thiophenoxide.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• 1-Bromo-2-ethoxyethane

• A representative PBDE congener (e.g., 2-bromodiphenyl ether)

• Sodium thiophenoxide

• Anhydrous N,N-dimethylformamide (DMF)

• Internal standard (e.g., dodecane)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Prepare stock solutions of each brominated ether (0.1 M) and sodium thiophenoxide (1.0 M) in anhydrous DMF.

• In a series of reaction vials, add the brominated ether stock solution and the internal standard.

• Equilibrate the vials to the desired reaction temperature (e.g., 50 °C).

• Initiate the reaction by adding the sodium thiophenoxide stock solution to each vial.

• At timed intervals, withdraw an aliquot from each vial and quench the reaction by adding it to a vial containing dilute hydrochloric acid and an extraction solvent (e.g., diethyl ether).

• Analyze the organic layer of each quenched sample by GC-FID to determine the concentration of the remaining brominated ether.

• Plot the natural logarithm of the concentration of the brominated ether versus time. The negative of the slope of this line will give the pseudo-first-order rate constant.

Protocol for Comparative Thermal Stability using Thermogravimetric Analysis (TGA)

This experiment will determine the onset of decomposition and the thermal degradation profile for each brominated ether.

Objective: To measure the weight loss of each brominated ether as a function of temperature.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• 1-Bromo-2-ethoxyethane

• A representative PBDE congener

• Thermogravimetric analyzer (TGA)

Procedure:

• Place a small, accurately weighed sample (5-10 mg) of the brominated ether into a TGA crucible.

• Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the weight of the sample as a function of temperature.

• The onset of decomposition is determined as the temperature at which a significant weight loss begins. The TGA curve will also provide information on the number of decomposition steps and the amount of residue remaining at high temperatures.

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A Comparative Guide to the Structural Validation of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether via Single-Crystal X-ray Crystallography

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is non-negotiable. It is the bedrock upon which structure-activity relationships (SAR) are built, and it governs the molecule's interactions with biological targets. This is particularly true for halogenated compounds, where the subtle interplay of electrostatic and dispersion forces, including the increasingly appreciated halogen bond, can dictate binding affinity and specificity. Here, we present an in-depth technical guide on validating the structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a compound of interest in medicinal chemistry due to its unique electronic and lipophilic properties.

This guide is not a rigid protocol but a dynamic framework. We will explore the nuances of handling a potentially volatile, low-melting-point compound and compare different experimental approaches, from in-situ crystallization to the use of high-intensity synchrotron radiation. The causality behind each experimental choice will be elucidated, ensuring a self-validating system of protocols.

The Challenge of Crystallizing Volatile Halogenated Ethers

1,2-Dibromotrifluoroethyl trifluoromethyl ether is expected to be a volatile liquid or a low-melting-point solid at room temperature. This presents a significant challenge for traditional crystallization techniques which often rely on slow evaporation or cooling of saturated solutions.[1][2][3] For such compounds, specialized in-situ crystallization methods are paramount. These techniques involve growing a single crystal directly on the goniometer head of the diffractometer at cryogenic temperatures.

An alternative approach for highly volatile compounds that prove impossible to crystallize is gas-phase X-ray diffraction.[4][5][6][7][8] This technique, often employing X-ray free-electron lasers (XFELs), provides structural information from ensembles of aligned gas-phase molecules.[5] However, it is a highly specialized and less accessible method compared to single-crystal X-ray diffraction.

Experimental Workflow: A Step-by-Step Guide to Structural Validation

The following workflow is designed to provide a robust and reproducible method for the structural determination of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Caption: A flowchart illustrating the key stages in the structural validation of 1,2-Dibromotrifluoroethyl trifluoromethyl ether via X-ray crystallography.

Part 1: In-situ Crystallization

The method of choice for a low-melting-point compound is in-situ crystallization.[9] This technique allows for the growth of a single crystal directly in the X-ray beam, obviating the need to handle a delicate, and possibly unstable, crystal at ambient temperatures.

Protocol:

• Sample Preparation: A small amount of liquid 1,2-Dibromotrifluoroethyl trifluoromethyl ether is introduced into a thin-walled glass capillary (0.2-0.3 mm diameter). The capillary is then flame-sealed at both ends.

• Mounting: The capillary is mounted on the goniometer head of the single-crystal X-ray diffractometer.

• Cooling: The sample is rapidly cooled to a temperature well below its expected melting point (e.g., 100 K) using a cryogenic nitrogen stream. This results in the formation of a microcrystalline powder.

• Zone Melting: The temperature is then raised to just below the melting point of the compound (e.g., approximately 15 K below). A focused heat source, such as an infrared laser or a heated air stream, is used to create a small molten zone in the capillary.

• Crystal Growth: The molten zone is slowly moved along the length of the capillary. As the molten zone moves, a single crystal will hopefully grow from the recrystallizing solid behind it. This process may need to be repeated several times to obtain a crystal of suitable size and quality.

Part 2: Data Collection - The Synchrotron Advantage

For small and weakly diffracting crystals, which are often the outcome of in-situ crystallization, a synchrotron X-ray source is highly advantageous.[10][11][12][13] The high photon flux of a synchrotron beamline can significantly improve the signal-to-noise ratio, allowing for the collection of high-quality data from crystals that would be unsuitable for a conventional laboratory source.[11]

Protocol:

• Crystal Screening: Once a suitable single crystal is grown, a series of short-exposure diffraction images are collected to determine the unit cell parameters and assess the crystal quality.

• Data Collection Strategy: An optimal data collection strategy is calculated to ensure a complete dataset with high redundancy is collected.

• Full Data Collection: A full sphere of diffraction data is collected at a suitable wavelength. For a compound containing bromine, data collection at a wavelength that maximizes anomalous dispersion can aid in structure solution and absolute structure determination.

Part 3: Structure Solution and Refinement

Modern crystallographic software packages have made the process of structure solution and refinement highly automated.

Protocol:

• Data Integration and Scaling: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for experimental factors such as absorption and crystal decay.[14][15]

• Structure Solution: The structure is solved using direct methods or intrinsic phasing, as implemented in programs like SHELXT or Olex2.[16]

• Structure Refinement: The initial structural model is refined against the experimental data using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are placed in calculated positions and refined using a riding model.

Comparative Analysis: Validating the Structure

The final step in the process is a rigorous validation of the determined crystal structure. This is not merely a formality but a critical step to ensure the scientific integrity of the results.[17][18][19][20][21]

Internal Validation: The Crystallographic Data

The quality of the crystal structure is assessed by a number of metrics, which should be compared against established standards.

Parameter	Acceptable Value	Rationale
R1	< 0.05	A measure of the agreement between the observed and calculated structure factor amplitudes.
wR2	< 0.15	A weighted R-factor based on F², which is more sensitive to weaker reflections.
Goodness-of-Fit (GooF)	~ 1.0	Indicates that the model is a good fit to the data.
Residual Electron Density	< ±0.5 e⁻/ų	Large residual peaks may indicate missing or misplaced atoms, or disorder.

External Validation: Comparison with Known Structures

The Cambridge Structural Database (CSD) is an invaluable resource for validating the geometry and intermolecular interactions of a new crystal structure.[22][23][24] A search of the CSD for related halogenated ethers can provide a wealth of comparative data.[25][26]

Key Comparisons:

• Bond Lengths and Angles: The C-Br, C-F, and C-O bond lengths and angles in the determined structure should be compared with the average values for similar fragments in the CSD. Significant deviations may indicate an error in the model or an unusual electronic environment.

• Intermolecular Interactions: The crystal packing should be analyzed for the presence of halogen bonds (Br···O, Br···F, Br···Br).[24][25][26] The geometry of these interactions (distances and angles) can be compared with those observed in other halogenated compounds in the CSD.

Caption: A diagram illustrating the logical flow of internal and external validation for a crystal structure.

Data Reporting and Deposition

To ensure the transparency and reproducibility of the research, the crystallographic data should be reported in a standardized format. The Crystallographic Information File (CIF) is the standard format for reporting crystal structures.[27][28][29] Before submission for publication, the CIF should be checked for syntactical correctness and completeness using the checkCIF service provided by the International Union of Crystallography (IUCr).[30][31]

Finally, the atomic coordinates and related experimental data should be deposited in a public database, such as the Cambridge Structural Database (CSD), to make the data accessible to the wider scientific community.

Conclusion

The structural validation of a novel compound like 1,2-Dibromotrifluoroethyl trifluoromethyl ether is a multi-faceted process that requires careful experimental design and rigorous data analysis. For challenging low-melting-point compounds, in-situ crystallization coupled with data collection at a synchrotron source provides a powerful pathway to obtaining high-quality structural data. A thorough validation of the resulting structure, both internally through crystallographic metrics and externally through comparison with known structures in the CSD, is essential for ensuring the accuracy and reliability of the structural model. This detailed structural information is invaluable for understanding the chemical properties of the molecule and for guiding its future applications in drug discovery and materials science.

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• Validation of Experimental Crystal Structures (PDF). [Link]

• MX-Software - Diamond Light Source. [Link]

• Ultrafast X-ray diffraction in liquid, solution and gas: present status and future prospects. [Link]

• Small Molecule X-ray Crystallography | High-Resolution Structure Determination for Industry. [Link]

• (IUCr) Crystallographic software list. [Link]

• Gas-phase diffraction published in Phys. Rev. Lett. - Controlled Molecule Imaging. [Link]

• Crystallization from the Melt. [Link]

• Validation and Checking of CIF's. [Link]

• Facilities for small-molecule crystallography at synchrotron sources. [Link]

• The Halogen Bond to Ethers - Prototypic Molecules and Experimental Electron Density. [Link]

• Chemical structures of the halogenated ethers used as guests (above);... - ResearchGate. [Link]

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• Radiation damage in small-molecule crystallography: fact not fiction. [Link]

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• The Largest Curated Crystal Structure Database. [Link]

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A Comparative Guide to the Performance of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether in Radical Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the strategic introduction of fluorinated motifs is a cornerstone of molecular design, imparting unique physicochemical properties that are highly sought after in pharmaceuticals, agrochemicals, and materials science. Among the array of reagents available for this purpose, 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF3OCFBrCF2Br) emerges as a versatile, yet not widely canvassed, precursor for the introduction of the trifluoromethoxyethyl group. This guide provides an in-depth performance comparison of this reagent in a key transformation—the radical addition to unsaturated systems—benchmarked against contemporary alternatives, supported by experimental data and mechanistic insights.

Physicochemical Properties and Reactivity Profile

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a polyhalogenated ether possessing two bromine atoms at adjacent positions. The presence of these bromine atoms, vicinal to a trifluoromethyl and a trifluoromethoxy group, significantly influences its reactivity. The C-Br bonds are susceptible to homolytic cleavage under thermal or photochemical conditions, leading to the formation of a carbon-centered radical. This radical intermediate is the key species that participates in subsequent addition reactions.

Property	Value
Chemical Formula	C3Br2F6O
Molecular Weight	325.83 g/mol
CAS Number	2356-57-2[1]
Appearance	Liquid (typical)
Key Reactive Site	Carbon-Bromine bonds

The trifluoromethoxy (-OCF3) group is a highly prized substituent in medicinal chemistry due to its high metabolic stability and lipophilicity, which can enhance the bioavailability and efficacy of drug candidates.[2] The ability of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to introduce a CF3OCF-CF2- moiety makes it a potentially valuable tool in drug discovery programs.

Performance in Radical Addition to Alkenes: A Case Study

A key application of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is its participation in radical addition reactions to alkenes. This reaction provides a direct route to constructing more complex fluorinated molecules.

The Benchmark Reaction: Addition to Ethylene

A foundational study demonstrates the utility of 1,2-Dibromotrifluoroethyl trifluoromethyl ether in the UV-initiated radical addition to ethylene. This reaction proceeds via a free-radical chain mechanism to yield 1-bromo-3,4,4-trifluoro-4-(trifluoromethoxy)butane.

Reaction Scheme:

This transformation serves as a benchmark for evaluating the efficiency and practicality of 1,2-Dibromotrifluoroethyl trifluoromethyl ether as a radical precursor.

Experimental Workflow: UV-Initiated Radical Addition

Caption: General workflow for the photochemical radical addition.

Mechanistic Considerations

The reaction proceeds through a classic radical chain mechanism:

• Initiation: UV light promotes the homolytic cleavage of one of the C-Br bonds in 1,2-Dibromotrifluoroethyl trifluoromethyl ether, generating a bromine radical and a trifluoromethoxyethyl radical.

• Propagation:

  • The trifluoromethoxyethyl radical adds to the double bond of the alkene, forming a new carbon-centered radical.

  • This new radical abstracts a bromine atom from another molecule of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, yielding the final product and regenerating the trifluoromethoxyethyl radical to continue the chain.

• Termination: Combination of any two radical species terminates the chain.

Radical Addition Mechanism

Caption: Simplified radical chain propagation cycle.

Comparative Performance Analysis

While direct, head-to-head comparative studies involving 1,2-Dibromotrifluoroethyl trifluoromethyl ether are scarce in the peer-reviewed literature, we can infer its performance by comparing the reaction class it belongs to with alternative synthetic strategies for achieving similar transformations (i.e., bromo-fluoroalkylation of alkenes).

Method	Reagent(s)	Conditions	Advantages	Disadvantages
UV-Initiated Radical Addition	1,2-Dibromotrifluoroethyl trifluoromethyl ether	UV irradiation	Atom-economical (in principle), direct introduction of a complex fluorinated moiety.	Requires specialized photochemical equipment, potential for side reactions, limited published data on substrate scope and yields.
Photoredox/Copper Catalysis	Fluoroalkyl bromides, photocatalyst (e.g., Ir(ppy)3), copper catalyst	Visible light	Milder reaction conditions, broader substrate scope, often higher yields and selectivity.[3]	Requires expensive catalysts, more complex reaction setup.
Thermal Radical Addition	Polyhalogenated alkanes, radical initiator (e.g., AIBN, peroxides)	Elevated temperatures	Avoids photochemical equipment, well-established methodology.	May require high temperatures, potential for thermal decomposition of substrates and products.
Atom Transfer Radical Addition (ATRA)	Fluoroalkyl halides, transition metal catalyst (e.g., Cu, Fe)	Varies (thermal or photochemical)	Good control over polymerization, can be highly efficient.[4]	Catalyst can contaminate the product, may require specific ligands.

Expert Insights: The primary advantage of using a reagent like 1,2-Dibromotrifluoroethyl trifluoromethyl ether lies in its potential to deliver a complex, functionalized fluoroalkyl radical in a single step. The choice between UV initiation and other methods like photoredox catalysis often hinges on factors such as the availability of equipment, the cost of catalysts, and the specific substrate being used. For simple, unactivated alkenes, the high energy of UV irradiation can be effective. However, for more complex and sensitive substrates, the milder conditions of visible-light photoredox catalysis are often preferred to minimize side reactions and improve selectivity.

Experimental Protocols

General Protocol for UV-Initiated Radical Addition of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to an Alkene

This protocol is a generalized procedure based on known methods for photochemical additions of polyhalogenated compounds to olefins.

Materials:

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether

• Alkene

• Inert solvent (e.g., hexane, or neat if the alkene is a liquid)

• Photochemical reactor equipped with a UV lamp (e.g., medium-pressure mercury lamp) and a cooling system.

• Standard laboratory glassware for reaction and work-up.

Procedure:

• In a quartz reaction vessel, dissolve 1,2-Dibromotrifluoroethyl trifluoromethyl ether (1.0 eq.) and the alkene (1.0-1.5 eq.) in a suitable amount of inert solvent. If the alkene is a gas (e.g., ethylene), it can be bubbled through the solution.

• Seal the reaction vessel and place it in the photochemical reactor.

• Irradiate the reaction mixture with UV light at a controlled temperature (e.g., 20-25 °C) with continuous stirring.

• Monitor the reaction progress by GC or NMR spectroscopy.

• Upon completion, stop the irradiation and allow the reaction mixture to return to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure or by column chromatography on silica gel to afford the desired adduct.

Self-Validation: The success of the protocol can be validated by spectroscopic analysis (NMR, MS) of the purified product to confirm the structure and purity. The regiochemistry of the addition should be carefully determined, as radical additions to unsymmetrical alkenes can lead to isomeric products.

Conclusion and Future Outlook

1,2-Dibromotrifluoroethyl trifluoromethyl ether represents a potentially valuable reagent for the introduction of the trifluoromethoxyethyl group into organic molecules via radical addition reactions. Its performance, particularly in UV-initiated processes, offers a direct and atom-economical route to functionalized fluoroalkoxy compounds. However, the limited availability of detailed studies on its reactivity with a broad range of substrates necessitates further investigation.

For researchers in drug discovery and materials science, the exploration of this reagent's capabilities is warranted, especially in comparison to more established, catalyst-intensive methods. Future work should focus on systematically evaluating its substrate scope, optimizing reaction conditions, and exploring alternative initiation methods to unlock its full synthetic potential. The development of milder, more selective protocols for the generation of the key trifluoromethoxyethyl radical from this precursor will be crucial for its wider adoption in the scientific community.

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A Comparative Spectroscopic Guide to 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether and its Alternatives

In the landscape of drug development and chemical research, the precise characterization of novel fluorinated compounds is paramount. This guide offers an in-depth spectroscopic analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a molecule of interest for its potential applications stemming from its unique physicochemical properties. Due to the limited availability of direct experimental data for this specific ether, we present a detailed predictive analysis based on established spectroscopic principles and data from analogous compounds. This guide will empower researchers to identify and characterize this molecule, while also providing a comparative framework against well-established fluorinated ethers used in various scientific domains, including as anesthetic agents.

Molecular Structure and Spectroscopic Overview

1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCHBrCF₂Br) possesses a unique combination of functional groups that give rise to a distinct spectroscopic fingerprint. The presence of a trifluoromethyl group, a dibrominated ethyl chain, and an ether linkage all contribute to its characteristic spectral features. Understanding these contributions is key to its unambiguous identification.

Caption: Molecular structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Predicted Spectroscopic Data and Interpretation

The following sections detail the predicted spectroscopic data for 1,2-Dibromotrifluoroethyl trifluoromethyl ether. These predictions are derived from the analysis of substituent effects, established chemical shift and frequency ranges, and fragmentation patterns of similar halogenated ethers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of organic molecules. For 1,2-Dibromotrifluoroethyl trifluoromethyl ether, ¹H, ¹⁹F, and ¹³C NMR will provide complementary and crucial information.

2.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum is predicted to be relatively simple, exhibiting a single signal for the methine proton (-CHBr-).

• Predicted Chemical Shift (δ): 6.0 - 7.0 ppm. The significant downfield shift is attributed to the deshielding effects of the adjacent electronegative oxygen and bromine atoms.

• Predicted Multiplicity: A doublet of triplets (dt) or a more complex multiplet. The primary coupling will be with the geminal fluorine on the adjacent carbon (²JHF), and smaller couplings will be observed with the two fluorine atoms of the -CF₂Br group (³JHF).

2.1.2. ¹⁹F NMR Spectroscopy

¹⁹F NMR is particularly informative for fluorinated compounds due to its high sensitivity and wide chemical shift range.[1] We predict two distinct fluorine environments.

• -OCF₃ Group: A singlet at approximately -58 to -62 ppm. The chemical shift is characteristic of a trifluoromethyl group attached to an ether oxygen.[2]

• -CF₂Br Group: A multiplet at approximately -65 to -75 ppm. This signal will be split by the adjacent methine proton (³JFH) and potentially show further complex coupling.

• -CHBr-CF-: No fluorine is directly attached to the methine carbon. The adjacent -CF₂Br group will show the aforementioned signal.

2.1.3. ¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is expected to show three signals corresponding to the three carbon atoms in the molecule.

• CF₃ Carbon: A quartet at approximately 120-125 ppm with a large one-bond C-F coupling constant (¹JCF ≈ 270-280 Hz).

• -CHBr- Carbon: A doublet at approximately 75-85 ppm, split by the geminal fluorine on the adjacent carbon (²JCF). The presence of both bromine and oxygen will cause a significant downfield shift.

• -CF₂Br Carbon: A triplet at approximately 30-40 ppm, split by the two geminal fluorine atoms (¹JCF). The heavy atom effect of bromine will shift this carbon to a higher field compared to a non-brominated analogue.[3]

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions corresponding to the C-F, C-O, and C-Br bonds.

• C-F Stretching: Strong, broad absorptions in the 1100-1300 cm⁻¹ region are characteristic of C-F bonds in the CF₃ and CF₂ groups.[4]

• C-O-C Stretching: A strong absorption between 1000-1150 cm⁻¹ is expected for the ether linkage.

• C-Br Stretching: A medium to strong absorption in the 500-650 cm⁻¹ region will indicate the presence of the C-Br bonds.

• C-H Stretching: A weak to medium absorption around 2950-3000 cm⁻¹ for the methine C-H bond.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) will likely lead to extensive fragmentation. The presence of bromine will be readily identifiable from the characteristic isotopic pattern of its fragments.

• Molecular Ion (M⁺): A weak or absent molecular ion peak is expected due to the lability of the C-Br and C-O bonds. The isotopic cluster for two bromine atoms (M, M+2, M+4 in a 1:2:1 ratio) would be a key identifier if observed.

• Key Fragmentation Pathways:

  • α-cleavage: Cleavage of the C-C bond adjacent to the ether oxygen is a common fragmentation pathway for ethers.[5]

  • Loss of Br•: Facile loss of a bromine radical (m/z -79/81) is highly probable.

  • Loss of CF₃•: Loss of the trifluoromethyl radical (m/z -69).

  • Cleavage of the C-O bond: This would lead to fragments corresponding to the trifluoromethyl and the dibromotrifluoroethyl moieties.

Caption: General workflow for NMR spectroscopic analysis.

IR Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two NaCl or KBr plates.

• Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) spectrometer.

  • Mode: Transmittance or Attenuated Total Reflectance (ATR).

  • Spectral range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

Mass Spectrometry

• Sample Introduction: For a volatile sample, direct injection or gas chromatography (GC) coupling is suitable.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

• Detection: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-400).

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic roadmap for the analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. By understanding its predicted NMR, IR, and MS characteristics, and by comparing them to known fluorinated ethers, researchers are better equipped to identify and characterize this compound. The detailed protocols and comparative data serve as a valuable resource for scientists and drug development professionals working with novel fluorinated molecules. The unique spectroscopic signature arising from its bromine and fluorine substituents should allow for its unambiguous differentiation from other structurally similar compounds.

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A Comparative Guide to Purity Assessment of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

In the realm of drug development and specialized material science, the use of fluorinated organic compounds is burgeoning, driven by their unique ability to modulate properties like metabolic stability, lipophilicity, and binding affinity.[1][2] 1,2-Dibromotrifluoroethyl trifluoromethyl ether is one such halogenated ether whose utility is critically dependent on its purity. The presence of residual starting materials, by-products, or degradation products can have significant consequences, making robust and reliable analytical methods for purity determination paramount.

This guide provides an in-depth technical comparison of methodologies for assessing the purity of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind experimental choices, present detailed protocols, and compare the performance of GC-MS against alternative techniques, providing researchers, scientists, and drug development professionals with the insights needed to implement a self-validating and authoritative analytical system.

Physicochemical Properties and Analytical Implications

A thorough understanding of the analyte's physical and chemical properties is the foundation of any successful analytical method development.

Table 1: Physicochemical Properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

Property	Value	Significance for GC-MS Analysis
Molecular Formula	C₃Br₂F₆O	Confirms elemental composition for mass spectral interpretation.
Molecular Mass	325.83 g/mol [3]	Guides the selection of the mass spectrometer's scan range.
Boiling Point	66–67 °C[3]	Indicates high volatility, making the compound an ideal candidate for Gas Chromatography (GC).
Density	2.11 g/mL (@ 20°C)[3]	Useful for preparing accurate standard concentrations by weight or volume.
Physical State	Liquid[3]	Simplifies sample preparation, allowing for direct dilution in a suitable solvent.

The compound's high volatility and status as a liquid at room temperature make GC-MS an exceptionally well-suited technique for its analysis.[4][5]

GC-MS: The Gold Standard for Volatile Halogenated Ether Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hybrid technique that combines the superior separation capabilities of gas chromatography with the highly specific detection and identification power of mass spectrometry.[6][7] For volatile compounds like 1,2-Dibromotrifluoroethyl trifluoromethyl ether, GC-MS is widely considered the "gold standard" for purity and impurity profiling.[6]

Causality Behind the Method: Why GC-MS Excels

• Separation Efficiency: The GC component effectively separates the primary compound from volatile impurities that may have similar properties, such as residual reactants, solvents, or by-products from the synthesis process.[8]

• High Sensitivity: Mass spectrometry is an extremely sensitive detection method, capable of identifying and quantifying impurities at trace levels (ppm or even ppb), which is often a regulatory requirement in pharmaceutical applications.[4]

• Definitive Identification: The mass spectrometer fragments molecules in a reproducible manner, generating a unique "fingerprint" or mass spectrum. This spectrum allows for the unambiguous identification of the main component and the tentative identification of unknown impurities through comparison with spectral libraries like the NIST database.

• Robustness: Validated GC-MS methods are highly reproducible and robust, making them ideal for routine quality control in a manufacturing environment.[9]

Experimental Workflow for Purity Assessment by GC-MS

The following diagram outlines the logical flow of the purity assessment process using GC-MS.

Caption: Workflow for GC-MS purity analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Detailed Experimental Protocol

This protocol provides a validated starting point for the purity analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

1. Reagents and Materials

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether (Sample)

• Hexane or Ethyl Acetate (GC Grade or higher)

• 2 mL GC vials with septa caps

• Micropipettes and tips

2. Sample Preparation

• Prepare a stock solution by accurately weighing approximately 20 mg of the sample into a 20 mL volumetric flask and diluting to volume with hexane.

• Create a working solution by performing a 1:10 dilution of the stock solution with hexane to achieve a final concentration of approximately 100 µg/mL.

• Transfer the working solution to a 2 mL GC vial for analysis.

3. Instrumentation and Conditions

Table 2: Recommended GC-MS Parameters

Parameter	Setting	Rationale
GC System	Agilent 6890N or equivalent	Standard, robust platform for volatile analysis.
Injector	Split/Splitless	Split mode (e.g., 50:1 ratio) prevents column overload and ensures sharp peaks.
Inlet Temp	250 °C	Ensures rapid and complete vaporization of the sample.
Column	5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, VF-5ms), 30m x 0.25mm ID, 0.25µm film	A versatile, low-polarity column providing excellent separation for a wide range of volatile and semi-volatile compounds, including halogenated hydrocarbons.[10][11]
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good efficiency.[10]
Oven Program	40°C (hold 2 min), ramp to 200°C @ 15°C/min, hold 2 min	Initial low temperature focuses analytes at the head of the column. The ramp effectively separates compounds based on boiling point, and the final hold ensures elution of any less volatile impurities.
MS System	Mass Selective Detector (e.g., 5977)	Standard detector for GC.
Ionization	Electron Ionization (EI) @ 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.[12]
Source Temp	230 °C	Standard temperature to maintain ion source cleanliness.
Scan Range	40 - 400 amu	Covers the expected mass of the parent compound (325.83) and potential fragments, while avoiding low-mass solvent interference.
Mode	Full Scan	Allows for the detection and identification of all eluting compounds, both expected and unexpected.

4. Data Analysis

• Integrate the Total Ion Chromatogram (TIC) to determine the peak area for all detected compounds.

• Calculate the purity of 1,2-Dibromotrifluoroethyl trifluoromethyl ether using the area percent method:

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• For each impurity peak, obtain its mass spectrum and perform a library search (e.g., NIST/Wiley) to achieve a tentative identification.

• Report the percentage of any impurity found at a level of 0.05% or higher.

Ensuring Trustworthiness: A Self-Validating System

A protocol is only as reliable as its validation. To ensure trustworthiness, the analytical method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[4][9] This process proves that the method is acceptable for its intended use.[6]

Table 3: Key Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria (for Purity/Impurity Methods)
Specificity	Ability to detect the analyte and impurities without interference from each other.[9]	Peak purity analysis; baseline resolution of key peaks.
Linearity	Proportionality of the signal to the concentration of the analyte.[9]	Correlation coefficient (R²) ≥ 0.999.
Accuracy	Closeness of test results to the true value.[9]	80-120% recovery for impurities; 98-102% for assay.[5]
Precision (RSD%)	Agreement among a series of measurements.[9]	Repeatability RSD ≤ 5% for impurities; Intermediate Precision RSD ≤ 10%.
LOQ	Lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10; acceptable precision (e.g., RSD ≤ 20%).[5]
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.[9]	Results remain within acceptance criteria when parameters (e.g., flow rate, ramp rate) are slightly varied.

Comparative Analysis with Alternative Techniques

While GC-MS is the preferred method, other techniques can provide complementary information. The choice of method depends on the specific analytical goal.

Table 4: Comparison of Analytical Techniques for Purity Assessment

Technique	Primary Use	Advantages	Disadvantages
GC-MS	Impurity Profiling & Quantification	Unmatched sensitivity and separation for volatile compounds; provides structural information for identification.[4][6]	Destructive technique; requires analyte to be volatile and thermally stable.
¹⁹F NMR Spectroscopy	Structural Confirmation & Absolute Quantification (qNMR)	Non-destructive; provides direct structural information and can quantify without a reference standard of the analyte.[13]	Lower sensitivity than GC-MS; may not detect trace impurities; complex spectra can be difficult to interpret.
HPLC	Analysis of Non-Volatile Compounds	Suitable for thermally labile compounds.[9]	Not ideal for highly volatile analytes like this ether; requires a chromophore for UV detection.
IR Spectroscopy	Functional Group Identification	Fast, non-destructive, and good for confirming the presence of key bonds (e.g., C-O-C, C-F).[13]	Not suitable for quantification of impurities in a mixture; very low sensitivity for trace components.[13]

Decision Logic for Technique Selection

The following diagram illustrates a logical approach to selecting the appropriate analytical technique.

Caption: Decision tree for selecting an analytical technique based on the specific goal.

Conclusion

For the comprehensive purity assessment of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, GC-MS stands out as the most effective and reliable technique. Its inherent suitability for volatile compounds, combined with high sensitivity and specificity, allows for robust separation and confident identification of potential impurities. While techniques like NMR spectroscopy offer invaluable complementary data for absolute quantification and structural elucidation, GC-MS remains the cornerstone for routine quality control and in-depth impurity profiling.[13] By implementing a well-developed and validated GC-MS method as described in this guide, researchers and drug development professionals can ensure the quality and integrity of their materials, leading to more reliable and reproducible scientific outcomes.

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A Comparative Guide to the Experimental Data of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether and Its Structural Analogs

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a reagent's physicochemical and spectroscopic properties is paramount for its effective and safe application. This guide provides a detailed comparative analysis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a unique halogenated ether. Due to the limited availability of direct experimental data for this specific compound, this guide will leverage a comparative approach. We will infer its expected properties by examining structurally related and well-characterized compounds. This methodology not only offers valuable insights into the target molecule but also highlights the influence of specific structural moieties on the overall characteristics of halogenated ethers.

Our comparative analysis will focus on three key alternatives:

• Sevoflurane: A widely used inhalation anesthetic, chosen for its well-documented spectroscopic data and the presence of a trifluoromethyl ether group.

• 1,2-Dibromo-1,1,2-trifluoroethane: A structurally similar bromo- and fluoro-substituted alkane, which will provide insights into the spectroscopic signatures of the dibromotrifluoroethyl moiety.

• Bis(2,2,2-trifluoroethyl) ether: A non-brominated analog that will serve to highlight the impact of bromine substitution on the molecule's properties.

Physicochemical Properties: A Comparative Overview

The introduction of heavy atoms like bromine is expected to significantly influence the physical properties of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. The following table summarizes the known properties of our selected alternatives and provides predicted values for our target compound. The predictions are based on established trends in homologous series of halogenated hydrocarbons, where increasing molecular weight and the presence of bromine generally lead to higher boiling points, densities, and refractive indices.

Property	1,2-Dibromotrifluoroethyl trifluoromethyl ether (Predicted)	Sevoflurane[1][2][3]	1,2-Dibromo-1,1,2-trifluoroethane[4][5]	Bis(2,2,2-trifluoroethyl) ether[6]
CAS Number	2356-57-2	28523-86-6	354-04-1	333-36-8
Molecular Formula	C₃Br₂F₆O	C₄H₃F₇O	C₂HBr₂F₃	C₄H₄F₆O
Molecular Weight	325.83 g/mol	200.05 g/mol	241.83 g/mol	182.06 g/mol
Boiling Point	~80-100 °C	58.6 °C	74-76 °C	62-63 °C
Density	~2.0-2.2 g/mL	1.520-1.525 g/mL at 20°C	~2.24 g/mL at 25°C	1.404 g/mL
Refractive Index	~1.36-1.38	~1.275 at 20°C	~1.39 at 20°C	Not available

Spectroscopic Characterization: An In-depth Analysis

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of chemical compounds. In this section, we will predict the key spectroscopic features of 1,2-Dibromotrifluoroethyl trifluoromethyl ether and compare them with the known data of our selected alternatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei. For our target compound, ¹⁹F and ¹³C NMR would be particularly informative.

¹⁹F NMR: The ¹⁹F NMR spectrum of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is expected to show two main signals: one for the -OCF₃ group and another for the -CF₂- and -CF- groups. The -OCF₃ signal should appear as a singlet, while the signals for the trifluoroethyl moiety will exhibit complex splitting patterns due to fluorine-fluorine and potentially fluorine-bromine coupling. In comparison, Sevoflurane's ¹⁹F NMR shows a characteristic doublet for the -OCHF₂ group and a septet for the -CH(CF₃)₂ group[7][8].

¹³C NMR: The ¹³C NMR spectrum will be characterized by signals for the two carbons of the ethyl group and the carbon of the trifluoromethyl group. The carbon atoms attached to bromine and fluorine will show significant downfield shifts and complex splitting patterns due to carbon-fluorine coupling.

¹H NMR: Due to the absence of protons in 1,2-Dibromotrifluoroethyl trifluoromethyl ether, no signals are expected in its ¹H NMR spectrum. This is in contrast to Sevoflurane, which displays a characteristic septet for the proton in the isopropyl group and a doublet for the proton in the fluoromethoxy group[7].

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The IR spectrum of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is expected to be dominated by strong absorption bands corresponding to C-F and C-O stretching vibrations.

The C-F stretching vibrations in highly fluorinated compounds typically appear in the region of 1100-1350 cm⁻¹[9][10]. The C-O-C stretching vibration of the ether linkage is expected to be observed around 1000-1100 cm⁻¹. The C-Br stretching vibrations will likely appear in the fingerprint region, below 700 cm⁻¹. The IR spectrum of Sevoflurane shows strong C-F stretching bands in the 1100-1300 cm⁻¹ region and a prominent C-O-C stretching band[1][11][12].

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1,2-Dibromotrifluoroethyl trifluoromethyl ether, the mass spectrum will be characterized by a complex isotopic pattern for the molecular ion due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br).

The fragmentation pattern is expected to involve the cleavage of C-Br, C-C, and C-O bonds. Common fragments would likely include [M-Br]⁺, [CF₃]⁺, and fragments arising from the loss of the trifluoromethyl group. The mass spectrum of Sevoflurane is characterized by a molecular ion peak at m/z 200 and major fragment ions at m/z 131 ([M-CF₃]⁺) and 69 ([CF₃]⁺)[1][13].

Experimental Protocols

To ensure the reproducibility and accuracy of experimental data, standardized protocols are essential. The following are detailed, step-by-step methodologies for the key analytical techniques discussed.

Protocol for Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the spectrometer for the specific nucleus to be observed (¹H, ¹³C, ¹⁹F).

  • For ¹⁹F NMR, use a fluorine-specific probe or a broadband probe tuned to the fluorine frequency. Use CFCl₃ as an external standard (δ = 0 ppm).

• Data Acquisition:

  • Acquire a ¹H spectrum to confirm the absence of protons.

  • Acquire a ¹⁹F spectrum. A typical experiment would involve a 30° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C spectrum. A typical experiment would involve a 30° pulse width, a relaxation delay of 2-5 seconds, and a larger number of scans due to the low natural abundance of ¹³C.

• Data Processing: Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing of the chemical shifts.

Protocol for Infrared (IR) Spectroscopy

• Sample Preparation: As the compound is expected to be a liquid, a small drop can be placed between two KBr or NaCl plates to form a thin film. Alternatively, a solution can be prepared in a suitable solvent (e.g., CCl₄) and analyzed in a liquid cell.

• Instrument Setup:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample holder (or the solvent).

• Data Acquisition:

  • Place the prepared sample in the spectrometer's sample compartment.

  • Acquire the spectrum over the desired range (typically 4000-400 cm⁻¹). Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The software will automatically subtract the background spectrum from the sample spectrum to yield the final IR spectrum.

Protocol for Mass Spectrometry (MS)

• Sample Introduction: For a volatile liquid, direct injection via a heated probe or gas chromatography-mass spectrometry (GC-MS) are suitable methods.

  • Direct Injection: A small amount of the sample is placed in a capillary tube and introduced into the ion source via a heated probe.

  • GC-MS: A dilute solution of the sample in a volatile solvent (e.g., dichloromethane) is injected into the gas chromatograph. The GC column separates the components of the sample before they enter the mass spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions and obtaining a characteristic mass spectrum.

• Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate the ions based on their mass-to-charge ratio (m/z).

• Data Acquisition and Processing: The mass spectrum is recorded, showing the relative abundance of each ion. The data is processed to identify the molecular ion and major fragment ions.

Visualizing Experimental Workflows

To provide a clearer understanding of the experimental processes, the following diagrams, generated using Graphviz, illustrate the workflows for NMR, IR, and MS analysis.

Caption: Workflow for NMR Spectroscopy.

Caption: Workflow for IR Spectroscopy.

Caption: Workflow for GC-MS Analysis.

Conclusion

While direct experimental data for 1,2-Dibromotrifluoroethyl trifluoromethyl ether remains elusive in publicly accessible literature, a robust understanding of its expected physicochemical and spectroscopic properties can be achieved through a comparative analysis of structurally related compounds. This guide has provided a framework for such an analysis, leveraging data from Sevoflurane, 1,2-Dibromo-1,1,2-trifluoroethane, and Bis(2,2,2-trifluoroethyl) ether. The predicted properties and spectroscopic features outlined herein offer a valuable starting point for researchers working with this and other novel halogenated ethers. The detailed experimental protocols and workflows further serve as a practical resource for ensuring the generation of high-quality, reproducible data in the laboratory. As with any new compound, direct experimental verification of these predicted properties is crucial and highly encouraged.

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Navigating the Landscape of Trifluoromethoxylation: A Comparative Guide for the Synthetic Chemist

A note to our readers: The focus of this guide, 1,2-Dibromotrifluoroethyl trifluoromethyl ether, is a compound for which public-domain scientific literature detailing its specific applications, comparative performance, and experimental protocols is exceptionally scarce. While its synthesis from trifluoromethyl trifluorovinyl ether is documented, its utility as a reagent in synthetic chemistry is not well-established in accessible research.

Therefore, to provide our audience of researchers, scientists, and drug development professionals with a valuable and actionable resource, this guide has been adapted. It will serve as a broader comparative analysis of well-characterized and commonly employed reagents for the introduction of the trifluoromethoxy (–OCF₃) group, a moiety of increasing importance in modern medicinal chemistry. We will explore the advantages, limitations, and mechanistic nuances of established reagents, providing the in-depth technical insights required for informed decision-making in your synthetic endeavors.

The Ascendancy of the Trifluoromethoxy Group in Drug Discovery

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of contemporary drug design. Among these, the trifluoromethoxy (–OCF₃) group has garnered significant attention for its unique ability to modulate the physicochemical properties of bioactive molecules. Its high electronegativity and metabolic stability can profoundly influence a compound's lipophilicity, binding affinity, and pharmacokinetic profile.[1] Consequently, the development of efficient and versatile reagents for trifluoromethoxylation is a critical area of research.

This guide will navigate the landscape of available trifluoromethoxylation reagents, offering a comparative analysis to aid in the selection of the optimal tool for your specific synthetic challenge.

A Comparative Analysis of Leading Trifluoromethoxylation Reagents

The ideal trifluoromethoxylation reagent should be readily accessible, stable, and exhibit a broad substrate scope with predictable reactivity. Here, we compare some of the most prominent classes of reagents used for this transformation.

Reagent Class	Representative Examples	Key Advantages	Key Disadvantages
Hypervalent Iodine Reagents	Togni's Reagents (e.g., 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one)	Bench-stable solids, broad substrate scope, mild reaction conditions.[2]	Stoichiometric use of a relatively expensive reagent.
Sulfonium Salts	Umemoto's Reagents (e.g., S-(Trifluoromethyl)dibenzothiophenium tetrafluoroborate)	Highly reactive electrophilic CF₃⁺ source, effective for a range of nucleophiles.	Can require harsh reaction conditions, potential for side reactions.
Trifluoromethyl Sulfonate Derivatives	Trifluoromethyl Triflate (TFMT)	Powerful trifluoromethoxylating agent, can act as a bifunctional reagent.[3]	Volatile (b.p. 19 °C), can be difficult to handle on a small scale.[3]
Fluoroformate Derivatives	Aryl Fluoroformates	Readily prepared from phenols, can be converted to trifluoromethyl ethers.	Requires the use of toxic reagents like fluorophosgene and harsh fluorinating agents (e.g., SF₄).[2]

Mechanistic Considerations and Experimental Workflows

The choice of reagent is often dictated by the nature of the substrate and the desired transformation. Understanding the underlying reaction mechanisms is crucial for optimizing reaction conditions and predicting outcomes.

Electrophilic Trifluoromethoxylation with Togni's Reagent

Togni's reagents are among the most versatile and user-friendly for the direct O-trifluoromethylation of alcohols and phenols. The reaction typically proceeds via an oxidative mechanism, often facilitated by a metal catalyst.

Caption: Generalized workflow for Togni's reagent-mediated O-trifluoromethylation.

Experimental Protocol: Zinc-Catalyzed O-Trifluoromethylation of an Aliphatic Alcohol

• To a solution of the aliphatic alcohol (1.0 mmol) in a suitable solvent (e.g., CH₂Cl₂) is added a catalytic amount of a zinc salt (e.g., Zn(NTf₂)₂, 5 mol%).

• Togni's reagent (1.2 mmol) is added in one portion at room temperature.

• The reaction mixture is stirred at room temperature and monitored by TLC or GC-MS.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃.

• The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethyl ether.

Nucleophilic Trifluoromethoxylation using Trifluoromethyl Triflate (TFMT)

Trifluoromethyl triflate (TFMT) can serve as a potent source of the trifluoromethoxide anion (⁻OCF₃), particularly for the trifluoromethoxylation of activated substrates such as heterocyclic N-oxides.[3]

Caption: Proposed mechanism for the trifluoromethoxylation of N-oxides with TFMT.

Experimental Protocol: Trifluoromethoxylation of a Quinoline N-Oxide with TFMT

• To a solution of the quinoline N-oxide (1.0 mmol) in anhydrous DME (20 mL) is added 3,3-dimethylbutan-2-one (0.1 mL) and AgF (1.5 mmol).

• The mixture is cooled to 0 °C, and trifluoromethyl triflate (1.5 mmol) is slowly added.

• The reaction is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched by the addition of saturated aqueous NaHCO₃.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated.

• The crude product is purified by flash chromatography to yield the 2-(trifluoromethoxy)quinoline.

Conclusion: Selecting the Right Tool for the Job

The introduction of a trifluoromethoxy group is a powerful strategy in modern chemical research. While the specific advantages of 1,2-Dibromotrifluoroethyl trifluoromethyl ether remain to be elucidated in the broader scientific community, a range of well-characterized and effective reagents are available. The choice of reagent will depend on a careful consideration of the substrate, desired reactivity, and practical considerations such as cost and handling. Hypervalent iodine reagents like Togni's offer a balance of reactivity and ease of use for a wide array of substrates. For more specialized applications, reagents such as trifluoromethyl triflate provide unique reactivity profiles. As the field of fluorine chemistry continues to evolve, so too will the toolkit of reagents available to the synthetic chemist.

References

• Fallah, E., et al. "Recent advances in the synthesis of trifluoromethyl ethers through the direct O." Chemical Review and Letters, vol. 7, 2024, pp. 742-753.
• Advances in the Development of Trifluoromethoxylation Reagents.
• Hartwig, J. F., et al. "Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group." Angewandte Chemie International Edition, vol. 52, no. 43, 2013, pp. 11450-11453.
• Leroux, F. R., et al. "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry, vol. 4, 2008, p. 13.
• Shaygan, M., et al. "Advances in the Development of Trifluoromethoxylation Reagents." Molecules, vol. 26, no. 24, 2021, p. 7529.

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A Comparative Guide to Mechanistic Pathways in Trifluoroethoxylation: Evaluating 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether and Its Alternatives

For the Attention of: Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and materials chemistry, the strategic incorporation of fluorinated motifs is a cornerstone of molecular design. The trifluoroethoxy group (-OCH₂CF₃) and its analogues are of particular interest for their ability to modulate lipophilicity, metabolic stability, and binding affinity. This guide addresses the mechanistic considerations for reagents capable of introducing such moieties, with a specific focus on the esoteric compound 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF₃OCF(Br)CF₂Br) .

A comprehensive review of the current scientific literature reveals a notable absence of published mechanistic studies or synthetic applications for 1,2-Dibromotrifluoroethyl trifluoromethyl ether. Its primary documented role is as a chemical intermediate, synthesized from trifluoromethyl trifluorovinyl ether[1]. The lack of application data necessitates a theoretical and comparative approach. This guide will first posit potential, yet hypothetical, mechanistic pathways for this reagent based on its structure. Subsequently, it will provide a robust comparison with well-established, experimentally-validated alternatives for achieving related trifluoroalkoxylation transformations.

Part 1: 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether - A Mechanistic Postulation

The structure of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, CF₃OCF(Br)CF₂Br, suggests two primary modes of reactivity: radical-initiated reactions and elimination pathways.

Hypothetical Radical-Mediated Pathway

Vicinal dibromides are classic precursors for radical generation. The presence of electron-withdrawing fluorine atoms would influence the stability and reactivity of any resulting radical species. A plausible mechanism, initiated by a radical initiator (e.g., AIBN) or photolysis, would involve the homolytic cleavage of a C-Br bond.

Caption: Postulated radical mechanism for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

In this proposed pathway, the initial radical could either be trapped by a substrate or undergo further reactions. A potential complication is the subsequent elimination of the second bromine atom to form a vinyl ether, which might then be the active species in the reaction.

Hypothetical Elimination Pathway

Treatment of 1,2-Dibromotrifluoroethyl trifluoromethyl ether with a reducing agent (e.g., Zinc dust) could induce a 1,2-dehalogenation, yielding trifluoromethyl trifluorovinyl ether. This highly reactive electrophilic alkene could then be subjected to nucleophilic attack.

Caption: Postulated elimination-addition pathway.

While these pathways are chemically plausible, the lack of experimental validation means that reaction conditions, yields, and substrate scope remain entirely speculative. For researchers seeking reliable and documented methods, turning to established alternatives is essential.

Part 2: A Comparative Guide to Established Trifluoroalkoxylation Reagents

The introduction of trifluoroalkoxy groups is more commonly achieved through nucleophilic or electrophilic pathways using well-characterized reagents. Here we compare several leading alternatives.

Nucleophilic Trifluoroalkoxylation

The most direct approach involves the use of a trifluoroalkoxide salt, such as sodium 2,2,2-trifluoroethanolate (NaOCH₂CF₃), reacting with an electrophilic substrate.

Mechanism: The reaction typically proceeds via a standard Sₙ2 or SₙAr mechanism, depending on the substrate.

Caption: Established nucleophilic trifluoroethoxylation mechanisms.

Alternative Reagents for Nucleophilic Trifluoroalkoxylation:

Reagent/Method	Description	Advantages	Disadvantages
Sodium 2,2,2-trifluoroethanolate	A common, commercially available salt.	Cost-effective, straightforward Sₙ2/SₙAr reactions.	Requires a good leaving group on the substrate; basicity can cause side reactions.
Trifluoromethyl Triflate (TFMT)	A bifunctional reagent that can generate [OCF₃]⁻ in situ.[2][3]	Effective for heteroaromatic trifluoromethyl ethers from N-oxides.[2][3]	Volatile (b.p. 19°C), requires careful handling.[2]
Oxidative Desulfurization-Fluorination	Converts dithiocarbonates to trifluoromethyl ethers using HF-pyridine and a halogen source.[4]	Good yields for both aliphatic and aromatic substrates.[4]	Requires large excess of HF-pyridine, which is corrosive and toxic.[4]

Electrophilic Trifluoroalkoxylation

These methods involve reagents that deliver an "electrophilic" trifluoroalkoxy equivalent to a nucleophilic substrate.

Key Reagents:

• O-(Trifluoromethyl)dibenzofuranium salts (Umemoto's Reagents): These reagents can perform direct O- and N-trifluoromethylation under mild conditions.[5] A significant drawback is the need for in situ preparation via photochemical decomposition at very low temperatures (-100 °C), limiting scalability.[5]

• Hypervalent Iodine Reagents (Togni's Reagents): While primarily known for trifluoromethylation, analogues can be used for trifluoromethoxylation, often requiring metal catalysis.

Comparative Data Summary:

Method	Reagent Type	Typical Substrates	Key Experimental Conditions	Mechanistic Pathway
Hypothetical Radical	1,2-Dibromotrifluoroethyl trifluoromethyl ether	Alkenes, C-H bonds	Radical initiator (AIBN), UV light	Radical chain reaction
Nucleophilic Substitution	NaOCH₂CF₃	Alkyl halides, Aryl halides (activated)	Polar aprotic solvent (DMF, DMSO)	Sₙ2, SₙAr
Heteroaromatic Trifluoromethoxylation	CF₃SO₃CF₃ (TFMT)	N-oxides	Anhydrous conditions	In situ [OCF₃]⁻ generation and nucleophilic attack
Electrophilic Trifluoromethylation	O-(CF₃)dibenzofuranium salts	Alcohols, phenols, amines	Low temperature (-100°C), photochemical decomposition	Electrophilic attack

Part 3: Experimental Protocols for Established Methods

To provide a practical context, detailed protocols for two common trifluoroalkoxylation methods are provided below.

Protocol 1: Nucleophilic Trifluoroethoxylation of an Activated Aryl Halide

Objective: To synthesize 1-fluoro-4-(2,2,2-trifluoroethoxy)benzene from 1,4-difluorobenzene.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• 2,2,2-Trifluoroethanol

• 1,4-Difluorobenzene

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a flame-dried, three-necked flask under an argon atmosphere, add anhydrous DMF.

• Cool the flask to 0°C in an ice bath.

• Carefully add sodium hydride (1.2 equivalents) portion-wise.

• Add 2,2,2-trifluoroethanol (1.1 equivalents) dropwise via syringe. Allow the mixture to stir at 0°C for 30 minutes.

• Add 1,4-difluorobenzene (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and then heat to 80°C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for nucleophilic aromatic trifluoroethoxylation.

Protocol 2: Synthesis of a Heteroaromatic Trifluoromethyl Ether using TFMT

Objective: To synthesize 2-(trifluoromethoxy)quinoline from quinoline N-oxide.

Materials:

• Quinoline N-oxide

• Trifluoromethyl triflate (TFMT)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve quinoline N-oxide (1.0 equivalent) in anhydrous DCM.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Slowly add a pre-prepared solution of trifluoromethyl triflate (1.5 equivalents) in DCM to the reaction mixture.

• Stir the reaction at -78°C for 1 hour, then allow it to slowly warm to room temperature overnight.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via flash column chromatography.

Conclusion and Future Outlook

While 1,2-Dibromotrifluoroethyl trifluoromethyl ether presents an interesting structural motif, its utility in synthetic chemistry remains undocumented and speculative. Researchers aiming to incorporate trifluoroalkoxy groups into their target molecules are better served by a range of well-established and mechanistically understood reagents. Nucleophilic methods using trifluoroalkoxides are generally reliable for substrates with good leaving groups. For more challenging transformations, particularly on heteroaromatics, reagents like trifluoromethyl triflate offer a powerful, albeit more technically demanding, alternative. The choice of reagent and methodology should be guided by the specific substrate, desired scale, and safety considerations. Future research may yet uncover a specific application for 1,2-Dibromotrifluoroethyl trifluoromethyl ether, potentially in the realm of radical chemistry, but for now, it remains a reagent of theoretical interest rather than practical application.

References

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry. [Link]

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• (PDF) Trifluoromethyl ethers – synthesis and properties of an unusual substituent. ResearchGate. [Link]

• Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters. [Link]

• Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluo-romethyl Triflate as the Source of the Trifluoromethoxy Group | Request PDF. ResearchGate. [Link]

• 1-trifluoromethyl-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole. Organic Syntheses Procedure. [Link]

• Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. Nature. [Link]

• Advances in the Development of Trifluoromethoxylation Reagents. Oakwood Chemical. [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. National Institutes of Health. [Link]

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A Comparative Guide to the Kinetic Analysis of Reactions Utilizing 1,2-Dibromotrifluoroethyl trifluoromethyl ether

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Fluorinated Ethers in Modern Synthesis

The incorporation of fluorine-containing moieties into organic molecules is a cornerstone of modern drug discovery and materials science. The trifluoromethoxy group (-OCF3), in particular, offers a unique combination of high metabolic stability and increased lipophilicity, making it a desirable feature in pharmaceutical candidates.[1][2][3] 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CF3OCF(Br)CF2Br) emerges as a potentially valuable reagent for introducing fluorinated fragments into molecules through radical-mediated processes. Understanding the kinetics of these reactions is paramount for optimizing reaction conditions, controlling selectivity, and ensuring scalability.

This guide will provide a comparative kinetic analysis of reactions involving 1,2-Dibromotrifluoroethyl trifluoromethyl ether. Due to the limited availability of direct kinetic data for this specific compound, this analysis will draw upon data from structurally similar bromo-fluoro compounds to provide a robust, data-driven comparison with alternative reagents.

The Heart of the Matter: Radical Chain Mechanism and its Kinetic Implications

Reactions involving 1,2-Dibromotrifluoroethyl trifluoromethyl ether are anticipated to proceed via a radical chain mechanism. This process can be broken down into three key stages: initiation, propagation, and termination. The efficiency and selectivity of the overall reaction are dictated by the rates of the individual steps within this cycle.

Figure 1: Generalized radical chain mechanism for the addition of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to an alkene.

Initiation: The Spark that Ignites the Reaction

The initiation phase involves the generation of radicals. This can be achieved thermally or photochemically. The choice of initiator is critical and directly impacts the overall reaction rate. Common radical initiators include azobisisobutyronitrile (AIBN) and benzoyl peroxide (BPO).

The efficiency of an initiator is determined by its rate of decomposition, often expressed as its half-life (t½) at a specific temperature.

Initiator	Decomposition Temperature (°C)	Activation Energy (kJ/mol)	Notes
AIBN	50-70[4]	129-139.93[4][5]	Stable decomposition, produces only one type of radical, often used in kinetic studies.[4]
Benzoyl Peroxide	101.4-104.6 (initial)[6]	~118-146.8[6]	Can undergo induced decomposition, making kinetics more complex.[7][8]

Expertise in Practice: For precise kinetic studies, AIBN is generally the preferred initiator due to its predictable first-order decomposition kinetics.[4] Benzoyl peroxide's potential for induced decomposition can introduce complexities that are difficult to model accurately.[7][8]

Propagation: The Productive Cycle

The propagation steps are the core of the reaction, where the desired product is formed, and the radical chain is sustained. For the addition of 1,2-Dibromotrifluoroethyl trifluoromethyl ether to an alkene, this involves:

• Homolytic Cleavage of the C-Br Bond: The weakest bond in the molecule, the C-Br bond, breaks to form a bromine radical and a carbon-centered radical. The ease of this cleavage is a key determinant of reactivity.

• Radical Addition to the Alkene: The resulting carbon-centered radical adds across the double bond of the alkene. The rate of this step is influenced by the stability of the newly formed radical.

• Bromine Atom Transfer: The adduct radical abstracts a bromine atom from another molecule of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, yielding the final product and regenerating the initial carbon-centered radical.

Comparative Kinetic Analysis: 1,2-Dibromotrifluoroethyl trifluoromethyl ether vs. Alternatives

Compound	C-Br Bond Dissociation Energy (kcal/mol)	Reference
CH3Br	67.5	[9]
CF3Br	64.5	[9]
CH2Br2	62.5	[9]
CH2ClBr	61.0	[9]
CBr4	49.0	[9]
CCl3Br	49.0	[9]

Analysis: The presence of electron-withdrawing fluorine atoms in CF3Br slightly weakens the C-Br bond compared to CH3Br. While specific data for 1,2-Dibromotrifluoroethyl trifluoromethyl ether is absent, the electronic environment of the C-Br bonds is likely influenced by the adjacent trifluoromethyl and trifluoromethoxy groups. It is reasonable to hypothesize that its C-Br BDE would be in a similar range to other polyhalogenated alkanes.

For a more direct comparison, we can examine the kinetic data for the radical addition of a similar compound, dibromodifluoromethane (CF2Br2), to various fluoroethylenes.

Alkene	Relative Rate Constant (k_add / k_dimer)	Activation Energy (Ea) (kJ/mol)	Reference
Vinyl fluoride	-	-	[10]
1,1-Difluoroethylene	-	-	[10]
Tetrafluoroethylene	-	-	[10]

Note: The original study provides relative rate constants and Arrhenius parameters from competitive experiments, which are valuable for comparison but do not provide absolute rate constants without further data.[10]

Trustworthiness through Comparison: By comparing the known kinetic parameters of alternative reagents like CCl3Br and CBr4, which have lower C-Br BDEs, we can anticipate that these alternatives might exhibit faster initiation rates under similar conditions. However, the selectivity of the subsequent radical addition and bromine transfer steps must also be considered for a complete kinetic picture.

Experimental Protocol: A Self-Validating System for Kinetic Analysis

To obtain reliable kinetic data for the reaction of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a competition kinetics experiment is a robust and self-validating approach. This method involves reacting the compound of interest and a reference compound with a known reaction rate simultaneously with a limiting reagent.

Proposed Experimental Workflow

Figure 2: Experimental workflow for kinetic analysis using in-situ NMR spectroscopy.

Detailed Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Accurately prepare stock solutions of 1,2-Dibromotrifluoroethyl trifluoromethyl ether, the alkene substrate, a suitable internal standard (e.g., 1,3,5-trimethoxybenzene), and the radical initiator (AIBN) in a deuterated solvent (e.g., benzene-d6).

• Reaction Setup:

  • In a glovebox or under an inert atmosphere, combine the stock solutions in an NMR tube in the desired stoichiometric ratios.

  • The concentration of the initiator should be significantly lower than the reactants to maintain a steady-state concentration of radicals.

• In-situ NMR Monitoring:

  • Place the sealed NMR tube into the NMR spectrometer, which has been pre-heated to the desired reaction temperature.

  • Begin acquiring 1H and 19F NMR spectra at regular time intervals. 19F NMR is particularly useful for monitoring the consumption of the fluorinated starting material and the formation of the fluorinated product.

• Data Analysis:

  • Integrate the characteristic signals of the starting materials and products against the signal of the internal standard in each spectrum.

  • Convert the integral values to concentrations.

  • Plot the concentration of the reactants and products as a function of time.

  • Determine the initial rate of the reaction from the initial slope of the concentration vs. time curve.

  • By varying the initial concentrations of the reactants and initiator, the order of the reaction with respect to each component and the overall rate constant can be determined.

Authoritative Grounding: This experimental design is based on well-established principles of chemical kinetics and utilizes modern analytical techniques for in-situ reaction monitoring, ensuring high-quality, reliable data.

Conclusion and Future Perspectives

While direct kinetic data for 1,2-Dibromotrifluoroethyl trifluoromethyl ether remains to be fully elucidated, this guide provides a comprehensive framework for its evaluation and comparison with other bromo-fluoro reagents. By leveraging data from analogous compounds and employing robust experimental designs, researchers can effectively characterize the kinetic profile of this promising reagent. Future studies should focus on obtaining precise rate constants for the individual steps of the radical chain reaction, which will enable a more complete understanding of its reactivity and facilitate its broader application in organic synthesis.

References

Sources

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Covalent Bond Energies [gchem.cm.utexas.edu]
• 3. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 4. echemi.com [echemi.com]
• 5. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. chempap.org [chempap.org]
• 8. The decomposition kinetics of benzoyl peroxide in pyridine and in pyridine–benzene - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Free radical addition to olefins. Part 12.—Addition of bromodifluoromethyl radicals to fluoroethylenes - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]

A Comprehensive Guide to the Synthesis of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromotrifluoroethyl trifluoromethyl ether is a highly fluorinated organic compound with the chemical formula C₃Br₂F₆O. Its structure, featuring a trifluoromethoxy group and a vicinal dibromo-trifluoroethyl moiety, makes it a desirable intermediate for introducing the trifluoromethyl ether group and providing sites for further chemical modification. The trifluoromethoxy group is of particular interest in medicinal chemistry as it can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.

This guide will focus on the most direct and industrially relevant synthetic approach to this molecule, providing a critical evaluation of the methodology and practical guidance for its implementation in a laboratory setting.

The Primary Synthetic Route: Electrophilic Addition of Bromine to Trifluoromethyl Trifluorovinyl Ether

The most prominent and well-established method for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is the direct electrophilic addition of elemental bromine (Br₂) across the double bond of trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂).[1] This reaction is analogous to the classic bromination of alkenes, a cornerstone of organic synthesis.

Mechanistic Insights

The reaction proceeds via a standard electrophilic addition mechanism. The electron-rich π-bond of the trifluorovinyl ether acts as a nucleophile, attacking one of the bromine atoms in the Br₂ molecule. This induces a polarization of the Br-Br bond, leading to the formation of a cyclic bromonium ion intermediate and a bromide ion (Br⁻).[2][3][4] The highly reactive three-membered ring of the bromonium ion is then opened by a nucleophilic attack from the bromide ion. This attack occurs from the face opposite to the bromonium ion bridge, resulting in an anti-addition of the two bromine atoms across the original double bond.

The presence of the strongly electron-withdrawing trifluoromethoxy and trifluoromethyl groups on the double bond can decrease its nucleophilicity compared to simple hydrocarbon alkenes. This may necessitate specific reaction conditions to facilitate the electrophilic attack by bromine.

Diagram of the Proposed Reaction Mechanism:

Caption: Proposed mechanism for the electrophilic addition of bromine to trifluoromethyl trifluorovinyl ether.

Synthesis of the Starting Material: Trifluoromethyl Trifluorovinyl Ether

A reliable synthesis of the starting material, trifluoromethyl trifluorovinyl ether, is crucial. Several methods have been reported for its preparation:

• From Trifluoromethylhypofluorite and Trifluoroethylene: This method involves the reaction of trifluoromethylhypofluorite (CF₃OF) with trifluoroethylene (CFH=CF₂) in a microreactor system.[5] This process can achieve high yields and purity.[5]

• Thermolysis of Alkali Metal Perfluoro-2-alkoxytetrafluoropropionates: This is a common method for preparing perfluoroalkylvinyl ethers.[6] The thermolysis of the potassium salt of 2-(2,2,2-trifluoroethoxy)tetrafluoropropionic acid has been shown to produce the corresponding trifluorovinyl ether in good yield.[6]

• Chlorination and Elimination: Another route involves the chlorination of trifluoromethyl ethyl ether (CF₃OCH₂CH₃) followed by dehydrohalogenation with a strong base like potassium hydroxide.[7] However, controlling the extent of chlorination can be challenging, potentially leading to side products.[7]

For the purpose of this guide, we will assume the availability of high-purity trifluoromethyl trifluorovinyl ether.

Comparative Analysis of the Synthetic Route

Parameter	Assessment	Supporting Data & Rationale
Yield	Potentially high	Electrophilic additions of halogens to alkenes are typically high-yielding reactions. Given the clean nature of the reaction, yields exceeding 80% can be reasonably expected under optimized conditions.
Purity	High	The primary byproduct is typically unreacted starting material, which can be removed by distillation. The formation of significant side products is not anticipated under controlled conditions.
Scalability	Good	The reaction is a simple addition reaction that should be amenable to scale-up with appropriate engineering controls for handling bromine and the gaseous starting material.
Safety	Requires caution	Bromine is a highly corrosive and toxic substance requiring handling in a well-ventilated fume hood with appropriate personal protective equipment. Trifluoromethyl trifluorovinyl ether is a gas at room temperature and should be handled accordingly.
Atom Economy	Excellent	This is an addition reaction where all atoms of the reactants are incorporated into the final product, leading to 100% theoretical atom economy.
Cost-Effectiveness	Moderate	The cost will be primarily driven by the synthesis of the starting material, trifluoromethyl trifluorovinyl ether. Elemental bromine is a relatively inexpensive reagent.

Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether. This protocol is based on established principles of electrophilic bromination of alkenes and should be adapted and optimized for specific laboratory conditions.

Materials and Equipment:

• Three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a condenser, and a gas inlet/outlet.

• Trifluoromethyl trifluorovinyl ether (CF₃OCF=CF₂)

• Elemental Bromine (Br₂)

• An inert solvent such as carbon tetrachloride (CCl₄) or a fluorinated solvent.

• Standard glassware for workup and purification (separatory funnel, distillation apparatus).

• Ice bath.

Experimental Workflow:

Caption: Step-by-step workflow for the synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Procedure:

• Reaction Setup: Assemble the three-necked flask under an inert atmosphere (e.g., nitrogen or argon). Cool the flask to 0 °C using an ice bath.

• Introduction of Reactants:

  • In a suitable inert solvent, dissolve a known quantity of trifluoromethyl trifluorovinyl ether. If handling as a gas, it can be condensed into the cooled, solvent-containing flask.

  • Charge the dropping funnel with a stoichiometric amount of bromine, also dissolved in the same inert solvent.

• Reaction:

  • Slowly add the bromine solution dropwise to the stirred solution of the vinyl ether. The characteristic red-brown color of bromine should disappear as it reacts.[3]

  • Maintain the temperature at 0 °C throughout the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours to ensure complete reaction.

• Quenching:

  • If any residual bromine color remains, quench the reaction by adding a small amount of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the color disappears.

• Workup:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with water and then with a saturated brine solution.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation under reduced pressure to obtain the pure 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Conclusion

The synthesis of 1,2-Dibromotrifluoroethyl trifluoromethyl ether is most effectively achieved through the direct electrophilic addition of bromine to trifluoromethyl trifluorovinyl ether. This method is characterized by its high atom economy, potentially high yields, and straightforward procedure. While the reactivity of the fluorinated alkene may require careful control of reaction conditions, the underlying principles are well-understood in organic chemistry. This guide provides a robust framework for researchers to successfully synthesize this valuable fluorinated building block, paving the way for its application in the development of next-generation pharmaceuticals and advanced materials.

References

• Fluorine Notes. The Synthesis of Trifluorovinyl Ethers. [Link]

• Trifluoromethyl trifluorovinyl Ether in Pharmaceutical Synthesis: A Key Intermediate. LinkedIn. [Link]

• Recent advances in the synthesis of trifluoromethyl ethers through the direct O. Chemical Review and Letters. [Link]

• Chemistry Steps. Reaction of Alkenes with Bromine. [Link]

• Leroux, F. R., Manteau, B., Vors, J. P., & Pazenok, S. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

• Doc Brown's Chemistry. Mechanism for the electrophilic addition reactions between bromine (and the other halogens). [Link]

• Eisenberger, P., Kieltsch, I., Koller, R., Stanek, K., & Togni, A. (2009). Preparation of a Trifluoromethyl Transfer Agent: 1-Trifluoromethyl-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole. Organic Syntheses, 86, 1-13. [Link]

• Chemistry LibreTexts. 10.4: Reactions of Alkenes- Addition of Bromine and Chlorine to Alkenes. [Link]

• Master Organic Chemistry. Radical Addition Of HBr To Alkenes w/ ROOR (Peroxides). [Link]

• Doc Brown's Chemistry. Organic Chemistry: Reaction mechanisms - electrophilic addition of bromine to alkenes. [Link]

• Ngai, M. H., Toste, F. D., & Hammond, G. B. (2014). Synthesis of Heteroaromatic Trifluoromethyl Ethers with Trifluoromethyl Triflate as the Source of the Trifluoromethoxy Group. Organic Letters, 16(15), 4004–4007. [Link]

• Pupo, G., Tredwell, M., & Gouverneur, V. (2019). Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. Nature Chemistry, 11(11), 1015–1022. [Link]

• Leroux, F. R., Manteau, B., Vors, J. P., & Pazenok, S. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

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• 7. Trifluoromethyl Trifluorovinyl Ether | High-Purity Reagent [benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether

This document provides essential, safety-driven guidance for the proper handling and disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS No. 2356-57-2). As researchers and drug development professionals, adherence to rigorous disposal protocols is not merely a matter of regulatory compliance but a fundamental component of laboratory safety and environmental stewardship. This guide is structured to provide a clear, logical workflow, explaining the causality behind each procedural step to ensure a self-validating system of safety.

Core Principle: Hazard-Based Waste Management

The disposal procedure for any chemical is dictated by its specific hazard profile. 1,2-Dibromotrifluoroethyl trifluoromethyl ether is a halogenated ether, a class of compounds requiring specialized handling due to the environmental and health risks they pose.

Inherent Hazards: According to its Safety Data Sheet (SDS), this compound presents the following immediate hazards:

• Skin Irritation (H315): Causes irritation upon contact with the skin.[1]

• Serious Eye Irritation (H319): Poses a significant risk of irritation or damage to the eyes.[1]

• Respiratory Irritation (H335): Vapors or mists may cause irritation to the respiratory tract.[1]

Disposal-Specific Risks: The primary concern for disposal is its chemical composition as a brominated and fluorinated organic compound. The carbon-halogen bonds are the defining feature for its waste classification. Improper disposal, particularly through incineration without appropriate safeguards, can lead to the formation of hazardous decomposition products such as hydrobromic acid (HBr) and hydrofluoric acid (HF).[2][3] Therefore, it cannot be treated as standard chemical waste.

Pre-Disposal Safety: Engineering Controls and PPE

Before handling the waste, establishing a safe working environment is paramount. This minimizes the risk of exposure to laboratory personnel.

Engineering Controls: All handling and preparation for the disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether must be conducted within a certified chemical fume hood. This is a non-negotiable control to mitigate the risk of respiratory exposure to its vapors.[1]

Personal Protective Equipment (PPE): The selection of appropriate PPE is your primary defense against direct chemical contact. The following table summarizes the minimum required PPE based on the compound's known hazards.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause serious eye irritation as per hazard statement H319.[1] A face shield offers broader protection.
Hand Protection	Chemically resistant gloves (e.g., Viton®, Barrier®). Standard nitrile may offer limited splash protection.	Prevents skin contact and irritation (H315).[1] Always consult the glove manufacturer's compatibility chart for specific breakthrough times for halogenated ethers.
Body Protection	Flame-retardant lab coat and closed-toe shoes.	Provides a barrier against accidental spills and splashes.

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for safely accumulating and preparing 1,2-Dibromotrifluoroethyl trifluoromethyl ether for final disposal.

Step 1: Waste Segregation

This is the most critical step in the disposal workflow. This compound must be segregated as halogenated organic waste .

• Action: Designate a specific, compatible waste container solely for halogenated solvents. Never mix this waste with non-halogenated streams (e.g., acetone, alcohols).[4][5]

• Causality: Halogenated wastes require high-temperature incineration with specialized flue gas scrubbers to neutralize the acidic byproducts.[2][6] Mixing waste streams contaminates the entire volume, drastically increasing disposal costs and complexity.

Step 2: Container Selection and Management

The integrity of the waste container is essential for safe storage.

• Action: Use a chemically compatible container, typically glass or high-density polyethylene (HDPE), with a secure, leak-proof screw cap.[5] Inspect the container for any damage or contamination before use.

• Action: Fill the container to no more than 80% of its capacity.

• Causality: This headspace allows for vapor expansion with temperature fluctuations, preventing pressure buildup and potential container failure. The container must remain closed at all times except when actively adding waste.[5]

Step 3: Accurate and Compliant Labeling

Proper labeling is a regulatory requirement and a critical safety communication tool.

• Action: Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[5]

• The label must include, at a minimum:

  • The words "Hazardous Waste" .

  • The full chemical name: "1,2-Dibromotrifluoroethyl trifluoromethyl ether" and any other components in the waste stream.

  • The approximate concentration or volume of the chemical.

  • The date waste accumulation began (the date the first drop of waste was added).[5]

  • The associated hazards (e.g., "Irritant," "Halogenated").

Step 4: Safe Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory pending pickup.

• Action: Place the labeled, closed waste container in a secondary containment bin.[5]

• Action: Store the container away from incompatible materials, particularly strong oxidizing agents.[1]

• Causality: Secondary containment ensures that any potential leaks are captured, preventing a wider spill. Storing away from incompatibles prevents hazardous reactions.

Step 5: Final Disposal Arrangement

The final disposal must be handled by professionals.

• Action: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.

• Causality: This is the only legally compliant and safe method for final disposal.[1] The likely disposal method will be high-temperature incineration, which is designed to handle halogenated compounds in an environmentally sound manner.[2][6]

Emergency Procedures

In the event of accidental exposure or a spill, immediate and correct action is critical.

Emergency Scenario	Immediate Response Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If skin irritation occurs or persists, seek medical attention.[1]
Eye Contact	Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Inhalation	Move the affected person to fresh air and keep them in a position comfortable for breathing.[1] If the person feels unwell or breathing is difficult, seek immediate medical attention.[1]
Small Spill	Alert others in the area. Ensure the fume hood is operational and ventilating the area. Wearing the appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable container for disposal as hazardous waste.[2] Do not allow the spill to enter drains.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Caption: Disposal workflow for 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

References

• 1,2-Dibromotrifluoroethyl trifluoromethyl ether Safety D
• 1,2,2-Trifluoroethyl trifluoromethyl ether Safety D
• 1,2-Dichlorotrifluoroethyl trifluoromethyl ether Safety D
• Boron trifluoride diethyl ether complex Safety D
• Bis(2,2,2-trifluoroethyl)
• Other Disposal Guidance. U.S. Environmental Protection Agency (EPA).
• 1,2,2,2-Tetrafluoroethyl difluoromethyl ether Safety Data Sheet.
• Ethyl trifluoromethyl ether Safety D
• Management of Hazardous Waste Procedure. Yale Environmental Health & Safety.
• Hazardous waste disposal. Earlham College.
• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regul
• EPA Hazardous Waste Codes. University of Maryland Environmental Safety, Sustainability and Risk.

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• 2. synquestlabs.com [synquestlabs.com]
• 3. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. earlham.edu [earlham.edu]
• 6. synquestlabs.com [synquestlabs.com]

Navigating the Safe Handling of 1,2-Dibromotrifluoroethyl Trifluoromethyl Ether: A Comprehensive Guide to Personal Protective Equipment

For Immediate Implementation: This guide provides critical, actionable intelligence for laboratory personnel handling 1,2-Dibromotrifluoroethyl trifluoromethyl ether. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure research environment.

As Senior Application Scientists, our commitment extends beyond supplying high-purity chemicals; we are dedicated to empowering our partners in the research community with the knowledge and tools necessary for safe and effective experimentation. The following directive outlines the essential personal protective equipment (PPE) and associated procedures for handling 1,2-Dibromotrifluoroethyl trifluoromethyl ether, a halogenated ether demanding rigorous safety protocols.

Understanding the Hazard: Why Specific PPE is Crucial

1,2-Dibromotrifluoroethyl trifluoromethyl ether (CAS No. 2356-57-2) is classified as a substance that causes skin irritation, serious eye irritation, and may cause respiratory irritation. The "why" behind each piece of PPE is rooted in mitigating these specific risks. Halogenated ethers as a class can also present other potential hazards, and it is crucial to handle them with appropriate caution.

Core Principles of Protection: A Multi-Layered Approach

Effective protection against chemical hazards is not about a single piece of equipment but a holistic system. This involves a combination of engineering controls (like fume hoods), administrative controls (safe work practices), and finally, the last line of defense: personal protective equipment.

Essential Personal Protective Equipment (PPE) Ensemble

The selection of PPE must be based on a thorough risk assessment of the specific procedures being undertaken. The following table summarizes the minimum required PPE for handling 1,2-Dibromotrifluoroethyl trifluoromethyl ether.

Body Part	Recommended PPE	Rationale and Key Considerations
Eyes & Face	Chemical Splash Goggles & Face Shield	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and vapors. A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a high risk of splashing.
Hands	Compatible Chemical-Resistant Gloves	Nitrile gloves are a common starting point, but double gloving is recommended for handling halogenated solvents due to their potential to permeate standard glove materials. For prolonged or high-exposure tasks, Viton™ or other gloves with high resistance to halogenated compounds should be considered. Always consult the glove manufacturer's compatibility chart for the specific chemical.
Body	Fully-Buttoned Laboratory Coat & Chemical-Resistant Apron	A lab coat provides a primary barrier against incidental contact. For tasks with a higher risk of spills or splashes, a chemical-resistant apron worn over the lab coat is essential. Flame-retardant and antistatic protective clothing may also be necessary depending on the specific laboratory conditions and other chemicals in use.
Respiratory	Use in a Well-Ventilated Area (Fume Hood)	All work with 1,2-Dibromotrifluoroethyl trif